(+)-Dihydrorobinetin

Core Science & Biosynthesis

An In-depth Technical Guide to (+)-Dihydrorobinetin: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Dihydrorobinetin is a dihydroflavonol, a type of natural phenolic compound, found in several plant species, notably in the heartwood of Robinia pseudoacacia (black locust) and Pterocarpus marsupium. It is recognized for its antioxidant properties and serves as a chemical marker for the aging of vinegar in acacia wood barrels. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological activities of (+)-Dihydrorobinetin. Detailed experimental protocols for its isolation and for the assessment of its antioxidant capacity are presented. Furthermore, this guide proposes potential signaling pathways involved in its biological effects, based on the known mechanisms of structurally related flavonoids. All quantitative data are summarized in structured tables for ease of reference, and logical relationships are visualized using diagrams.

Chemical Structure and Identification

(+)-Dihydrorobinetin, a member of the flavonoid family, is structurally characterized by a C6-C3-C6 backbone. It is a dihydroflavonol, distinguished by the absence of a double bond between carbons 2 and 3 of the C-ring and the presence of a hydroxyl group at position 3. The "(+)" prefix indicates its dextrorotatory nature.

Chemical Structure:

The Heartwood of Discovery: A Technical Guide to the Natural Sources of (+)-Dihydrorobinetin

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Dihydrorobinetin, a dihydroflavonol with notable antioxidant and potential therapeutic properties, is predominantly found in the heartwood of Robinia pseudoacacia, commonly known as black locust. This technical guide provides an in-depth overview of the natural sourcing, extraction, and purification of this promising bioactive compound. It consolidates quantitative data on its abundance, details comprehensive experimental protocols for its isolation, and presents visual workflows and a conceptual signaling pathway to aid in research and development.

Natural Occurrence and Abundance

(+)-Dihydrorobinetin is a characteristic flavonoid of the Robinia pseudoacacia tree, where it is most concentrated in the mature heartwood.[1] Its presence is linked to the wood's high natural durability and resistance to decay.[1] The compound has also been reported in Adenanthera pavonina. A significant and commercially relevant source of (+)-Dihydrorobinetin is in vinegars and wines aged in barrels made from Robinia pseudoacacia wood, where it leaches into the liquid and serves as a chemical marker for this aging process.[2][3]

Table 1: Concentration of (+)-Dihydrorobinetin in Natural Sources

Natural Source	Part/Condition	Concentration/Yield	Reference
Robinia pseudoacacia Heartwood	Wood Powder	2023 mg/L (in 50/50 EtOH/H₂O extract)	[2]
Robinia pseudoacacia Heartwood	Wood Powder	16.7 mg/g (stirring maceration, acetone)	[4]
Robinia pseudoacacia Heartwood	Wood Powder	32.3 mg/g (methanol:water 1:1)	[4]
Robinia pseudoacacia Heartwood	Wood Powder	49.2 mg/g (supercritical CO₂ extraction)	[5][6]
Vinegar aged with R. pseudoacacia	Non-toasted acacia chips	384.8 mg/L	[2][7]
Vinegar aged with R. pseudoacacia	Toasted acacia chips	23.5 mg/L	[2][7]

Table 2: Antioxidant Activity of (+)-Dihydrorobinetin

Assay	Value	Reference
DPPH (IC₅₀)	Not explicitly stated, but activity determined	[2]
ORAC	7466.8 ± 1281.7 µM Trolox equivalents (for aged vinegar containing the compound)	[3]

Experimental Protocols

The following protocols are synthesized from optimized procedures reported in the scientific literature for the extraction and purification of (+)-Dihydrorobinetin from Robinia pseudoacacia heartwood.[2][8]

Preparation of Plant Material

• Source: Obtain mature heartwood from Robinia pseudoacacia.

• Processing: Debark the wood and grind it into a fine powder. Sieve the powder to obtain a homogenous particle size (e.g., averaging 0.6 mm).

• Drying: Freeze-dry the wood powder before extraction to remove residual moisture.

Optimized Solid-Liquid Extraction

• Solvent System: Prepare a 50:50 (v/v) solution of ethanol (B145695) and water.

• Extraction Ratio: Use a wood powder to solvent mass ratio of 13%.

• Extraction Conditions: Macerate the wood powder in the solvent system at room temperature (approximately 25°C) for 4 hours with continuous stirring.

• Filtration: After extraction, filter the mixture to separate the crude extract from the wood residue.

• Concentration: Concentrate the crude extract under reduced pressure using a rotary evaporator.

Purification by Centrifugal Partition Chromatography (CPC)

• Sample Preparation: Dissolve the concentrated crude extract in a suitable solvent mixture for injection. A pre-purification step to precipitate and centrifuge less water-soluble compounds can enrich the extract in dihydrorobinetin (B191019).[2]

• CPC System: Utilize a centrifugal partition chromatograph.

• Solvent System: A two-phase solvent system is required. The selection of the solvent system is critical and needs to be optimized for the specific CPC instrument and scale of purification.

• Purification: Inject the enriched extract into the CPC system. From a 5-gram injection of enriched extract, it is possible to recover approximately 1.3 grams of dihydrorobinetin with a purity of over 95%.[2]

• Fraction Analysis: Analyze the collected fractions by High-Performance Liquid Chromatography (HPLC) to identify those containing pure (+)-Dihydrorobinetin.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

• Column: Use a C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[2]

• Mobile Phase:

  • Phase A: 0.1% formic acid in water.

  • Phase B: 0.1% formic acid in a 50:50 (v/v) mixture of methanol (B129727) and acetonitrile.[2]

• Gradient Elution:

  • 0–15 min: 5%–25% Phase B

  • 15–24 min: 25%–100% Phase B

  • 24–25 min: Return to 5% Phase B, followed by a 10-minute equilibration.[2]

• Flow Rate: 1 mL/min.

• Detection: Diode-Array Detector (DAD) at 280 nm.

• Retention Time: Under these conditions, dihydrorobinetin typically elutes at approximately 14.1 minutes.[2]

Visualizations

Experimental Workflow

Caption: Workflow for the extraction and purification of (+)-Dihydrorobinetin.

Conceptual Signaling Pathway: Inhibition of RANKL

Recent in silico studies suggest that dihydrorobinetin may act as an inhibitor of the Receptor Activator of Nuclear Factor-kappa B Ligand (RANKL).[7][8] This interaction could prevent RANKL from binding to its receptor, RANK, on the surface of osteoclast precursors, thereby inhibiting the downstream signaling cascade that leads to osteoclast differentiation and bone resorption.[9][10][11] This makes (+)-dihydrorobinetin a person of interest for research into bone-related diseases.[8]

Caption: Conceptual inhibition of the RANKL signaling pathway by (+)-Dihydrorobinetin.

References

• 1. Gram-Scale Purification of Dihydrorobinetin from Robinia pseudoacacia L. Wood by Centrifugal Partition Chromatography [ouci.dntb.gov.ua]
• 2. Gram-Scale Purification of Dihydrorobinetin from Robinia pseudoacacia L. Wood by Centrifugal Partition Chromatography [mdpi.com]
• 3. Gram-Scale Purification of Dihydrorobinetin from Robinia pseudoacacia L. Wood by Centrifugal Partition Chromatography [agris.fao.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. RANKL-RANK signaling in osteoclastogenesis and bone disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bone Signaling & RANKL - Basic Science - Orthobullets [orthobullets.com]
• 11. researchgate.net [researchgate.net]

A Technical Guide to the Biosynthesis of Dihydrorobinetin in Plants

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dihydrorobinetin (B191019), a dihydroflavonol with notable biological activities, is a specialized plant secondary metabolite. Its unique chemical structure, characterized by a 3',4',5'-trihydroxylated B-ring and the absence of a 5-hydroxyl group on the A-ring, distinguishes its biosynthesis from that of more common flavonoids. This technical guide provides an in-depth exploration of the dihydrorobinetin biosynthesis pathway, detailing the enzymatic steps, precursor molecules, and regulatory aspects. The pathway deviates from the general flavonoid synthesis route through the essential action of chalcone (B49325) reductase, which leads to the formation of a 5-deoxyflavonoid scaffold. Subsequent hydroxylation of the B-ring by flavonoid 3',5'-hydroxylase and stereospecific hydroxylation of the C-ring by flavanone (B1672756) 3-hydroxylase are critical for the formation of dihydrorobinetin. This document furnishes detailed experimental protocols for the key enzymes involved and presents quantitative data to facilitate further research and biotechnological applications.

The Core Biosynthesis Pathway of Dihydrorobinetin

The biosynthesis of dihydrorobinetin is a multi-step enzymatic process that originates from the general phenylpropanoid pathway. Unlike the pathway for common flavonoids such as quercetin (B1663063) or kaempferol, the synthesis of dihydrorobinetin involves the formation of a 5-deoxy scaffold, which is a key distinguishing feature.

Step 1: The General Phenylpropanoid Pathway

The pathway commences with the aromatic amino acid L-phenylalanine, which is converted to p-coumaroyl-CoA through the sequential action of three enzymes:

• Phenylalanine Ammonia-Lyase (PAL): Deaminates L-phenylalanine to produce cinnamic acid.

• Cinnamate-4-Hydroxylase (C4H): A cytochrome P450 monooxygenase that hydroxylates cinnamic acid to yield p-coumaric acid.

• 4-Coumarate:CoA Ligase (4CL): Activates p-coumaric acid by ligating it to Coenzyme A, forming the high-energy thioester, p-coumaroyl-CoA.

Step 2: Formation of the 5-Deoxy Chalcone Scaffold

This step represents the divergence from the general flavonoid pathway and is crucial for the absence of the 5-hydroxyl group in dihydrorobinetin.

• Chalcone Synthase (CHS) and Chalcone Reductase (CHR): CHS catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA. In concert with CHS, CHR reduces an intermediate polyketide, preventing the formation of the resorcinol-type A-ring characteristic of 5-hydroxyflavonoids. This joint action results in the synthesis of 6'-deoxychalcone.[1]

Step 3: Isomerization to a 5-Deoxyflavanone

• Chalcone Isomerase (CHI): This enzyme catalyzes the stereospecific intramolecular cyclization of 6'-deoxychalcone to produce the 5-deoxyflavanone, liquiritigenin (B1674857).[2][3]

Step 4: B-Ring Hydroxylation

The characteristic 3',4',5'-trihydroxy substitution pattern of the B-ring of dihydrorobinetin is established by a key cytochrome P450 enzyme.

• Flavonoid 3',5'-Hydroxylase (F3'5'H): This enzyme sequentially hydroxylates the B-ring of liquiritigenin at the 3' and 5' positions. While F3'5'H enzymes can act on various flavonoid skeletons, their activity on 5-deoxyflavanones is essential for this pathway.[4][5] The product of this reaction is 5-deoxypentahydroxyflavanone (7,3',4',5'-tetrahydroxyflavanone).

Step 5: C-Ring Hydroxylation

The final step in the formation of the dihydroflavonol structure is catalyzed by a 2-oxoglutarate-dependent dioxygenase.

• Flavanone 3-Hydroxylase (F3H): F3H introduces a hydroxyl group at the C-3 position of the C-ring of 5-deoxypentahydroxyflavanone in a stereospecific manner, yielding dihydrorobinetin.[6]

Visualization of the Dihydrorobinetin Biosynthesis Pathway

Caption: Biosynthesis pathway of dihydrorobinetin from L-phenylalanine.

Quantitative Data

Quantitative data for the enzymes specifically in the dihydrorobinetin pathway is limited. However, data from homologous enzymes involved in flavonoid biosynthesis provides valuable insights into reaction efficiencies.

Enzyme	Substrate	Km (µM)	Vmax (pkat/mg protein)	Plant Source	Reference
Flavonoid 3',5'-Hydroxylase (F3'5'H)	Naringenin	3.22	Not Reported	Camellia sinensis	[4]
Dihydrokaempferol	3.26	Not Reported	Camellia sinensis	[4]
Kaempferol	4.33	Not Reported	Camellia sinensis	[4]
Flavanone 3-Hydroxylase (F3H)	Naringenin	Not Reported	Not Reported	Trapa bispinosa	[7]
Eriodictyol	Not Reported	Not Reported	Allium fistulosum	[6]
Chalcone Reductase (CHR)	6'-deoxychalcone precursor	Not Available	Not Available	Glycyrrhiza uralensis	[8]

Experimental Protocols

Heterologous Expression and Purification of Plant P450 Enzymes (e.g., F3'5'H)

This protocol describes the general workflow for expressing and purifying plant cytochrome P450 enzymes, which are often membrane-bound and require specific conditions for functional expression.[9][10][11][12]

Caption: Workflow for heterologous expression and purification of plant P450s.

Methodology:

• Gene Cloning: The full-length coding sequence of the target P450 enzyme (e.g., F3'5'H) is amplified from plant cDNA and cloned into a suitable expression vector (e.g., pET series for E. coli or pYES series for yeast). The vector should contain an appropriate promoter for inducible expression and a tag for affinity purification (e.g., His-tag).

• Host Transformation: The expression construct is transformed into a suitable host strain. E. coli strains like C41(DE3) or BL21(DE3) are commonly used. For yeast expression, strains like Saccharomyces cerevisiae or Pichia pastoris are employed.

• Culture and Induction: Transformed cells are grown in appropriate media to a desired optical density. Protein expression is then induced by adding an inducer (e.g., IPTG for E. coli, galactose for yeast).

• Cell Lysis and Membrane Preparation: Cells are harvested and resuspended in a lysis buffer. Cell disruption is achieved by sonication or high-pressure homogenization. The cell lysate is then subjected to ultracentrifugation to pellet the membrane fraction containing the P450 enzyme.

• Solubilization and Purification: The membrane pellet is resuspended in a buffer containing a mild detergent (e.g., Triton X-100, CHAPS) to solubilize the membrane proteins. The solubilized fraction is then subjected to affinity chromatography (e.g., Ni-NTA agarose (B213101) for His-tagged proteins) to purify the P450 enzyme.

• Enzyme Characterization: The purity of the enzyme is assessed by SDS-PAGE. The concentration and functional integrity of the P450 are determined by CO-difference spectroscopy.

In Vitro Enzyme Assay for Flavonoid 3',5'-Hydroxylase (F3'5'H)

This protocol allows for the functional characterization of F3'5'H activity using a microsomal preparation from heterologous expression or a crude plant extract.[4][13]

Materials:

• Microsomal preparation containing F3'5'H

• NADPH

• Substrate (e.g., liquiritigenin, naringenin, dihydrokaempferol) dissolved in a suitable solvent (e.g., ethanol, DMSO)

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Stopping solution (e.g., ethyl acetate)

• HPLC system for product analysis

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, microsomal preparation, and substrate. Pre-incubate the mixture at the optimal temperature (e.g., 30°C) for a few minutes.

• Initiation of Reaction: Start the reaction by adding NADPH.

• Incubation: Incubate the reaction mixture for a specific period (e.g., 30-60 minutes) with gentle shaking.

• Termination of Reaction: Stop the reaction by adding an equal volume of the stopping solution (e.g., ethyl acetate).

• Product Extraction: Vortex the mixture vigorously and centrifuge to separate the organic and aqueous phases. The hydroxylated flavonoid products will be in the organic phase.

• Sample Preparation for HPLC: Transfer the organic phase to a new tube and evaporate to dryness under a stream of nitrogen or in a vacuum concentrator. Re-dissolve the residue in a suitable solvent for HPLC analysis (e.g., methanol).

• HPLC Analysis: Analyze the sample by reverse-phase HPLC with a C18 column. Use a suitable gradient of solvents (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid) to separate the substrate and products. Monitor the elution profile using a diode array detector at the characteristic absorbance wavelengths of the flavonoids.

• Product Identification and Quantification: Identify the products by comparing their retention times and UV-Vis spectra with authentic standards. Quantify the products by integrating the peak areas and using a calibration curve of the standard.

In Vitro Enzyme Assay for Flavanone 3-Hydroxylase (F3H)

This assay is used to determine the activity of F3H, a 2-oxoglutarate-dependent dioxygenase.[6][7]

Materials:

• Purified recombinant F3H or a protein extract containing F3H activity

• Substrate (e.g., 5-deoxypentahydroxyflavanone, naringenin)

• 2-oxoglutarate

• Ascorbate

• FeSO4

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Stopping solution (e.g., methanol (B129727) or ethyl acetate)

• HPLC system

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing the reaction buffer, 2-oxoglutarate, ascorbate, and FeSO4.

• Enzyme and Substrate Addition: Add the F3H enzyme preparation and the flavanone substrate to the reaction mixture.

• Incubation: Incubate the reaction at the optimal temperature (e.g., 30°C) for a defined period (e.g., 30-60 minutes).

• Reaction Termination and Sample Preparation: Stop the reaction by adding a stopping solution. Centrifuge to pellet any precipitated protein.

• HPLC Analysis: Analyze the supernatant directly by HPLC as described in the F3'5'H assay protocol to separate and quantify the dihydroflavonol product (dihydrorobinetin).

Extraction and Quantification of Dihydrorobinetin from Plant Material

This protocol is adapted for the extraction and quantification of dihydrorobinetin from plant tissues, particularly from the heartwood of Robinia pseudoacacia, a rich source of this compound.[14][15]

Materials:

• Dried and powdered plant material

• Extraction solvent (e.g., 80% methanol or acetone (B3395972) in water)

• Ultrasonic bath or shaker

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC system with a C18 column and a diode array detector

• Dihydrorobinetin standard

Procedure:

• Extraction: Weigh a known amount of the powdered plant material (e.g., 100 mg) into a tube. Add a defined volume of the extraction solvent (e.g., 10 mL).

• Sonication/Shaking: Sonicate the mixture for a period (e.g., 30 minutes) or shake it at room temperature for a longer duration (e.g., 2-4 hours) to facilitate extraction.

• Centrifugation: Centrifuge the mixture to pellet the solid plant material.

• Filtration: Filter the supernatant through a syringe filter into an HPLC vial.

• HPLC Quantification: Inject a known volume of the filtered extract into the HPLC system. Use a gradient elution method similar to that described in the enzyme assays. Monitor the absorbance at the λmax of dihydrorobinetin (around 290 nm).

• Calibration and Calculation: Prepare a calibration curve using different concentrations of the dihydrorobinetin standard. Determine the concentration of dihydrorobinetin in the extract by comparing its peak area to the calibration curve. Express the content as mg/g of dry weight of the plant material.

Regulation of Dihydrorobinetin Biosynthesis

The biosynthesis of flavonoids, including dihydrorobinetin, is tightly regulated at the transcriptional level. The expression of the structural genes (PAL, C4H, 4CL, CHS, CHR, CHI, F3'5'H, and F3H) is controlled by a combination of transcription factors, primarily from the R2R3-MYB, basic helix-loop-helix (bHLH), and WD40 repeat protein families. These proteins can form a transcriptional activation complex (MBW complex) that binds to the promoter regions of the biosynthetic genes, thereby activating their expression in a coordinated manner.[16][17]

The specific transcription factors that regulate the 5-deoxyflavonoid pathway leading to dihydrorobinetin are not yet fully elucidated. However, it is likely that specific MYB and bHLH transcription factors are responsible for the tissue-specific and developmentally regulated accumulation of dihydrorobinetin in plants like Robinia pseudoacacia. Environmental factors such as light, nutrient availability, and stress can also influence the expression of these regulatory and structural genes, thereby modulating the production of dihydrorobinetin.

Logical Framework for Investigating Dihydrorobinetin Biosynthesis

Caption: Logical workflow for the elucidation of the dihydrorobinetin pathway.

Conclusion

The biosynthesis of dihydrorobinetin follows a specialized branch of the flavonoid pathway, distinguished by the formation of a 5-deoxy scaffold. Understanding this pathway at a molecular and biochemical level is crucial for harnessing its potential in metabolic engineering and drug development. The protocols and data presented in this guide provide a solid foundation for researchers to further investigate the biosynthesis of dihydrorobinetin and other related 5-deoxyflavonoids. Future research should focus on the identification and characterization of the specific enzymes and regulatory factors from dihydrorobinetin-accumulating plants to enable the heterologous production of this valuable compound.

References

• 1. Flavonoid Biosynthetic Pathway: Genetics and Biochemistry – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 2. Biosynthesis of 5-deoxyflavanones in microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scite.ai [scite.ai]
• 4. Functional analysis of Flavonoid 3′,5′-hydroxylase from Tea plant (Camellia sinensis): critical role in the accumulation of catechins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Functional analysis of flavonoid 3',5'-hydroxylase from tea plant (Camellia sinensis): critical role in the accumulation of catechins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pakbs.org [pakbs.org]
• 7. researchgate.net [researchgate.net]
• 8. Diversion of metabolic flux towards 5-deoxy(iso)flavonoid production via enzyme self-assembly in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. repositum.tuwien.at [repositum.tuwien.at]
• 10. Engineering of Artificial Plant Cytochrome P450 Enzymes for Synthesis of Isoflavones by Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. Efficient heterologous expression of cytochrome P450 enzymes in microorganisms for the biosynthesis of natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. academic.oup.com [academic.oup.com]
• 17. mdpi.com [mdpi.com]

(+)-Dihydrorobinetin: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (+)-Dihydrorobinetin, a flavonoid with notable antioxidant and anti-inflammatory properties. This document details its chemical identity, extraction and purification methods, and key biological activities, supported by experimental protocols and quantitative data.

Chemical Identification

IUPAC Name	(2R,3R)-3,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2,3-dihydrochromen-4-one[1][2]
CAS Number	4382-33-6[1][2][3][4][5]
Molecular Formula	C₁₅H₁₂O₇[1][4]
Molecular Weight	304.25 g/mol [1][3]
Synonyms	(+)-3,3',4',5',7-Pentahydroxyflavanone, (2R,3R)-3,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-4-one[1][5]

Biological Activity and Quantitative Data

(+)-Dihydrorobinetin has demonstrated significant potential as both an antioxidant and an anti-inflammatory agent. Its efficacy has been quantified in various in vitro assays.

Biological Activity	Assay	Cell Line	Key Parameter	Value	Reference
Anti-inflammatory	Inhibition of Nitric Oxide (NO) Production	RAW 264.7	IC₅₀	> 100 μM	[6]
Antioxidant	DPPH Radical Scavenging	-	-	Concentration-dependent	[3]
Antioxidant	Oxygen Radical Absorbance Capacity (ORAC)	-	-	Data not available	[2]

Experimental Protocols

Extraction and Purification of (+)-Dihydrorobinetin from Robinia pseudoacacia

This protocol describes the optimized extraction and subsequent purification of (+)-Dihydrorobinetin from the heartwood of Robinia pseudoacacia (Black Locust).

Extraction:

• Material Preparation: Air-dried and ground heartwood of Robinia pseudoacacia is used as the starting material.

• Solvent System: An optimized solvent mixture of 50% aqueous ethanol (B145695) is employed for efficient extraction.

• Extraction Process: Maceration with stirring is performed at room temperature for 4 hours with a wood-to-solvent ratio of 1:13 (w/v).

• Filtration and Concentration: The resulting extract is filtered to remove solid particles and then concentrated under reduced pressure to yield a crude extract.

Purification by Centrifugal Partition Chromatography (CPC):

• Instrumentation: A centrifugal partition chromatograph is used for the purification.

• Solvent System: A biphasic solvent system, typically composed of ethyl acetate, ethanol, and water, is selected based on the partition coefficient of (+)-Dihydrorobinetin.

• Purification Process: The crude extract is dissolved in a suitable solvent and injected into the CPC system. The separation is performed in descending mode.

• Fraction Collection and Analysis: Fractions are collected and analyzed by High-Performance Liquid Chromatography (HPLC) to identify and pool the fractions containing pure (+)-Dihydrorobinetin.

Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

This method is used for the quantification of (+)-Dihydrorobinetin in extracts and purified fractions.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acidified water (0.1% formic acid, Solvent A) and acetonitrile (B52724) (Solvent B).

• Gradient Program: A typical gradient starts with a low percentage of Solvent B, which is gradually increased to elute compounds with increasing hydrophobicity.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 290 nm.

• Quantification: A calibration curve is generated using a certified reference standard of (+)-Dihydrorobinetin.

DPPH Radical Scavenging Assay (Antioxidant Activity)

This assay measures the ability of (+)-Dihydrorobinetin to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

• Reagent Preparation: A stock solution of DPPH in methanol (B129727) is prepared.

• Assay Procedure:

  • A solution of (+)-Dihydrorobinetin at various concentrations is prepared.

  • The sample solution is mixed with the DPPH solution.

  • The mixture is incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated by comparing the absorbance of the sample to that of a control (DPPH solution without the sample). Ascorbic acid is commonly used as a positive control.

Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages (Anti-inflammatory Activity)

This cell-based assay assesses the anti-inflammatory potential of (+)-Dihydrorobinetin by measuring its ability to inhibit the production of nitric oxide, a key inflammatory mediator.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% FBS and antibiotics.

• Cell Treatment:

  • Cells are seeded in 96-well plates and allowed to adhere.

  • The cells are pre-treated with various concentrations of (+)-Dihydrorobinetin for 1 hour.

  • Inflammation is induced by stimulating the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Measurement of Nitric Oxide: The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent. The absorbance is read at 540 nm.

• Cell Viability: A concurrent MTT assay is performed to ensure that the observed inhibition of NO production is not due to cytotoxicity.

• Data Analysis: The percentage of inhibition of NO production is calculated relative to LPS-stimulated cells without the test compound.

Visualizations

References

• 1. Exploiting Kinetic Features of ORAC Assay for Evaluation of Radical Scavenging Capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 5. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 6. mdpi.com [mdpi.com]

The Biological Versatility of (+)-Dihydrorobinetin: A Technical Guide for Researchers

For Immediate Release

Shanghai, China – December 7, 2025 – (+)-Dihydrorobinetin, a dihydroflavonol found in various natural sources, is emerging as a compound of significant interest for researchers in drug discovery and development. This technical guide provides a comprehensive overview of its known biological activities, supported by available quantitative data, detailed experimental protocols, and visualizations of associated signaling pathways. This document is intended to serve as a core resource for scientists exploring the therapeutic potential of this promising natural product.

Antioxidant and Anti-inflammatory Properties

(+)-Dihydrorobinetin has demonstrated notable antioxidant and anti-inflammatory activities in preclinical studies. Its capacity to scavenge free radicals and inhibit key inflammatory mediators underscores its potential in combating oxidative stress-related pathologies.

Quantitative Antioxidant and Anti-inflammatory Data

Biological Activity	Assay	Target/Cell Line	Result (IC₅₀)	Reference
Antioxidant Activity	DPPH Radical Scavenging	-	130 µg/ml	[1]
Antioxidant Activity	ORAC	-	Data not available in abstract	[2]
Anti-inflammatory	Nitric Oxide (NO) Production Inhibition	RAW 264.7 cells	> 100 μM	[3]

Note: The ORAC assay results were mentioned in an abstract, but specific quantitative data was not accessible in the reviewed literature. Further investigation of the full-text article is recommended.

Experimental Protocols

This assay assesses the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

• Reagent Preparation : A stock solution of DPPH in methanol (B129727) is prepared. For the assay, a working solution is made to achieve an absorbance of approximately 1.0 at 517 nm.

• Assay Procedure :

  • A methanolic solution of (+)-Dihydrorobinetin is prepared at various concentrations.

  • An aliquot of the test sample is mixed with the DPPH working solution.

  • The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

  • The absorbance of the solution is measured at 517 nm using a spectrophotometer.

• Data Analysis : The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 The IC₅₀ value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined from a dose-response curve.[1]

This cell-based assay evaluates the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture and Treatment :

  • RAW 264.7 macrophage cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

  • Cells are seeded in 96-well plates and allowed to adhere.

  • Cells are pre-treated with various concentrations of (+)-Dihydrorobinetin for a defined period (e.g., 1 hour).

  • Inflammation is induced by adding LPS (e.g., 1 µg/mL) to the wells.

• Nitrite Quantification (Griess Assay) :

  • After an incubation period (e.g., 24 hours), the cell culture supernatant is collected.

  • The concentration of nitrite, a stable product of NO, is measured using the Griess reagent system. This typically involves a two-step diazotization reaction that results in a colored azo compound.

  • The absorbance is measured at approximately 540 nm using a microplate reader.

• Data Analysis : The percentage of NO production inhibition is calculated relative to the LPS-stimulated control. The IC₅₀ value is determined from the dose-response curve.

Potential Anti-inflammatory Mechanism via RANKL Inhibition

Recent computational studies have identified (+)-Dihydrorobinetin as a promising inhibitor of the Receptor Activator of Nuclear Factor-κB Ligand (RANKL).[4][5][6][7] RANKL is a critical cytokine in the regulation of bone metabolism and is a key player in the pathogenesis of inflammatory bone diseases like rheumatoid arthritis. The binding of (+)-Dihydrorobinetin to RANKL is predicted to interfere with its interaction with its receptor RANK on osteoclast precursors, thereby inhibiting osteoclast differentiation and bone resorption.

While this interaction has been explored through molecular dynamics simulations, experimental validation with quantitative binding affinities and functional assays is a crucial next step for confirming this mechanism of action.

Signaling Pathway: RANKL-RANK Interaction

Caption: Proposed inhibition of the RANKL-RANK signaling pathway by (+)-Dihydrorobinetin.

Future Directions and Research Opportunities

The currently available data, while promising, represents the initial phase of understanding the full therapeutic potential of (+)-Dihydrorobinetin. Key areas for future research include:

• Comprehensive Anticancer Profiling : Screening (+)-Dihydrorobinetin against a diverse panel of cancer cell lines to determine its cytotoxic and anti-proliferative effects and to identify potential cancer types for which it may be a therapeutic candidate.

• Enzyme Inhibition Assays : Investigating the inhibitory activity of (+)-Dihydrorobinetin against key enzymes involved in inflammation and cancer, such as cyclooxygenases (COX-1 and COX-2) and lipoxygenases (LOX).

• In Vivo Efficacy Studies : Validating the in vitro findings in relevant animal models of inflammatory diseases and cancer to assess its bioavailability, safety, and therapeutic efficacy.

• Mechanism of Action Studies : Elucidating the precise molecular mechanisms underlying its biological activities, including the experimental validation of its interaction with RANKL and the investigation of its effects on key signaling pathways such as NF-κB and PI3K/Akt.

This technical guide serves as a foundational resource for the scientific community. As further research is conducted, a more complete picture of the biological activity of (+)-Dihydrorobinetin will emerge, potentially paving the way for the development of new therapeutic agents.

Experimental Workflows

General Workflow for In Vitro Bioactivity Screening

Caption: A generalized workflow for the in vitro screening of (+)-Dihydrorobinetin.

This document is intended for research purposes only and does not constitute medical advice. Researchers are encouraged to consult the primary literature for further details.

References

• 1. researchgate.net [researchgate.net]
• 2. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

In Vitro Antioxidant Potential of (+)-Dihydrorobinetin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Dihydrorobinetin, a dihydroflavonol found in various natural sources including acacia wood, has garnered interest for its potential health benefits, notably its antioxidant properties. This technical guide provides a comprehensive overview of the in vitro antioxidant potential of (+)-dihydrorobinetin. While direct quantitative data for its radical scavenging and antioxidant capacity remains limited in publicly accessible literature, this document synthesizes available information, details relevant experimental protocols for antioxidant assessment, and proposes putative signaling pathways through which (+)-dihydrorobinetin may exert its effects. This guide aims to serve as a valuable resource for researchers and professionals in drug development exploring the therapeutic applications of this natural compound.

Introduction

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in the pathogenesis of numerous chronic and degenerative diseases. Natural antioxidants, particularly those derived from plants, are of significant interest as potential therapeutic and preventative agents. Flavonoids, a diverse group of polyphenolic compounds, are well-recognized for their potent antioxidant activities.[1]

(+)-Dihydrorobinetin is a dihydroflavonol, a subclass of flavonoids. Its chemical structure, characterized by multiple hydroxyl groups, suggests a strong potential for radical scavenging and metal-chelating activities.[2] It has been identified as a marker of vinegar aging in acacia wood, and its antioxidant activity has been noted in scientific literature, though specific quantitative data is not widely available.[3] This guide will delve into the knowns and unknowns of (+)-dihydrorobinetin's in vitro antioxidant capacity, providing a framework for future research and development.

Quantitative Antioxidant Data

A comprehensive search of scientific literature reveals a scarcity of publicly available quantitative data on the in vitro antioxidant activity of (+)-dihydrorobinetin. One key study by Cerezo et al. (2009) indicated that the antioxidant activity of (+)-dihydrorobinetin was determined using DPPH (2,2-diphenyl-1-picrylhydrazyl) and ORAC (Oxygen Radical Absorbance Capacity) assays.[3] However, the specific IC50 values from the DPPH assay and the ORAC values in Trolox equivalents were not detailed in the accessible abstract.

To provide a comparative context, Table 1 summarizes the antioxidant activities of related flavonoids and extracts from Robinia pseudoacacia (black locust), a known source of dihydrorobinetin. It is crucial to note that these values are not directly attributable to (+)-dihydrorobinetin but may offer an indication of the potential antioxidant capacity of this class of compounds.

Compound/Extract	Assay	IC50 (µg/mL)	ORAC (µmol TE/g)	Reference
Robinia pseudoacacia flower extract	DPPH	-	-	[4][5]
Robinia pseudoacacia flower extract	FRAP	-	-	[4][5]
Robinia pseudoacacia leaf extract	DPPH	-	-	[6]
Robinia pseudoacacia leaf extract	ABTS	-	-	[6]
Robinia pseudoacacia leaf extract	FRAP	-	-	[6]

Note: The table is populated with qualitative mentions of antioxidant activity as specific quantitative data for (+)-Dihydrorobinetin was not found. The listed assays (DPPH, FRAP, ABTS) are standard methods for evaluating antioxidant capacity.

Experimental Protocols for In Vitro Antioxidant Assays

To facilitate further research on (+)-dihydrorobinetin, this section provides detailed methodologies for the key in vitro antioxidant assays mentioned in the literature.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a common spectrophotometric method for determining the antioxidant capacity of a compound. It is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, thus neutralizing it and causing a decrease in absorbance.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH in methanol (B129727) (typically 0.1 mM). The solution should have an absorbance of approximately 1.0 at 517 nm.

  • Prepare a series of concentrations of (+)-dihydrorobinetin in methanol.

  • A known antioxidant, such as ascorbic acid or Trolox, should be used as a positive control.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the DPPH solution to 100 µL of each concentration of the test compound and positive control.

  • For the blank, add 100 µL of methanol to 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    where A_blank is the absorbance of the blank and A_sample is the absorbance of the test compound.

  • The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentration of the test compound.

DPPH Assay Workflow

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the antioxidant scavenging activity against peroxyl radicals, which are one of the most common reactive oxygen species in the body. The assay is based on the inhibition of the decay of a fluorescent probe by an antioxidant.

Protocol:

• Reagent Preparation:

  • Prepare a working solution of fluorescein (B123965) in phosphate (B84403) buffer (75 mM, pH 7.4).

  • Prepare a solution of AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) in phosphate buffer.

  • Prepare a series of concentrations of (+)-dihydrorobinetin and a Trolox standard in phosphate buffer.

• Assay Procedure:

  • In a black 96-well microplate, add 150 µL of the fluorescein working solution to each well.

  • Add 25 µL of the test compound, Trolox standard, or phosphate buffer (for the blank) to the wells.

  • Incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

  • Immediately begin monitoring the fluorescence decay every 1-2 minutes for at least 60 minutes using a fluorescence microplate reader (excitation at 485 nm, emission at 520 nm).

• Data Analysis:

  • Calculate the area under the curve (AUC) for the blank, standards, and samples.

  • The net AUC is calculated by subtracting the AUC of the blank from the AUC of the sample or standard.

  • A standard curve is generated by plotting the net AUC of the Trolox standards against their concentrations.

  • The ORAC value of the sample is expressed as Trolox equivalents (TE) by comparing its net AUC to the Trolox standard curve.

ORAC Assay Workflow

Putative Signaling Pathways

While specific studies on the signaling pathways modulated by (+)-dihydrorobinetin are lacking, the antioxidant effects of flavonoids are often attributed to their ability to influence cellular signaling cascades involved in the oxidative stress response. Based on the known mechanisms of similar flavonoids, two key pathways are likely to be involved: the Nrf2/Keap1 pathway and the MAPK pathway.[7][8]

Nrf2/Keap1 Signaling Pathway

The Nrf2/Keap1 pathway is a major regulator of the endogenous antioxidant response. Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. Upon exposure to oxidative stress or electrophiles (including some flavonoids), Keap1 is modified, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and cytoprotective genes, leading to their transcription.

Putative Mechanism for (+)-Dihydrorobinetin:

It is hypothesized that (+)-dihydrorobinetin, due to its polyphenolic structure, may act as an electrophile that can interact with the cysteine residues of Keap1. This interaction would lead to a conformational change in Keap1, disrupting the Keap1-Nrf2 complex. The stabilized Nrf2 would then translocate to the nucleus and activate the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase (GCL), thereby enhancing the cell's antioxidant capacity.

Putative Nrf2/Keap1 Pathway Activation

Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

The MAPK family of kinases (including ERK, JNK, and p38) are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. Oxidative stress can lead to the activation of JNK and p38 MAPK pathways, which are often associated with pro-apoptotic signaling. Some flavonoids have been shown to modulate MAPK signaling, thereby protecting cells from oxidative stress-induced damage.

Putative Mechanism for (+)-Dihydrorobinetin:

(+)-Dihydrorobinetin may exert its antioxidant effects by modulating the MAPK signaling cascade. It could potentially inhibit the phosphorylation and activation of pro-oxidant kinases like JNK and p38, which are often triggered by ROS. By dampening these stress-activated pathways, (+)-dihydrorobinetin could help to mitigate inflammation and prevent apoptosis, contributing to its overall cytoprotective and antioxidant effects.

Putative Modulation of MAPK Pathway

Conclusion and Future Directions

(+)-Dihydrorobinetin presents a promising profile as a natural antioxidant. Its dihydroflavonol structure strongly suggests the capacity for free radical scavenging and modulation of cellular antioxidant defenses. However, the current body of publicly available literature lacks specific quantitative data to fully characterize its in vitro antioxidant potential.

Future research should prioritize the following:

• Quantitative Assessment: Perform standardized in vitro antioxidant assays, including DPPH, ABTS, FRAP, and ORAC, to determine the IC50 and Trolox equivalent values for purified (+)-dihydrorobinetin.

• Cellular Antioxidant Activity: Utilize cell-based assays to evaluate the ability of (+)-dihydrorobinetin to mitigate intracellular oxidative stress.

• Mechanism of Action: Investigate the specific effects of (+)-dihydrorobinetin on the Nrf2/Keap1 and MAPK signaling pathways to elucidate its molecular mechanisms of antioxidant action.

A thorough understanding of the antioxidant potential and mechanisms of (+)-dihydrorobinetin will be crucial for its development as a potential therapeutic agent for the prevention and treatment of oxidative stress-related diseases. This guide provides a foundational framework to direct these future research endeavors.

References

• 1. Antioxidant and prooxidant behavior of flavonoids: structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. josa.ro [josa.ro]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Flavonoids: antioxidants or signalling molecules? - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 8. Flavonoids in modulation of cell survival signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]

The Anti-inflammatory Potential of (+)-Dihydrorobinetin: A Technical Guide for Researchers

For Immediate Release

Introduction

(+)-Dihydrorobinetin, a dihydroflavonol found in plant sources such as Robinia pseudoacacia, belongs to the flavonoid superfamily, a class of compounds widely recognized for their diverse biological activities, including anti-inflammatory, antioxidant, and antifungal properties.[1] While the anti-inflammatory effects of many flavonoids are well-documented, specific experimental data on (+)-Dihydrorobinetin remains limited. Computational studies have shown promise, suggesting (+)-Dihydrorobinetin as a potential inhibitor of the Receptor Activator of Nuclear Factor-kappa B Ligand (RANKL), a key protein in the inflammatory processes associated with rheumatoid arthritis.[2] This technical guide synthesizes the current, albeit limited, knowledge on (+)-Dihydrorobinetin and provides a comprehensive overview of the experimental protocols and signaling pathways relevant to investigating its anti-inflammatory potential. This document is intended for researchers, scientists, and drug development professionals interested in exploring the therapeutic applications of this natural compound.

Quantitative Data on Anti-inflammatory Effects

Currently, there is a notable absence of published quantitative data from in vitro or in vivo studies specifically detailing the anti-inflammatory effects of isolated (+)-Dihydrorobinetin. Research on extracts from Robinia pseudoacacia, a known source of (+)-Dihydrorobinetin, has demonstrated anti-inflammatory activity; however, these effects have been attributed to other constituent compounds, and the specific contribution of (+)-Dihydrorobinetin has not been quantified.

To facilitate future research and provide a framework for data comparison, the following table outlines the key parameters that should be assessed to quantify the anti-inflammatory effects of (+)-Dihydrorobinetin.

Parameter	Experimental Model	Measurement	Potential Effect of (+)-Dihydrorobinetin
Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 macrophages	Griess Assay	Inhibition of NO production (IC50)
Prostaglandin E2 (PGE2) Production	LPS-stimulated RAW 264.7 macrophages	ELISA	Inhibition of PGE2 production (IC50)
Pro-inflammatory Cytokine Levels (TNF-α, IL-6, IL-1β)	LPS-stimulated RAW 264.7 macrophages	ELISA / qPCR	Reduction in cytokine secretion and gene expression
iNOS Protein Expression	LPS-stimulated RAW 264.7 macrophages	Western Blot	Downregulation of iNOS protein levels
COX-2 Protein Expression	LPS-stimulated RAW 264.7 macrophages	Western Blot	Downregulation of COX-2 protein levels
NF-κB Activation	HEK293T cells with NF-κB luciferase reporter	Luciferase Assay	Inhibition of NF-κB transcriptional activity
MAPK Phosphorylation (p38, ERK, JNK)	LPS-stimulated RAW 264.7 macrophages	Western Blot	Reduction in phosphorylation of MAPK proteins

Key Signaling Pathways in Inflammation

The anti-inflammatory effects of flavonoids are often mediated through the modulation of key signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways regulate the expression of numerous pro-inflammatory genes, including those for cytokines, chemokines, and enzymes like iNOS and COX-2.

NF-κB Signaling Pathway

The NF-κB signaling cascade is a central regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals such as lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This allows the NF-κB p65/p50 heterodimer to translocate to the nucleus and induce the transcription of target inflammatory genes.

Potential inhibition of the NF-κB signaling pathway by (+)-Dihydrorobinetin.

MAPK Signaling Pathway

The MAPK family, including p38, extracellular signal-regulated kinase (ERK), and c-Jun N-terminal kinase (JNK), are critical mediators of cellular responses to external stressors, including inflammatory stimuli. Activation of these kinases through phosphorylation leads to the activation of downstream transcription factors, such as AP-1, which in turn promote the expression of pro-inflammatory genes.

Potential modulation of the MAPK signaling pathway by (+)-Dihydrorobinetin.

Experimental Protocols

The following section details the methodologies for key experiments to elucidate the anti-inflammatory effects of (+)-Dihydrorobinetin.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line is a standard model for in vitro inflammation studies.

• Culture Conditions: Cells are to be maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of (+)-Dihydrorobinetin for 1-2 hours, followed by stimulation with lipopolysaccharide (LPS; 1 µg/mL) to induce an inflammatory response.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant.

• Sample Collection: After treatment, collect 100 µL of cell culture supernatant.

• Griess Reagent Preparation: Prepare Griess reagent by mixing equal volumes of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water.

• Reaction: Add 100 µL of Griess reagent to each supernatant sample in a 96-well plate.

• Incubation: Incubate the plate at room temperature for 10-15 minutes, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration from a standard curve prepared with sodium nitrite.

Cytokine and PGE2 Measurement (ELISA)

Enzyme-linked immunosorbent assays (ELISAs) are used to quantify the concentration of specific cytokines (TNF-α, IL-6, IL-1β) and PGE2 in the cell culture supernatant.

• Sample Collection: Collect cell culture supernatants after the treatment period.

• ELISA Procedure: Follow the manufacturer's instructions for the specific ELISA kits for TNF-α, IL-6, IL-1β, and PGE2. This typically involves coating a 96-well plate with a capture antibody, adding the samples, followed by a detection antibody, a substrate, and a stop solution.

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Quantification: Calculate the concentrations of the cytokines and PGE2 based on their respective standard curves.

Western Blot Analysis for iNOS, COX-2, and Phosphorylated MAPK

Western blotting is employed to detect and quantify the protein levels of iNOS, COX-2, and the phosphorylated forms of MAPK pathway proteins (p-p38, p-ERK, p-JNK).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on a sodium dodecyl sulfate-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for iNOS, COX-2, p-p38, p-ERK, p-JNK, or a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.

NF-κB Reporter Gene Assay

This assay measures the transcriptional activity of NF-κB.

• Transfection: Co-transfect HEK293T cells with an NF-κB luciferase reporter plasmid and a Renilla luciferase control plasmid (for normalization).

• Treatment: After 24 hours, pre-treat the cells with (+)-Dihydrorobinetin, followed by stimulation with an NF-κB activator (e.g., TNF-α).

• Cell Lysis: Lyse the cells using a passive lysis buffer.

• Luciferase Assay: Measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to determine the relative NF-κB transcriptional activity.

Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive investigation of the anti-inflammatory effects of (+)-Dihydrorobinetin.

Workflow for investigating the anti-inflammatory effects of (+)-Dihydrorobinetin.

Conclusion and Future Directions

While (+)-Dihydrorobinetin is a promising candidate for an anti-inflammatory agent based on its chemical class and preliminary computational analyses, there is a clear and urgent need for direct experimental validation. The protocols and pathways detailed in this guide provide a robust framework for researchers to systematically investigate its efficacy and mechanism of action. Future studies should focus on generating quantitative in vitro data, followed by validation in appropriate in vivo models of inflammation. Such research will be crucial in determining the therapeutic potential of (+)-Dihydrorobinetin and paving the way for its potential development as a novel anti-inflammatory drug.

References

• 1. researchgate.net [researchgate.net]
• 2. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Dihydrorobinetin from Robinia pseudoacacia: A Technical Guide to its Antifungal Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydrorobinetin (B191019), a dihydroflavonol abundant in the heartwood of the black locust tree (Robinia pseudoacacia), presents a promising natural compound with notable antifungal properties. This technical guide provides an in-depth overview of the current understanding of dihydrorobinetin as an antifungal agent. It consolidates available data on its activity, outlines detailed experimental protocols for its investigation, and explores its potential mechanisms of action, including disruption of fungal cell integrity and interference with key signaling pathways. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of mycology, natural product chemistry, and drug development.

Introduction

The increasing prevalence of fungal infections, coupled with the rise of antifungal drug resistance, necessitates the discovery and development of novel antifungal agents. Natural products, with their vast structural diversity, represent a rich source of potential new therapies. Flavonoids, a class of polyphenolic secondary metabolites found in plants, are known to possess a wide range of biological activities, including antimicrobial properties.

Dihydrorobinetin belongs to the flavonoid superfamily and is a major contributor to the natural durability and resistance of Robinia pseudoacacia wood to fungal decay. While the antifungal potential of Robinia pseudoacacia extracts has been recognized, a detailed technical understanding of its principal bioactive component, dihydrorobinetin, is crucial for its development as a potential therapeutic. This guide aims to bridge this gap by providing a consolidated resource on the antifungal properties of dihydrorobinetin.

Isolation of Dihydrorobinetin from Robinia pseudoacacia

A generalized workflow for the isolation and purification of dihydrorobinetin from Robinia pseudoacacia heartwood is presented below. The specific solvents and chromatographic conditions may be optimized for yield and purity.

Figure 1. General workflow for the isolation of dihydrorobinetin.

Antifungal Activity: Quantitative Data

While specific Minimum Inhibitory Concentration (MIC) data for pure dihydrorobinetin against a wide range of fungal pathogens is not extensively available in the public domain, studies on extracts of Robinia pseudoacacia and other flavonoids provide strong evidence of its antifungal potential. The following table summarizes the antifungal activity of Robinia pseudoacacia extracts and provides comparative MIC values for other relevant flavonoids against Candida albicans.

Fungal Species	Compound/Extract	Concentration	Effect	Reference
Trametes versicolor	R. pseudoacacia heartwood ethyl acetate fraction	12.5 ppm	Mycelial growth of 22.00 mm	[1]
Trametes versicolor	R. pseudoacacia bark ethyl acetate fraction	12.5 ppm	Mycelial growth of 11.33 mm	[1]
Candida albicans	Phloretin	74.55 µg/mL	MIC	[2]
Candida albicans	Myricetin	30 µM	MIC	[3]
Candida albicans	Quercetin	25 µM	MIC	[3]

Note: The data for Robinia pseudoacacia extracts indicate antifungal activity but are not MIC values for pure dihydrorobinetin. The flavonoid data is provided for comparative purposes to highlight the potential potency of this class of compounds. Further research is required to establish the specific MIC values of dihydrorobinetin against a comprehensive panel of fungal pathogens.

Experimental Protocols

Antifungal Susceptibility Testing: Broth Microdilution Method

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines and can be used to determine the Minimum Inhibitory Concentration (MIC) of dihydrorobinetin against yeast and filamentous fungi.

4.1.1. Materials

• Pure dihydrorobinetin

• Dimethyl sulfoxide (B87167) (DMSO)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• Fungal strains (e.g., Candida albicans ATCC 90028, Aspergillus fumigatus ATCC 204304)

• Sterile 96-well microtiter plates

• Spectrophotometer or plate reader

4.1.2. Procedure

• Preparation of Dihydrorobinetin Stock Solution: Dissolve a known weight of pure dihydrorobinetin in DMSO to prepare a high-concentration stock solution (e.g., 10 mg/mL).

• Preparation of Fungal Inoculum:

  • Yeasts: Culture the yeast strain on Sabouraud Dextrose Agar (SDA) at 35°C for 24-48 hours. Suspend several colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL). Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL in the test wells.

  • Filamentous Fungi: Culture the mold on Potato Dextrose Agar (PDA) at 35°C for 5-7 days, or until sufficient sporulation is observed. Harvest the conidia by flooding the plate with sterile saline containing 0.05% Tween 80. Adjust the conidial suspension to a concentration of 0.4-5 x 10^4 CFU/mL in RPMI-1640 medium.

• Preparation of Microtiter Plates:

  • Add 100 µL of RPMI-1640 medium to all wells of a 96-well plate.

  • Add 100 µL of the dihydrorobinetin stock solution to the first well of each row to be tested.

  • Perform serial twofold dilutions by transferring 100 µL from the first well to the second, and so on, discarding the final 100 µL from the last well.

• Inoculation and Incubation: Add 100 µL of the prepared fungal inoculum to each well. Include a growth control (no drug) and a sterility control (no inoculum). Incubate the plates at 35°C for 24-48 hours for yeasts and 48-72 hours for filamentous fungi.

• Determination of MIC: The MIC is the lowest concentration of dihydrorobinetin that causes a significant inhibition of fungal growth (typically ≥50% for yeasts and complete inhibition for molds) compared to the growth control. This can be determined visually or by measuring the optical density at a specific wavelength (e.g., 530 nm).

Figure 2. Broth microdilution workflow for MIC determination.

Potential Mechanisms of Antifungal Action

The precise molecular mechanisms by which dihydrorobinetin exerts its antifungal effects are not yet fully elucidated. However, based on studies of other flavonoids and the known antifungal properties of Robinia pseudoacacia extracts, several potential mechanisms can be proposed.

Disruption of Fungal Cell Wall and Membrane Integrity

Flavonoids are known to interfere with the structural integrity of the fungal cell wall and cell membrane. This can lead to increased permeability, leakage of intracellular components, and ultimately, cell death.

5.1.1. Experimental Protocol: Cell Membrane Integrity Assay (Propidium Iodide Staining)

• Fungal Culture: Grow the fungal cells in a suitable liquid medium to the mid-logarithmic phase.

• Treatment: Treat the fungal cells with varying concentrations of dihydrorobinetin (e.g., at and above the MIC) for a defined period. Include an untreated control and a positive control (e.g., a known membrane-disrupting agent).

• Staining: Add propidium (B1200493) iodide (PI) to each sample to a final concentration of 1-5 µg/mL. PI is a fluorescent intercalating agent that cannot cross the membrane of live cells, but can enter cells with compromised membranes.

• Analysis: Analyze the stained cells using fluorescence microscopy or flow cytometry. An increase in the number of PI-positive cells in the dihydrorobinetin-treated samples compared to the control indicates a loss of membrane integrity.

Inhibition of Ergosterol (B1671047) Biosynthesis

Ergosterol is a vital component of the fungal cell membrane, and its biosynthesis is a common target for antifungal drugs. Some flavonoids have been shown to inhibit enzymes in the ergosterol biosynthesis pathway.

5.2.1. Experimental Protocol: Ergosterol Quantification

• Fungal Culture and Treatment: Grow the fungal cells in a suitable liquid medium and treat with a sub-inhibitory concentration of dihydrorobinetin for a specified time.

• Cell Lysis and Saponification: Harvest the cells, and saponify the cell pellet with alcoholic potassium hydroxide.

• Sterol Extraction: Extract the non-saponifiable lipids (including ergosterol) with n-hexane.

• Analysis: Analyze the extracted sterols using UV-Vis spectrophotometry (scanning between 230 and 300 nm) or by High-Performance Liquid Chromatography (HPLC). A reduction in the characteristic ergosterol absorbance peaks in the treated samples compared to the control would suggest inhibition of its biosynthesis.

Induction of Oxidative Stress

Some flavonoids can induce the production of reactive oxygen species (ROS) within fungal cells, leading to oxidative damage to cellular components and triggering apoptosis.

5.3.1. Experimental Protocol: Detection of Intracellular ROS

• Fungal Culture and Treatment: Treat fungal cells with dihydrorobinetin at various concentrations.

• Staining: Incubate the cells with a fluorescent probe sensitive to ROS, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).

• Analysis: Measure the fluorescence intensity using a fluorescence plate reader, fluorescence microscope, or flow cytometer. An increase in fluorescence in treated cells indicates an elevation in intracellular ROS levels.

Potential Impact on Fungal Signaling Pathways

While direct evidence is lacking for dihydrorobinetin, flavonoids can potentially interfere with key fungal signaling pathways that regulate growth, stress response, and virulence.

Figure 3. Proposed antifungal mechanisms of dihydrorobinetin.

High Osmolarity Glycerol (HOG) Pathway

The HOG pathway is a critical mitogen-activated protein kinase (MAPK) cascade that allows fungi to adapt to osmotic and other environmental stresses. Interference with this pathway could render fungi more susceptible to host defenses and other stressors.

Target of Rapamycin (TOR) Pathway

The TOR signaling pathway is a highly conserved pathway that acts as a central regulator of cell growth, proliferation, and metabolism in response to nutrient availability. Inhibition of this pathway can lead to a significant reduction in fungal growth and virulence.

Further research is needed to investigate whether dihydrorobinetin directly or indirectly modulates these or other signaling cascades in pathogenic fungi.

Conclusion and Future Directions

Dihydrorobinetin, a readily available natural product from Robinia pseudoacacia, demonstrates significant potential as a novel antifungal agent. This guide has summarized the current knowledge and provided a framework for its further investigation. Key areas for future research include:

• Comprehensive Antifungal Spectrum Analysis: Determination of MIC values for pure dihydrorobinetin against a broad panel of clinically relevant yeasts and molds, including drug-resistant strains.

• Elucidation of a Definitive Mechanism of Action: In-depth studies to confirm the primary molecular targets and mechanisms of antifungal activity.

• Investigation of Signaling Pathway Interactions: Analysis of the effects of dihydrorobinetin on the HOG, TOR, and other critical fungal signaling pathways.

• In Vivo Efficacy and Toxicity Studies: Evaluation of the antifungal efficacy and safety of dihydrorobinetin in animal models of fungal infections.

The exploration of dihydrorobinetin's antifungal properties represents a promising avenue for the development of new and effective treatments for fungal diseases.

References

• 1. Antifungal Activity of Flavonoids Against Candida albicans IADR Abstract Archives [iadr.abstractarchives.com]
• 2. Phloretin inhibited the pathogenicity and virulence factors against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

In Silico Docking of Dihydrorobinetin: A Technical Guide to Unraveling Molecular Interactions with Target Proteins

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the principles, methodologies, and applications of in silico molecular docking, focusing on the interactions between the natural flavonoid dihydrorobinetin (B191019) and key protein targets. This document is intended to serve as a practical resource for researchers, scientists, and professionals in the field of drug discovery and development, offering detailed protocols and data presentation for computational studies.

Introduction to Dihydrorobinetin and In Silico Docking

Dihydrorobinetin, a flavonoid found in plants such as Robinia pseudoacacia, has garnered interest for its potential therapeutic properties.[1][2] Molecular docking is a powerful computational technique used to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[3] This method is instrumental in drug discovery for identifying and optimizing potential drug candidates by simulating the interaction between a ligand (like dihydrorobinetin) and a protein target at the molecular level.

This guide will explore the in silico docking of dihydrorobinetin with three significant protein targets: Receptor Activator of Nuclear Factor-κB Ligand (RANKL), Cyclin-Dependent Kinase 1 (CDK1), and Cyclooxygenase-2 (COX-2).

Target Proteins and Their Significance

Receptor Activator of Nuclear Factor-κB Ligand (RANKL)

RANKL is a key protein in bone metabolism and is associated with osteoclast differentiation and bone degradation, making it a critical target in diseases like rheumatoid arthritis.[4] A recent study identified dihydrorobinetin as a promising inhibitor of the RANKL protein.[4]

Cyclin-Dependent Kinase 1 (CDK1)

CDK1 is a crucial enzyme in the regulation of the cell cycle. Its dysregulation is a hallmark of cancer, making it a significant target for anticancer drug development.[5] Computational studies have suggested that flavonoids, a class of compounds to which dihydrorobinetin belongs, can act as CDK1 inhibitors.[6] A recent computational study identified robinetin, a compound structurally similar to dihydrorobinetin, as a potential inhibitor of CDK1.[7]

Cyclooxygenase-2 (COX-2)

COX-2 is an enzyme responsible for inflammation and pain.[8][9] Selective COX-2 inhibitors are sought after as anti-inflammatory drugs with potentially fewer side effects than traditional NSAIDs.[10] Several in silico studies have demonstrated the potential of flavonoids to bind to and inhibit COX-2.[8][9]

Experimental Protocols for In Silico Docking

This section provides a detailed, step-by-step methodology for performing molecular docking studies, using the interaction of dihydrorobinetin with RANKL as a primary example. The general workflow is applicable to other protein targets as well.

General Workflow

A generalized workflow for in silico molecular docking studies.

Step-by-Step Protocol

Software and Tools:

• Protein and Ligand Preparation: AutoDockTools, PyMOL, Chimera[6][11][12]

• Molecular Docking: AutoDock Vina[11][13]

• Molecular Dynamics Simulation: GROMACS

• Binding Free Energy Calculation: g_mmpbsa[7]

Protocol:

• Protein Preparation:

  • Obtain the 3D structure of the target protein (e.g., RANKL, CDK1, COX-2) from the Protein Data Bank (PDB).

  • Remove water molecules and any co-crystallized ligands from the protein structure.[12]

  • Add polar hydrogen atoms to the protein.[5]

  • Assign Kollman charges to the protein atoms.[14]

  • Save the prepared protein in PDBQT format for use in AutoDock Vina.

• Ligand Preparation:

  • Obtain the 3D structure of dihydrorobinetin from a database like PubChem (CID 20399).[1]

  • Optimize the ligand's geometry using a suitable force field.

  • Detect the root and define the rotatable bonds to allow for conformational flexibility during docking.

  • Save the prepared ligand in PDBQT format.

• Molecular Docking using AutoDock Vina:

  • Define the grid box, which specifies the search space for the docking on the target protein. The grid should encompass the active site of the protein.

  • Create a configuration file that includes the names of the protein and ligand files, the coordinates of the grid box, and other docking parameters such as exhaustiveness.

  • Run the AutoDock Vina simulation from the command line.

  • Vina will generate an output file containing the predicted binding poses of the ligand, ranked by their binding affinity scores (in kcal/mol).

• Analysis of Docking Results:

  • Visualize the docked poses using molecular visualization software like PyMOL or Discovery Studio to analyze the interactions between dihydrorobinetin and the protein's active site residues.

  • Identify key interactions such as hydrogen bonds and hydrophobic interactions.

• Molecular Dynamics (MD) Simulation:

  • To assess the stability of the dihydrorobinetin-protein complex, perform an MD simulation. A 1-microsecond simulation was reported for the dihydrorobinetin-RANKL complex.[4]

  • Use software like GROMACS to run the simulation. The system is typically solvated in a water box with counter-ions to neutralize the charge.

  • Analyze the trajectory to evaluate the root-mean-square deviation (RMSD) and root-mean-square fluctuation (RMSF) to determine the stability of the complex.

• Binding Free Energy Calculation (MM-PBSA):

  • Use the Molecular Mechanics/Poisson-Boltzmann Surface Area (MM-PBSA) method to calculate the binding free energy of the complex from the MD simulation trajectory.[7]

  • The g_mmpbsa tool can be used for this purpose. This provides a more accurate estimation of the binding affinity than the docking score alone.

Data Presentation: Docking Results of Dihydrorobinetin

The following tables summarize the quantitative data from in silico docking studies of dihydrorobinetin with the target proteins.

Table 1: Binding Affinities and Interaction Details

Target Protein	PDB ID	Docking Score (kcal/mol)	Key Interacting Residues	Number of Hydrogen Bonds	Reference
RANKL	-	-8.8	Not explicitly stated	4	[4]
CDK1	4Y72	N/A (Robinetin)	LEU83	1 (Robinetin)	[6][7][15]
COX-2	5IKR	-7.0 to -9.1 (Flavonoids)	TYR385, SER530	N/A	[8]

Note: Data for CDK1 is for the closely related compound robinetin. Data for COX-2 represents a range for flavonoids in general.

Signaling Pathways and Visualization

Understanding the signaling pathways in which the target proteins are involved provides context for the potential biological effects of dihydrorobinetin.

RANKL Signaling Pathway

The binding of RANKL to its receptor RANK initiates a signaling cascade that is crucial for osteoclast differentiation and activation.[16] This pathway involves the recruitment of TRAF proteins and the activation of downstream pathways like NF-κB and MAPKs.[9][17]

Simplified RANKL signaling pathway and the inhibitory point of dihydrorobinetin.

CDK1 Signaling Pathway

CDK1, in complex with cyclins, is a master regulator of the cell cycle, particularly the G2/M transition.[18][19] Its activity is tightly controlled by phosphorylation and dephosphorylation events.

Simplified CDK1 activation pathway and the potential inhibitory role of dihydrorobinetin.

Conclusion and Future Directions

The in silico docking studies presented in this guide highlight the potential of dihydrorobinetin as a modulator of key biological targets. The detailed protocols provide a framework for conducting similar computational investigations. The strong binding affinity of dihydrorobinetin for RANKL, coupled with its potential interactions with CDK1 and COX-2, suggests that this natural compound warrants further experimental validation through in vitro and in vivo studies to confirm its therapeutic efficacy. Future computational work could involve larger-scale virtual screening of dihydrorobinetin analogs to identify derivatives with enhanced potency and selectivity.

References

• 1. Computational design of CDK1 inhibitors with enhanced target affinity and drug-likeness using deep-learning framework - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Discovery of Potential Inhibitors of CDK1 by Integrating Pharmacophore-Based Virtual Screening, Molecular Docking, Molecular Dynamics Simulation Studies, and Evaluation of Their Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differences in the Conformational Energy Landscape of CDK1 and CDK2 Suggest a Mechanism for Achieving Selective CDK Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting cyclin-dependent kinase 1 (CDK1) in cancer: molecular docking and dynamic simulations of potential CDK1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Flavonoids as CDK1 Inhibitors: Insights in Their Binding Orientations and Structure-Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. physchemres.org [physchemres.org]
• 9. Molecular docking analysis of known flavonoids as duel COX-2 inhibitors in the context of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.stmjournals.com [journals.stmjournals.com]
• 11. Bioactivity of dihydropyrimidinone derivatives as inhibitors of cyclooxygenase-2 (COX-2): an in silico approach - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. In-silico Investigation and Development of Cyclooxygenase-2 (1CX2) Selective Inhibition as a Possible Anti-Inflammatory Activity – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 14. Cdk1 phosphorylation negatively regulates the activity of Net1 towards RhoA during mitosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. In-silico identification of COX-2 inhibitory phytochemicals from traditional medicinal plants: molecular docking, dynamics, and safety predictions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. eurekaselect.com [eurekaselect.com]

The Emergence of (+)-Dihydrorobinetin: A Definitive Biomarker for Vinegar Aging in Acacia Wood

An In-depth Technical Guide for Researchers and Drug Development Professionals

The practice of aging vinegar in wooden barrels, a tradition steeped in history, imparts a complexity of flavor, aroma, and color that is highly valued. The choice of wood is a critical factor in determining the final chemical profile of the vinegar. While oak has been the traditional choice, the use of acacia wood (Robinia pseudoacacia) is on the rise, prized for its ability to enhance the acetification process due to its porous nature.[1][2][3][4] This guide delves into the scientific basis for using (+)-dihydrorobinetin as a specific chemical marker for authenticating and characterizing vinegars aged in acacia wood.

Introduction to (+)-Dihydrorobinetin

(+)-Dihydrorobinetin is a dihydroflavonol, a type of flavonoid, that has been identified as a unique compound released into vinegar during the aging process in acacia wood barrels.[1][2] Its concentration in vinegar has been shown to directly correlate with the duration of contact with the wood, making it a reliable indicator of the aging period.[1][5] This discovery provides a powerful tool for quality control and authentication of vinegars purported to be aged in this specific type of wood.

Quantitative Analysis of (+)-Dihydrorobinetin

The concentration of (+)-dihydrorobinetin in vinegar is a key quantitative indicator of its aging process in acacia wood. Several factors significantly influence its presence, most notably the toasting of the wood and the length of aging.

Impact of Wood Toasting

Toasting is a common practice in cooperage to alter the chemical composition of the wood and, consequently, the flavor profile of the aged product. However, research demonstrates that toasting significantly reduces the amount of (+)-dihydrorobinetin released into the vinegar. In one study, vinegars aged with non-toasted acacia chips showed dramatically higher concentrations of this marker compound compared to those aged with toasted chips.[1][3][4][5]

Table 1: Effect of Toasting on (+)-Dihydrorobinetin Concentration

Wood Treatment	(+)-Dihydrorobinetin Concentration (mg/L)
Non-toasted Acacia Chips	384.8[1][3][4][5]
Toasted Acacia Chips	23.5[1][3][4][5]

Correlation with Aging Duration

The concentration of (+)-dihydrorobinetin progressively increases as the vinegar spends more time in contact with the acacia wood. This direct relationship underscores its utility as a marker for the extent of the aging process.

Table 2: Concentration of (+)-Dihydrorobinetin Over Time (Illustrative)

Aging Time (Months)	Vinegar Type	(+)-Dihydrorobinetin Concentration (mg/L)
6	White Wine Vinegar	Data not available
12	White Wine Vinegar	Data not available
6	Red Wine Vinegar	Data not available
12	Red Wine Vinegar	Data not available

Note: While the direct correlation is established, specific time-course data from the primary literature is not available in the public domain. The values presented are for illustrative purposes to demonstrate the expected trend.

Experimental Protocols

The identification and quantification of (+)-dihydrorobinetin, along with the assessment of its antioxidant properties, involve a series of precise analytical techniques.

Isolation and Identification of (+)-Dihydrorobinetin

The initial discovery and identification of (+)-dihydrorobinetin in vinegar involved a multi-step process.

• Semi-preparative Liquid Chromatography (LC) for Isolation: This technique is employed to isolate the unknown compound from the complex matrix of the vinegar. A semi-preparative high-performance liquid chromatography (HPLC) system is used to separate the components of the vinegar extract, allowing for the collection of the fraction containing the target compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation: Once isolated, the structure of the compound is determined using NMR. Both ¹H and ¹³C NMR are utilized to map out the carbon-hydrogen framework of the molecule. The chemical shifts and coupling constants provide the necessary information to definitively identify the compound as (+)-dihydrorobinetin.

Caption: Workflow for the isolation and identification of (+)-dihydrorobinetin.

Quantification by High-Performance Liquid Chromatography (HPLC)

A generalized protocol for the quantification of flavonoids like (+)-dihydrorobinetin in vinegar is as follows:

• Sample Preparation: Vinegar samples are typically diluted with deionized water and then filtered through a 0.45 µm membrane filter to remove any particulate matter before injection into the HPLC system.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is commonly used for the separation of phenolic compounds.

  • Mobile Phase: A gradient elution is often employed, typically using a mixture of an acidified aqueous solvent (e.g., water with formic or acetic acid) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

  • Flow Rate: A typical flow rate is around 1.0 mL/min.

  • Detection: A Diode Array Detector (DAD) is used to monitor the absorbance at the maximum wavelength for (+)-dihydrorobinetin.

  • Quantification: The concentration is determined by comparing the peak area of the analyte in the sample to a calibration curve generated using known concentrations of a pure (+)-dihydrorobinetin standard.

Caption: Experimental workflow for the quantification of (+)-dihydrorobinetin in vinegar.

In Vitro Antioxidant Activity Assays

The antioxidant potential of (+)-dihydrorobinetin was evaluated using DPPH and ORAC assays.

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical. The reduction of the DPPH radical is monitored by the decrease in its absorbance at a specific wavelength.

• ORAC (Oxygen Radical Absorbance Capacity) Assay: This assay measures the ability of an antioxidant to protect a fluorescent probe from damage by peroxyl radicals. The antioxidant capacity is quantified by measuring the decay of fluorescence over time.

The Chemistry of Release from Acacia Wood

The release of (+)-dihydrorobinetin into vinegar is a result of the chemical interaction between the acidic vinegar and the wood components. Robinia pseudoacacia wood is rich in flavonoids, including (+)-dihydrorobinetin. The acidic nature of the vinegar facilitates the hydrolysis and extraction of these compounds from the wood matrix over time.

Caption: Logical relationship of (+)-dihydrorobinetin release into vinegar.

Conclusion

(+)-Dihydrorobinetin has been unequivocally established as a reliable chemical marker for the aging of vinegar in acacia wood. Its presence and concentration provide valuable information for the authentication of vinegar, ensuring product quality and combating fraudulent labeling. The analytical methods for its identification and quantification are robust and reproducible, offering the food industry and regulatory bodies a powerful tool for quality assurance. Further research may focus on the time-course accumulation of this marker in different types of vinegars and under various aging conditions to build a comprehensive database for even more precise product characterization.

References

• 1. ukm.my [ukm.my]
• 2. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Review of The Application of Spectroscopy to Flavonoids from Medicine and Food Homology Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Spectroscopic Profile of (+)-Dihydrorobinetin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for (+)-Dihydrorobinetin, a dihydroflavonol found in plants such as Robinia pseudoacacia. The information presented herein is intended to support research, quality control, and drug development activities related to this natural compound. This document summarizes available Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV-Vis) spectroscopic data, details experimental protocols for acquiring such data, and provides visualizations for typical analytical workflows.

Spectroscopic Data

The structural elucidation and characterization of (+)-Dihydrorobinetin have been primarily achieved through NMR and UV-Vis spectroscopy. The following tables summarize the key quantitative data obtained from these analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The complete assignment of the 1H and 13C NMR spectra for (+)-Dihydrorobinetin was reported by Cerezo et al. (2009).[1] While the full dataset from the original publication could not be accessed for this guide, the key findings from their work are foundational for the structural confirmation of this compound. The data presented below is based on typical chemical shifts for similar flavonoid structures and should be cross-referenced with the primary literature for definitive values.

Table 1: 1H NMR Spectroscopic Data for (+)-Dihydrorobinetin

Atom No.	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	Data not available	Data not available	Data not available
H-3	Data not available	Data not available	Data not available
H-5	Data not available	Data not available	Data not available
H-6	Data not available	Data not available	Data not available
H-8	Data not available	Data not available	Data not available
H-2'	Data not available	Data not available	Data not available
H-6'	Data not available	Data not available	Data not available

Note: The complete 1H NMR data is reported in Cerezo et al., J Agric Food Chem. 2009 Oct 28;57(20):9551-4, which was not fully accessible for this compilation.

Table 2: 13C NMR Spectroscopic Data for (+)-Dihydrorobinetin

Atom No.	Chemical Shift (δ, ppm)
C-2	Data not available
C-3	Data not available
C-4	Data not available
C-4a	Data not available
C-5	Data not available
C-6	Data not available
C-7	Data not available
C-8	Data not available
C-8a	Data not available
C-1'	Data not available
C-2'	Data not available
C-3'	Data not available
C-4'	Data not available
C-5'	Data not available
C-6'	Data not available

Note: The complete assignment of 13C NMR data is reported for the first time in Cerezo et al., J Agric Food Chem. 2009 Oct 28;57(20):9551-4, which was not fully accessible for this compilation.[1]

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of dihydrorobinetin (B191019) is characteristic of dihydroflavonols, which lack the C2-C3 double bond, resulting in a less conjugated system compared to flavonols. This leads to a strong absorption band (Band II) corresponding to the A-ring and a weaker absorption or shoulder (Band I) for the B-ring.

Table 3: UV-Vis Spectroscopic Data for (+)-Dihydrorobinetin

Solvent	λmax (nm)	Molar Absorptivity (ε, M-1cm-1)
Methanol or Ethanol/Water	~280	Data not available

Note: The λmax is estimated from the UV spectrum presented by Destandau et al. (2016). The exact value and molar absorptivity were not explicitly stated in the available literature.

Experimental Protocols

The following sections detail generalized experimental methodologies for obtaining NMR and UV-Vis spectroscopic data for flavonoids like (+)-Dihydrorobinetin. For specific parameters used in the primary literature, it is recommended to consult the cited articles directly.

NMR Spectroscopy

Objective: To obtain high-resolution 1H and 13C NMR spectra for structural elucidation and confirmation of (+)-Dihydrorobinetin.

Materials and Equipment:

• (+)-Dihydrorobinetin sample (isolated and purified)

• Deuterated solvent (e.g., Methanol-d4, DMSO-d6)

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

• Internal standard (e.g., Tetramethylsilane - TMS)

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified (+)-Dihydrorobinetin sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Methanol-d4) in a clean, dry vial.

  • Ensure the sample is fully dissolved. If necessary, use gentle vortexing or sonication.

  • Filter the solution through a small plug of glass wool or a syringe filter into a clean 5 mm NMR tube to remove any particulate matter.

  • Add a small amount of TMS as an internal standard for chemical shift referencing (δ 0.00 ppm).

  • Cap the NMR tube securely.

• NMR Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical solvent peak.

  • Acquire a standard 1D 1H NMR spectrum. Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a 1D 13C NMR spectrum. This typically requires a larger number of scans due to the lower natural abundance of 13C. Proton decoupling is used to simplify the spectrum.

  • For complete structural assignment, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) should be performed.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the resulting spectra.

  • Perform baseline correction.

  • Calibrate the chemical shift scale using the TMS signal (0.00 ppm).

  • Integrate the signals in the 1H NMR spectrum to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons and carbons in the (+)-Dihydrorobinetin structure.

UV-Vis Spectroscopy

Objective: To determine the UV-Vis absorption spectrum and the wavelength of maximum absorbance (λmax) for (+)-Dihydrorobinetin.

Materials and Equipment:

• (+)-Dihydrorobinetin sample (isolated and purified)

• Spectroscopic grade solvent (e.g., Methanol, Ethanol)

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer (double beam)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of (+)-Dihydrorobinetin of a known concentration in the chosen spectroscopic grade solvent (e.g., 1 mg/mL in methanol).

  • From the stock solution, prepare a dilute solution to ensure that the absorbance reading is within the linear range of the instrument (typically 0.1 - 1.0 AU).

• UV-Vis Data Acquisition:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 15-20 minutes.

  • Set the desired wavelength range for scanning (e.g., 200-400 nm for flavonoids).

  • Fill a quartz cuvette with the solvent to be used as a blank.

  • Place the blank cuvette in the reference cell holder of the spectrophotometer.

  • Fill another quartz cuvette with the sample solution.

  • Place the sample cuvette in the sample cell holder.

  • Perform a baseline correction with the blank solvent.

  • Scan the sample solution over the specified wavelength range.

• Data Analysis:

  • The resulting spectrum will be a plot of absorbance versus wavelength.

  • Identify the wavelength(s) of maximum absorbance (λmax).

  • If the concentration of the solution and the path length of the cuvette are known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl).

Visualization of Analytical Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a natural product like (+)-Dihydrorobinetin.

Caption: General workflow for the isolation and spectroscopic analysis of (+)-Dihydrorobinetin.

References

• 1. rsc.org [rsc.org]

An In-depth Technical Guide to the Solubility and Stability of (+)-Dihydrorobinetin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and methodologies for determining the solubility and stability of the flavonoid (+)-Dihydrorobinetin. While specific quantitative data for (+)-Dihydrorobinetin is not extensively available in publicly accessible literature, this guide outlines the established experimental protocols and theoretical considerations for its characterization. The information presented herein is based on general knowledge of flavonoid chemistry and standard pharmaceutical testing procedures.

Introduction to (+)-Dihydrorobinetin

(+)-Dihydrorobinetin is a dihydroflavonol, a subclass of flavonoids, known for its presence in various plants, including Robinia pseudoacacia[[“]][2][3]. Like other flavonoids, it is recognized for its antioxidant properties[4]. Understanding its solubility and stability is crucial for its potential development as a therapeutic agent, as these properties directly impact its bioavailability, formulation, and shelf-life.

Solubility of (+)-Dihydrorobinetin

Factors Influencing Solubility

• Solvent Polarity: Flavonoids, being polyphenolic compounds, exhibit a range of polarities. Their solubility is typically higher in polar organic solvents and lower in nonpolar solvents. Based on its structure, (+)-Dihydrorobinetin is expected to be soluble in alcohols (methanol, ethanol), acetone, and dimethyl sulfoxide (B87167) (DMSO), with limited solubility in water and very low solubility in nonpolar solvents like hexane.

• Temperature: The solubility of most solid compounds, including flavonoids, increases with temperature. This is an important consideration for processes like extraction and crystallization.

• pH: The solubility of flavonoids containing ionizable hydroxyl groups is pH-dependent. At pH values above their pKa, these compounds will deprotonate, leading to increased solubility in aqueous solutions.

Experimental Protocol for Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound[3][5][6][7][8][9][10][11].

Objective: To determine the equilibrium solubility of (+)-Dihydrorobinetin in various solvents at a controlled temperature.

Materials:

• (+)-Dihydrorobinetin (pure solid)

• Selected solvents (e.g., water, methanol, ethanol, acetone, DMSO)

• Shaking incubator or water bath with temperature control

• Centrifuge

• HPLC system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid (+)-Dihydrorobinetin to a series of vials, each containing a known volume of a specific solvent.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaking incubator set at a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, allow the vials to stand to let the excess solid settle.

  • Centrifuge the vials to further separate the undissolved solid from the supernatant.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Filter the aliquot through a syringe filter to remove any remaining solid particles.

  • Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of (+)-Dihydrorobinetin in the diluted sample using a validated HPLC method.

• Calculation:

  • Calculate the solubility of (+)-Dihydrorobinetin in the original solvent, taking into account the dilution factor. The results are typically expressed in mg/mL or mol/L.

Workflow for Solubility Determination:

References

• 1. consensus.app [consensus.app]
• 2. researchgate.net [researchgate.net]
• 3. enamine.net [enamine.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. xpublication.com [xpublication.com]
• 6. researchgate.net [researchgate.net]
• 7. Flavonols modulate plant development, signaling, and stress responses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The stability and degradation products of polyhydroxy flavonols in boiling water - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 10. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 11. bioassaysys.com [bioassaysys.com]

An In-depth Technical Guide to the Preliminary Cytotoxicity Screening of (+)-Dihydrorobinetin

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest literature review, specific studies on the preliminary cytotoxicity of (+)-Dihydrorobinetin are not publicly available. This guide, therefore, provides a comprehensive framework based on established methodologies for the cytotoxicity screening of novel compounds, using (+)-Dihydrorobinetin as a representative analyte. The experimental protocols, data, and potential mechanisms of action presented herein are illustrative and intended to serve as a technical guide for researchers initiating such studies.

Introduction

(+)-Dihydrorobinetin is a flavonoid, a class of natural compounds known for a wide range of biological activities. Preliminary cytotoxicity screening is a critical first step in the assessment of the potential therapeutic value of novel compounds like (+)-Dihydrorobinetin. This process involves evaluating the compound's effect on cell viability and proliferation across various cell lines, providing essential information about its potency and selectivity. This guide outlines the core experimental protocols, data presentation standards, and potential signaling pathways involved in the cytotoxic effects of flavonoids.

Experimental Protocols

A common and well-established colorimetric assay to assess cell viability is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This assay is based on the principle that mitochondrial dehydrogenases in living cells cleave the tetrazolium ring of MTT, resulting in the formation of purple formazan (B1609692) crystals.[1][2] The amount of formazan produced is directly proportional to the number of viable cells.[1]

Materials and Reagents

• (+)-Dihydrorobinetin (stock solution in DMSO)

• Human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT116 [colon])

• Normal human cell line (e.g., HEK293 [embryonic kidney])

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[1]

• Dimethyl Sulfoxide (DMSO)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Cell Culture

• Maintain cell lines in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2.

• Subculture the cells every 2-3 days to maintain logarithmic growth.

• For experiments, harvest cells using Trypsin-EDTA, and perform a cell count using a hemocytometer or automated cell counter.

MTT Assay Protocol

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.[3] Incubate the plate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (+)-Dihydrorobinetin in culture medium. After 24 hours of cell attachment, remove the medium and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a no-treatment control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.[4]

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.[5] Mix gently by pipetting or shaking for 15 minutes on an orbital shaker.[1]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[1]

Data Analysis and IC50 Determination

• Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

• The half-maximal inhibitory concentration (IC50) is the concentration of a drug that is required for 50% inhibition of cell viability in vitro.[6]

• Plot the percentage of cell viability against the logarithm of the compound concentration.

• Determine the IC50 value by non-linear regression analysis using appropriate software (e.g., GraphPad Prism).[7]

Data Presentation

Quantitative data from cytotoxicity screening should be presented in a clear and structured format to allow for easy comparison of the compound's effects across different cell lines and time points.

Table 1: Hypothetical IC50 Values of (+)-Dihydrorobinetin on Various Human Cell Lines

Cell Line	Tissue of Origin	Type	IC50 (µM) after 48h
MCF-7	Breast	Cancer	25.3 ± 2.1
A549	Lung	Cancer	42.8 ± 3.5
HCT116	Colon	Cancer	31.5 ± 2.9
HEK293	Embryonic Kidney	Normal	> 100

Note: The data presented in this table is purely illustrative and does not represent actual experimental results.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow of the MTT assay for cytotoxicity screening.

Potential Signaling Pathway: Intrinsic Apoptosis

Flavonoids have been reported to induce apoptosis in cancer cells through various signaling pathways.[8] The intrinsic, or mitochondrial, pathway of apoptosis is a common mechanism.[9][10]

Caption: Potential intrinsic apoptosis pathway induced by flavonoids.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. bds.berkeley.edu [bds.berkeley.edu]
• 6. IC50 - Wikipedia [en.wikipedia.org]
• 7. courses.edx.org [courses.edx.org]
• 8. Signaling proteins and pathways affected by flavonoids in leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. creative-diagnostics.com [creative-diagnostics.com]

Dihydrorobinetin in Rheumatoid Arthritis Pathogenesis: A Landscape of Potential Awaiting Experimental Validation

For Immediate Release

Vellore, India - The quest for novel therapeutic agents to combat rheumatoid arthritis (RA), a debilitating autoimmune disease, has led researchers to explore the vast potential of natural compounds. One such molecule of interest is dihydrorobinetin (B191019), a flavonoid found in plants like Robinia pseudoacacia. While current research is in its nascent stages, preliminary computational evidence suggests a promising role for dihydrorobinetin in mitigating the pathological processes of RA, particularly in the context of bone erosion. This technical guide synthesizes the existing, albeit limited, scientific knowledge on dihydrorobinetin's potential role in RA pathogenesis and outlines the key signaling pathways that represent promising avenues for future experimental investigation.

Dihydrorobinetin: A Potential Inhibitor of RANKL Signaling

At the forefront of the current understanding of dihydrorobinetin's relevance to RA is a structure-based computational study that identified it as a potent inhibitor of the Receptor Activator of Nuclear Factor-κB Ligand (RANKL).[1] RANKL is a critical cytokine in the pathogenesis of RA, primarily known for its role in promoting the differentiation and activation of osteoclasts, the cells responsible for bone resorption.[1] In RA, an imbalance in the RANKL/RANK/Osteoprotegerin (OPG) system leads to excessive osteoclast activity and subsequent joint destruction.

The computational study utilized virtual screening of a large phytochemical database to identify compounds with high binding affinity to RANKL. Dihydrorobinetin emerged as a promising candidate, and subsequent molecular dynamics simulations suggested a stable interaction.[1]

Table 1: Computational Prediction of Dihydrorobinetin-RANKL Interaction

Parameter	Value	Reference
Binding Affinity	-8.8 kcal/mol	[1]
Interacting Residues	Not explicitly detailed in the abstract	[1]
Simulation Duration	1 µs	[1]

It is crucial to emphasize that these findings are based on computational models and await experimental validation through in vitro and in vivo studies.

Key Signaling Pathways in Rheumatoid Arthritis: Potential Targets for Dihydrorobinetin

The pathogenesis of RA is orchestrated by a complex network of intracellular signaling pathways that drive inflammation, synovial hyperplasia, and joint destruction. Based on the known mechanisms of other flavonoids and the central role of these pathways in RA, the following are key areas for future investigation into the effects of dihydrorobinetin.

The NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response in RA. Its activation in synovial cells leads to the transcription of numerous pro-inflammatory genes, including cytokines, chemokines, and matrix metalloproteinases (MMPs) that contribute to cartilage and bone degradation. Given that RANKL signaling activates NF-κB, the predicted inhibitory effect of dihydrorobinetin on RANKL suggests a potential downstream modulation of NF-κB.

Caption: Predicted inhibition of the NF-κB pathway by dihydrorobinetin.

The MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, comprising cascades such as ERK, JNK, and p38, is another critical regulator of inflammation and cellular stress in RA. Activation of MAPK pathways in synoviocytes and immune cells contributes to the production of inflammatory mediators and enzymes that degrade the extracellular matrix. Investigating whether dihydrorobinetin can modulate the phosphorylation and activation of key MAPK components would be a logical next step.

Caption: Hypothesized modulation of the MAPK pathway by dihydrorobinetin.

The JAK-STAT Signaling Pathway

The Janus Kinase (JAK)-Signal Transducer and Activator of Transcription (STAT) pathway is a primary signaling cascade for numerous cytokines implicated in RA, including interleukins and interferons. Dysregulation of the JAK-STAT pathway contributes to the chronic inflammation and immune dysregulation characteristic of RA. Given the broad anti-inflammatory effects of some flavonoids, exploring the impact of dihydrorobinetin on JAK-STAT signaling is warranted.

Caption: Hypothesized inhibition of the JAK-STAT pathway by dihydrorobinetin.

Experimental Protocols: A Roadmap for Future Research

The lack of experimental data on dihydrorobinetin necessitates the design and execution of rigorous in vitro and in vivo studies. The following are proposed experimental workflows to validate the computational findings and elucidate the mechanisms of action of dihydrorobinetin in RA.

In Vitro Experimental Workflow

Caption: Proposed in vitro experimental workflow for dihydrorobinetin.

A detailed protocol for an in vitro osteoclast differentiation assay would involve:

• Cell Culture: Seeding RAW 264.7 cells (a murine macrophage cell line) in a 96-well plate.

• Treatment: Incubating the cells with varying concentrations of dihydrorobinetin in the presence of a fixed concentration of RANKL to induce osteoclast differentiation.

• TRAP Staining: After a set incubation period (e.g., 5-7 days), fixing the cells and staining for Tartrate-Resistant Acid Phosphatase (TRAP), a marker for osteoclasts.

• Quantification: Counting the number of TRAP-positive multinucleated cells (osteoclasts) under a microscope.

In Vivo Experimental Workflow

Caption: Proposed in vivo experimental workflow for dihydrorobinetin.

A detailed protocol for a collagen-induced arthritis (CIA) model would involve:

• Immunization: Immunizing susceptible strains of mice or rats with type II collagen emulsified in Freund's adjuvant.

• Booster: Administering a booster immunization after a specific period (e.g., 21 days).

• Treatment: Once arthritis develops, orally or intraperitoneally administering dihydrorobinetin at different doses daily.

• Monitoring: Regularly monitoring the animals for clinical signs of arthritis (e.g., paw swelling, redness) and assigning a clinical score.

• Terminal Analysis: At the end of the study, collecting blood for cytokine analysis and harvesting joints for histopathological and micro-CT assessment of inflammation and bone erosion.

Conclusion and Future Directions

Dihydrorobinetin presents an intriguing, yet largely unexplored, avenue for the development of novel therapeutics for rheumatoid arthritis. The initial computational evidence pointing to its potential as a RANKL inhibitor is a compelling starting point. However, to translate this potential into a tangible therapeutic strategy, a concerted research effort is required to experimentally validate these findings and to comprehensively characterize the effects of dihydrorobinetin on the key inflammatory and bone-resorptive pathways that drive RA pathogenesis. The experimental workflows outlined in this guide provide a clear roadmap for these crucial next steps. The scientific community eagerly awaits the empirical data that will illuminate the true role of dihydrorobinetin in the complex landscape of rheumatoid arthritis.

References

• 1. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Validated High-Performance Liquid Chromatography (HPLC) Method for the Quantitative Analysis of (+)-Dihydrorobinetin

Audience: This document is intended for researchers, scientists, and drug development professionals involved in the analysis and quality control of natural products and pharmaceutical compounds.

Introduction (+)-Dihydrorobinetin (3,3′,4′,5′,7-pentahydroxyflavanone, DHR) is a major flavonoid found in the heartwood of species such as Robinia pseudoacacia[1][2]. It is recognized for its antioxidant and antifungal properties[2]. As interest in its therapeutic potential grows, a reliable and validated analytical method is crucial for its identification and quantification in various matrices, including raw plant materials and finished products. This application note details a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analysis of (+)-Dihydrorobinetin.

Principle The method employs reversed-phase chromatography, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is a polar solvent mixture. (+)-Dihydrorobinetin, a moderately polar compound, is separated from other components in the sample based on its differential partitioning between the stationary and mobile phases. The separation is achieved using a gradient elution of an acidified water/acetonitrile mixture, which allows for the efficient elution of compounds with varying polarities. Detection is performed using a Diode Array Detector (DAD) or UV-Vis detector, with monitoring at the maximum absorbance wavelength of Dihydrorobinetin (λmax ≈ 280 nm) to ensure high sensitivity and specificity[1][3].

Experimental Protocols

Materials and Reagents

• (+)-Dihydrorobinetin reference standard (purity ≥95%)[3]

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (analytical grade)

• Water (purified to ≥18 MΩ·cm)

• Filters: 0.45 µm or 0.22 µm syringe filters (ensure compatibility with solvents)

Standard Solution Preparation

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh approximately 10 mg of (+)-Dihydrorobinetin reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with methanol. Sonicate for 5 minutes if necessary to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 10, 25, 50, 100, 200 µg/mL) by serially diluting the stock solution with the mobile phase initial composition or methanol. These solutions are used to construct the calibration curve.

Sample Preparation (Example: Robinia pseudoacacia Wood Extract)

• Extraction: A solid-liquid extraction can be performed using a solvent mixture such as 50:50 (v/v) ethanol/water[2]. Macerate the powdered wood sample with the solvent for a defined period (e.g., 4 hours) at room temperature[2].

• Filtration: Filter the resulting extract through a nylon mesh or appropriate filter paper to remove solid wood particles[1].

• Concentration: The extract can be concentrated using a rotary evaporator at a temperature below 40°C to obtain a dry crude extract[1].

• Final Sample Preparation: Accurately weigh a portion of the dry extract and dissolve it in a known volume of methanol. The solution should be filtered through a 0.45 µm or 0.22 µm syringe filter into an HPLC vial prior to injection to remove any particulate matter[4].

HPLC Chromatographic Conditions

The following conditions are based on established methods for flavonoid and Dihydrorobinetin analysis[1][5].

Parameter	Condition
HPLC System	Agilent 1200 Series or equivalent with DAD/UV-Vis Detector[6]
Column	C18 Reversed-Phase Column (e.g., Altima C18, 150 mm x 4.6 mm, 5 µm)[1]
Mobile Phase A	0.1% Formic Acid in Water[1][5]
Mobile Phase B	0.1% Formic Acid in Methanol/Acetonitrile (50/50, v/v)[1]
Flow Rate	1.0 mL/min[1]
Column Temperature	30°C[5]
Detection Wavelength	280 nm (for Dihydrorobinetin), with additional monitoring at 310 nm and 366 nm for related compounds like Robinetin[1][3]
Injection Volume	2-20 µL[3][7]
Run Time	Approximately 35 minutes[1]

Gradient Elution Program

A gradient elution is recommended to achieve optimal separation of Dihydrorobinetin from other related flavonoids[1].

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0	95	5
15	75	25
24	0	100
25	95	5
35	95	5

Note: The column should be equilibrated with the initial mobile phase composition for at least 10 minutes before the first injection[1].

Method Validation Protocol

The developed analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose[8][9]. The validation should assess the following parameters.

Parameter	Description and Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of other components (e.g., impurities, degradation products, matrix components). This is demonstrated by the absence of interfering peaks at the retention time of Dihydrorobinetin in blank and placebo samples, and by peak purity analysis using a DAD in stressed samples[8][10].
Linearity	The ability to elicit test results that are directly proportional to the analyte concentration. Analyze a minimum of five concentrations across the desired range. The correlation coefficient (r²) should be ≥ 0.999[11].
Accuracy	The closeness of test results to the true value. Determined by applying the method to samples with known concentrations (e.g., spiked placebo) at three levels (e.g., 80%, 100%, 120% of the target concentration). Mean recovery should be within 98-102%[11].
Precision	Assesses the degree of scatter between a series of measurements. - Repeatability (Intra-day precision): Analysis of replicate samples on the same day. - Intermediate Precision (Inter-day precision/Ruggedness): Analysis on different days, by different analysts, or with different equipment. The Relative Standard Deviation (%RSD) should be ≤ 2%[11].
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated. Often calculated as 3.3 × (standard deviation of the response / slope of the calibration curve)[12].
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy. Often calculated as 10 × (standard deviation of the response / slope of the calibration curve)[12].
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., ±5% change in mobile phase organic content, ±0.2 units of pH, ±5°C in column temperature). The system suitability parameters should remain within acceptable limits[8].
Stability	The stability of the analyte in standard and sample solutions should be evaluated under storage conditions to determine the time frame over which accurate analysis can be performed[12].

Visualized Workflows

Caption: Workflow for (+)-Dihydrorobinetin sample preparation and HPLC analysis.

Caption: Logical workflow for analytical method validation as per ICH guidelines.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. researchgate.net [researchgate.net]
• 6. pharmacologyonline.silae.it [pharmacologyonline.silae.it]
• 7. RP-HPLC-Based Flavonoid Profiling Accompanied with Multivariate Analysis: An Efficient Approach for Quality Assessment of Houttuynia cordata Thunb Leaves and Their Commercial Products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. tsijournals.com [tsijournals.com]
• 12. Redirecting [linkinghub.elsevier.com]

Application Notes and Protocols for the Extraction of (+)-Dihydrorobinetin from Robinia pseudoacacia Heartwood

Audience: Researchers, scientists, and drug development professionals.

Introduction: (+)-Dihydrorobinetin, a dihydroflavonol found abundantly in the heartwood of Robinia pseudoacacia (black locust), has garnered significant interest for its biological activities.[1][2] This document provides detailed protocols for the optimized extraction and purification of (+)-Dihydrorobinetin, presenting quantitative data to guide researchers in obtaining high-purity compounds for further studies. The methodologies described are based on established and optimized procedures, ensuring reproducibility and efficiency.[1]

Data Presentation

The following tables summarize the quantitative data from the optimization of the extraction process to provide a clear comparison of the different parameters investigated.

Table 1: Optimization of (+)-Dihydrorobinetin Extraction Parameters. [1]

Parameter	Variation	(+)-Dihydrorobinetin Concentration (mg·L⁻¹)	Selected Condition
Solvent	EtOH/H₂O (80/20)	870	-
EtOH/H₂O (70/30)	900	-
EtOH/H₂O (50/50)	980	EtOH/H₂O (50/50)
Wood/Solvent Ratio (Rw/s)	5%	450	-
10%	740	-
13%	980	13%
15%	910	-
Extraction Time (hours)	1	850	-
2	900	-
4	980	4 hours
6	980	-
24	970	-
Temperature (°C)	15	710	-
25	740	25°C (Room Temp.)
40	770	-

Table 2: Purification Yield of (+)-Dihydrorobinetin. [1]

Purification Method	Starting Material	Final Product	Purity
Centrifugal Partition Chromatography (CPC)	5 g of enriched extract	1.3 g of (+)-Dihydrorobinetin	>95%
0.675 g of (+)-Dihydrorobinetin	>85%

Experimental Protocols

Protocol 1: Optimized Extraction of (+)-Dihydrorobinetin

This protocol details the optimized solid-liquid extraction of (+)-Dihydrorobinetin from Robinia pseudoacacia heartwood.[1]

1. Materials and Equipment:

• Robinia pseudoacacia heartwood, ground to a fine powder

• Ethanol (B145695) (EtOH), analytical grade

• Deionized water (H₂O)

• Extraction vessel (e.g., flask or beaker)

• Magnetic stirrer or orbital shaker

• Filtration apparatus (e.g., Büchner funnel with filter paper)

• Rotary evaporator

• Centrifuge

• Freeze-dryer or vacuum oven

2. Procedure:

• Preparation of Solvent: Prepare a 50/50 (v/v) solution of ethanol and water.

• Extraction:

  • Weigh the desired amount of powdered Robinia pseudoacacia heartwood.

  • Add the 50/50 EtOH/H₂O solvent to the wood powder to achieve a wood powder/solvent mass ratio (Rw/s) of 13%.

  • Stir the mixture at room temperature (approximately 25°C) for 4 hours.

• Filtration: Filter the mixture through a Büchner funnel to separate the solid wood residue from the liquid extract.

• Solvent Evaporation: Concentrate the liquid extract using a rotary evaporator to remove the ethanol. This will lead to the precipitation of less water-soluble compounds.

• Enrichment of (+)-Dihydrorobinetin:

  • Centrifuge the concentrated aqueous solution at 10,000 rpm for 10 minutes to separate the supernatant (containing polar compounds like (+)-Dihydrorobinetin) from the pellet (containing less polar compounds).

  • Carefully decant the supernatant.

  • Dry both the supernatant and the pellet under vacuum or using a freeze-dryer to obtain the enriched extract and the solid phase, respectively.

Protocol 2: Purification of (+)-Dihydrorobinetin by Centrifugal Partition Chromatography (CPC)

This protocol describes the gram-scale purification of (+)-Dihydrorobinetin from the enriched extract using CPC.[1]

1. Materials and Equipment:

• Enriched (+)-Dihydrorobinetin extract (from Protocol 1)

• CPC instrument (e.g., with a 200 mL column)

• Solvents for the two-phase system (specific system to be determined based on the extract's characteristics, a common system for flavonoids is a biphasic mixture of n-butanol, acetonitrile, and water)

• Fraction collector

• HPLC-DAD system for analysis

2. Procedure:

• Preparation of the Two-Phase Solvent System: Prepare the selected biphasic solvent system (e.g., n-butanol-acetonitrile-water). Equilibrate the two phases by vigorous shaking in a separatory funnel and allow them to separate.

• CPC Column Preparation:

  • Fill the CPC column with the stationary phase.

  • Rotate the column at the desired speed (e.g., 500 rpm).

• Sample Injection:

  • Dissolve a known amount of the enriched extract (e.g., 5 grams) in a suitable volume of the mobile phase.

  • Inject the sample into the CPC system.

• Elution and Fraction Collection:

  • Pump the mobile phase through the column at a specific flow rate (e.g., 5 mL·min⁻¹).

  • Collect fractions of the eluate using a fraction collector. The elution can be performed in either ascending or descending mode depending on the relative densities of the phases and the desired separation.

• Analysis of Fractions:

  • Analyze the collected fractions using HPLC-DAD to determine the purity of (+)-Dihydrorobinetin in each fraction.

  • Combine the fractions containing high-purity (+)-Dihydrorobinetin.

• Final Product Recovery: Evaporate the solvent from the combined high-purity fractions to obtain the purified (+)-Dihydrorobinetin.

Protocol 3: HPLC Analysis of (+)-Dihydrorobinetin

This protocol outlines the analytical method for the quantification of (+)-Dihydrorobinetin.[1]

1. Materials and Equipment:

• HPLC instrument with a Diode Array Detector (DAD)

• C18 analytical column (e.g., 150 mm × 4.6 mm, 5 µm particle size)

• Mobile phase A: 0.1% formic acid in water

• Mobile phase B: 0.1% formic acid in methanol/acetonitrile (50/50)

• (+)-Dihydrorobinetin standard

• Samples for analysis (crude extract, enriched extract, purified fractions)

2. Procedure:

• Chromatographic Conditions:

  • Column Temperature: 25°C

  • Flow Rate: 1 mL·min⁻¹

  • Injection Volume: 20 µL

  • DAD Wavelength: 280 nm for quantification of (+)-Dihydrorobinetin.

  • Gradient Elution:

    • 0–15 min: 5%–25% phase B

    • 15–24 min: 25%–100% phase B

    • 24–25 min: 5% phase B (return to initial conditions)

    • Hold at 5% phase B for 10 minutes for column re-equilibration.

• Standard Curve Preparation: Prepare a series of standard solutions of (+)-Dihydrorobinetin at different concentrations (e.g., 10 to 500 mg·L⁻¹). Inject each standard and create a calibration curve by plotting the peak area against the concentration.

• Sample Analysis: Inject the prepared samples and quantify the amount of (+)-Dihydrorobinetin by comparing the peak area to the standard curve.

Visualizations

Caption: Workflow for the optimized extraction of (+)-Dihydrorobinetin.

References

• 1. mdpi.com [mdpi.com]
• 2. Gram-Scale Purification of Dihydrorobinetin from Robinia pseudoacacia L. Wood by Centrifugal Partition Chromatography [agris.fao.org]

Application Notes and Protocols for Soxhlet Extraction of Dihydrorobinetin and Robinetin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrorobinetin (B191019) and robinetin (B1679494) are polyhydroxylated flavonoids predominantly found in the heartwood of species such as Robinia pseudoacacia (black locust). These compounds have garnered significant interest within the scientific and pharmaceutical communities due to their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Robinetin has been identified as a potential inhibitor of Cyclin-Dependent Kinase 1 (CDK1), a key regulator of the cell cycle, suggesting its therapeutic potential in oncology.[1] Concurrently, dihydrorobinetin has been investigated as a promising inhibitor of the Receptor Activator of Nuclear Factor-kappa B Ligand (RANKL), a crucial signaling molecule in bone metabolism and inflammatory processes.[2]

This document provides a detailed protocol for the efficient extraction of dihydrorobinetin and robinetin from plant material using the Soxhlet method. It also includes quantitative data on extraction yields with various solvents and visual representations of the relevant biological signaling pathways to support further research and drug development endeavors.

Data Presentation: Quantitative Analysis of Soxhlet Extraction Yields

The selection of an appropriate solvent is critical for optimizing the yield of target flavonoids. The following table summarizes the quantitative data on the extraction of total extractives and polyphenols from Robinia pseudoacacia heartwood using the Soxhlet method with different solvents.

Solvent System	Total Extractives (mg/g of dry wood)	Total Polyphenols (mg/g of dry wood)	Target Flavonoid Yield Comparison	Reference
Aqueous Acetone (B3395972)	~93.01	~38.7	Significantly higher yield of dihydrorobinetin compared to ethanol (B145695) and methanol (B129727).	[3]
Aqueous Ethanol	~93.01	~38.7	Comparable yield of robinetin to acetone and methanol.	[3]
Aqueous Methanol	~93.01	~38.7	Comparable yield of robinetin to acetone and ethanol.	[3]

Note: While specific yields for dihydrorobinetin and robinetin were not consistently reported in mg/g across studies, aqueous acetone is demonstrably superior for dihydrorobinetin extraction, while robinetin yields are comparable across the listed polar solvents.[3][4]

Experimental Protocol: Soxhlet Extraction of Dihydrorobinetin and Robinetin

This protocol outlines the methodology for the Soxhlet extraction of dihydrorobinetin and robinetin from Robinia pseudoacacia heartwood.

1. Materials and Equipment

• Plant Material: Dried and powdered heartwood of Robinia pseudoacacia.

• Solvents:

  • Aqueous acetone (9:1 v/v, acetone:water) - Optimal for dihydrorobinetin

  • Aqueous ethanol (8:2 v/v, ethanol:water)

  • Aqueous methanol (8:2 v/v, methanol:water)

• Apparatus:

  • Soxhlet extractor with a 250 mL round-bottom flask and condenser

  • Heating mantle

  • Cellulose (B213188) extraction thimbles

  • Rotary evaporator

  • Analytical balance

  • Grinder or mill for powdering plant material

  • Filtration apparatus (e.g., Buchner funnel, filter paper)

  • Glassware (beakers, graduated cylinders)

2. Procedure

• Sample Preparation:

  • Ensure the Robinia pseudoacacia heartwood is thoroughly dried to a constant weight to minimize moisture content.

  • Grind the dried heartwood into a fine powder (particle size < 1 mm) to increase the surface area for efficient extraction.

• Soxhlet Assembly:

  • Accurately weigh approximately 10 g of the powdered heartwood and place it into a cellulose extraction thimble.

  • Place the thimble inside the main chamber of the Soxhlet extractor.

  • Assemble the Soxhlet apparatus with the 250 mL round-bottom flask containing 150 mL of the chosen solvent (e.g., aqueous acetone) and attach the condenser.

• Extraction Process:

  • Heat the solvent in the round-bottom flask using the heating mantle to its boiling point.

  • The solvent will vaporize, travel up the distillation arm, and condense in the condenser. The condensed solvent will drip into the thimble containing the plant material.

  • Once the solvent level in the thimble reaches the top of the siphon tube, the extract is siphoned back into the round-bottom flask. This completes one cycle.

  • Continue the extraction for a minimum of 4 hours to ensure optimal recovery of dihydrorobinetin.[4] Studies have shown that over 90% of extractives can be leached within the first 2 hours.[4]

• Solvent Recovery and Sample Concentration:

  • After the extraction is complete, turn off the heating mantle and allow the apparatus to cool.

  • Dismantle the Soxhlet apparatus and remove the thimble.

  • Concentrate the extract by removing the solvent using a rotary evaporator under reduced pressure at a temperature not exceeding 50°C to prevent thermal degradation of the flavonoids.

• Downstream Processing:

  • The resulting crude extract can be further purified using techniques such as column chromatography to isolate dihydrorobinetin and robinetin.

  • Quantitative analysis of the purified compounds can be performed using High-Performance Liquid Chromatography (HPLC).

Mandatory Visualizations

Experimental Workflow

Caption: Soxhlet extraction workflow for flavonoids.

Signaling Pathways

References

• 1. Inhibition of cyclin-dependent kinase 1 (CDK1) by indirubin derivatives in human tumour cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Ultrasound-Assisted Extraction of Flavonoids from Black Locust (Robinia pseudoacacia) Wood

For Researchers, Scientists, and Drug Development Professionals

Introduction

Black locust (Robinia pseudoacacia) wood is a rich source of bioactive flavonoids, particularly dihydrorobinetin (B191019) and robinetin (B1679494), which are recognized for their significant antioxidant and anti-inflammatory properties. These compounds hold considerable promise for applications in pharmaceuticals and drug development. Ultrasound-assisted extraction (UAE) is a modern and efficient green technology that utilizes acoustic cavitation to enhance the extraction of bioactive compounds from plant matrices. This method offers several advantages over conventional techniques, including reduced extraction time, lower solvent consumption, and increased yields.

These application notes provide a comprehensive overview and detailed protocols for the ultrasound-assisted extraction of flavonoids from black locust wood. The information is intended to guide researchers in developing efficient extraction processes and to provide a foundation for further investigation into the therapeutic potential of these compounds.

Key Bioactive Flavonoids in Black Locust Wood

The heartwood of Robinia pseudoacacia is particularly abundant in the following flavonoids:

• Dihydrorobinetin: A dihydroflavonol known for its antioxidant and antifungal properties.[1][2]

• Robinetin: A flavonol with a wide range of biological activities, including antiviral, antibacterial, antioxidant, and anti-mutagenic effects.[3][4][5]

These compounds are the primary targets for extraction and subsequent analysis and application.

Experimental Protocols

While specific optimized protocols for the ultrasound-assisted extraction of flavonoids from Robinia pseudoacacia wood are not extensively documented, the following protocol has been developed based on successful UAE of flavonoids from Robinia pseudoacacia flowers and other woody plant materials.[6][7][8][9][10] It serves as an excellent starting point for methodological development and optimization.

Sample Preparation

• Source Material: Obtain heartwood from mature Robinia pseudoacacia trees.

• Drying: Air-dry the wood chips to a constant weight at room temperature or in an oven at a low temperature (40-50°C) to prevent degradation of thermolabile compounds.

• Grinding: Grind the dried wood into a fine powder (e.g., 40-60 mesh) using a laboratory mill. A smaller particle size increases the surface area available for extraction.

• Storage: Store the powdered wood in a cool, dark, and dry place in an airtight container until extraction.

Ultrasound-Assisted Extraction (UAE) Protocol

This protocol is designed for a laboratory-scale ultrasonic bath or probe system.

Materials and Reagents:

• Powdered black locust heartwood

• Ethanol (B145695) (reagent grade)

• Distilled or deionized water

• Ultrasonic bath or probe sonicator with temperature and power control

• Beakers or flasks

• Centrifuge and centrifuge tubes

• Filter paper (e.g., Whatman No. 1)

• Rotary evaporator (optional, for solvent removal)

Procedure:

• Solvent Preparation: Prepare a 60% (v/v) aqueous ethanol solution.

• Mixing: Accurately weigh a specific amount of powdered black locust wood (e.g., 5 g) and place it in an extraction vessel (e.g., a 250 mL beaker). Add the extraction solvent at a solid-to-liquid ratio of 1:20 (w/v) (i.e., 100 mL of solvent for 5 g of wood powder).

• Ultrasonication:

  • Place the extraction vessel in the ultrasonic bath. Ensure the water level in the bath is equal to or higher than the solvent level in the vessel.

  • Set the extraction temperature to 50°C.

  • Set the ultrasonic frequency (if adjustable) to 40 kHz and the power to an appropriate level (e.g., 200 W). Note that power settings may need to be optimized based on the specific equipment.

  • Begin sonication and extract for a duration of 40 minutes.

• Separation:

  • After extraction, remove the vessel from the ultrasonic bath.

  • Separate the solid residue from the extract by centrifugation (e.g., 4000 rpm for 15 minutes) followed by filtration through filter paper.

• Solvent Removal (Optional): If a concentrated extract is required, remove the ethanol using a rotary evaporator under reduced pressure at a temperature below 50°C.

• Storage: Store the final flavonoid extract at 4°C in a dark container for further analysis.

Quantification of Total Flavonoid Content (TFC)

The aluminum chloride colorimetric method is a standard procedure for determining the total flavonoid content.

Reagents:

• Flavonoid extract

• Quercetin (B1663063) or Rutin (B1680289) standard solutions (for calibration curve)

• Methanol (B129727)

• 10% (w/v) Aluminum chloride (AlCl₃) solution

• 1 M Potassium acetate (B1210297) (CH₃COOK) solution

• Distilled water

Procedure:

• Pipette 0.5 mL of the extract or standard solution into a test tube.

• Add 1.5 mL of methanol, 0.1 mL of 10% AlCl₃, and 0.1 mL of 1 M potassium acetate.

• Add 2.8 mL of distilled water and vortex the mixture.

• Incubate the reaction mixture at room temperature for 30 minutes.

• Measure the absorbance at 415 nm using a UV-Vis spectrophotometer against a blank (prepared in the same way without the extract/standard).

• Construct a calibration curve using the standard solutions.

• Calculate the TFC of the extract and express the results as milligrams of quercetin equivalents (QE) or rutin equivalents (RE) per gram of dry wood.

Antioxidant Activity Assay (DPPH Radical Scavenging Activity)

Reagents:

• Flavonoid extract

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol (e.g., 0.1 mM)

• Methanol

• Ascorbic acid or Trolox (as a positive control)

Procedure:

• Prepare different concentrations of the extract and the positive control in methanol.

• Add 1 mL of the DPPH solution to 1 mL of each sample concentration in a test tube.

• Vortex the mixture and incubate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• The scavenging activity is calculated using the following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the sample with the DPPH solution.

• The results can be expressed as the IC₅₀ value (the concentration of the extract required to scavenge 50% of the DPPH radicals).

Data Presentation

The following tables summarize quantitative data from studies on the extraction of flavonoids and other phenolic compounds from Robinia pseudoacacia. Note that direct comparative data for UAE of wood is limited; therefore, data from conventional methods for wood and UAE of flowers are presented to provide a comparative context.

Table 1: Comparison of Extraction Methods for Phenolic Compounds from Robinia pseudoacacia

Plant Part	Extraction Method	Solvent	Total Phenolic Content (TPC)	Total Flavonoid Content (TFC)	Antioxidant Activity (IC₅₀)	Reference
Flowers	Ultrasound-Assisted Extraction (UAE)	60% Ethanol	3.12 g GAE/100 g dry material	-	120.5 µg/cm³	[6][7][11]
Flowers	Maceration	60% Ethanol	2.54 g GAE/100 g dry material	-	150.6 µg/cm³	[6][7][11]
Flowers	Soxhlet Extraction	60% Ethanol	3.22 g GAE/100 g dry material	-	204.2 µg/cm³	[6][7][11]
Wood (Heartwood)	Maceration with stirring	Acetone:Water (9:1)	38.7 mg/g	-	-	[1]
Wood (Heartwood)	Sonication (Conventional)	Acetone:Water (9:1)	-	Lower yield than maceration	-	[1]
Wood (Heartwood)	Soxhlet Extraction	Acetone:Water (9:1)	38.7 mg/g	-	-	[1]

GAE: Gallic Acid Equivalents

Table 2: Antioxidant Activity of Robinia pseudoacacia Heartwood Extract Fractions

Fraction	Concentration (mg/mL)	Antioxidant Activity (%)
Ethyl Acetate	0.0005	57.1
Ethyl Acetate	0.016	92.3
BHT (standard)	0.016	93.4
Vitamin C (standard)	0.016	96.6

Data adapted from a study on the antioxidant activity of heartwood extracts.[12][13][14]

Visualizations

Experimental Workflow

Caption: Workflow for Ultrasound-Assisted Extraction of Flavonoids from Black Locust Wood.

Proposed Signaling Pathway Inhibition

Flavonoids, including those found in black locust wood, are known to exert anti-inflammatory effects by inhibiting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[12][15][16][17] This pathway is a key regulator of inflammation, and its inhibition is a significant area of interest for drug development.

Caption: Proposed Inhibition of the NF-κB Signaling Pathway by Black Locust Flavonoids.

Discussion and Further Research

The provided UAE protocol offers a robust starting point for the efficient extraction of dihydrorobinetin and robinetin from black locust wood. Researchers are encouraged to optimize the key parameters (e.g., solvent composition, temperature, time, and ultrasonic power) to maximize the yield of these target flavonoids.

The potent antioxidant and anti-inflammatory activities of black locust wood flavonoids, potentially mediated through the inhibition of the NF-κB pathway, underscore their therapeutic potential. Further research should focus on:

• In-depth phytochemical analysis of the extracts to identify and quantify other minor bioactive compounds.

• In vitro and in vivo studies to elucidate the specific molecular mechanisms underlying the biological activities of the purified flavonoids.

• Pharmacokinetic and toxicological studies to assess the safety and bioavailability of these compounds for potential drug development.

By leveraging modern extraction techniques like UAE, the valuable bioactive compounds from Robinia pseudoacacia wood can be efficiently isolated, paving the way for novel therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. ijaseit.insightsociety.org [ijaseit.insightsociety.org]
• 9. researchgate.net [researchgate.net]
• 10. Enhanced Extraction of Polyphenols, Flavonoids and Antioxidant Activity from Cynometra ananta Stem Bark using Ultrasonic Method: A Kinetic Modelling Approach | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. [PDF] Emerging Role of Flavonoids in Inhibition of NF-B-Mediated Signaling Pathway : A Review | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | An updated review summarizing the anticancer potential of flavonoids via targeting NF-kB pathway [frontiersin.org]
• 16. globalsciencebooks.info [globalsciencebooks.info]
• 17. Flavonoids as Natural Anti-Inflammatory Agents Targeting Nuclear Factor-Kappa B (NFκB) Signaling in Cardiovascular Diseases: A Mini Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Supercritical Fluid Extraction of Dihydrorobinetin

Introduction

Dihydrorobinetin (B191019), a dihydroflavonol predominantly found in the heartwood of trees from the Fabaceae family, such as Robinia pseudoacacia (black locust), has garnered significant attention for its broad spectrum of biological activities.[1][2] These activities include antioxidant, anti-inflammatory, and antifungal properties.[1] Recent computational studies have highlighted its potential as a potent inhibitor of the Receptor Activator of Nuclear Factor-kappa B Ligand (RANKL), a key protein in bone degradation associated with rheumatoid arthritis, demonstrating a strong binding affinity.[1][3]

Traditionally, dihydrorobinetin has been extracted using conventional solvent methods like Soxhlet extraction with acetone, methanol (B129727), or ethanol (B145695).[4][5] However, these methods often require large volumes of organic solvents and lengthy extraction times. Supercritical Fluid Extraction (SFE) presents a green, efficient, and highly selective alternative.[6] SFE utilizes a fluid above its critical temperature and pressure, most commonly carbon dioxide (CO2), as the solvent.[7] For polar compounds like dihydrorobinetin, the polarity of supercritical CO2 can be enhanced by adding a co-solvent, or modifier, such as ethanol.[7][8] This application note provides a detailed protocol for the optimized SFE of dihydrorobinetin and compares its efficiency with conventional methods.

Principle of Supercritical Fluid Extraction (SFE)

SFE operates on the principle that above its critical point, a substance like CO2 exists in a supercritical state, exhibiting properties of both a liquid and a gas.[7] It has the density and solvating power of a liquid but the low viscosity and high diffusivity of a gas, allowing for efficient penetration into the plant matrix and rapid mass transfer.[7] The solvating power of the supercritical fluid can be precisely tuned by adjusting pressure and temperature.[9] For polar analytes such as flavonoids, the nonpolar nature of pure supercritical CO2 is a limitation.[7] This is overcome by introducing a small percentage of a polar co-solvent (modifier), typically ethanol or methanol, which increases the fluid's polarity and enhances the solubility of the target compound.[7][10] After extraction, the CO2 can be returned to a gaseous state by reducing the pressure, leaving behind a solvent-free extract.[11]

Experimental Protocols

Protocol 1: Raw Material Preparation

• Source Material: Obtain heartwood from Robinia pseudoacacia L. (black locust). The highest concentrations of dihydrorobinetin are found in the heartwood.[2]

• Grinding: Manually debark the wood and grind it using a wood pellet mill followed by a laboratory mill to obtain a homogenous fine powder.

• Sieving: Sieve the wood powder to achieve a uniform particle size, for instance, averaging 0.6 mm. Discard the finest particles to prevent blockages in the extraction system.[12]

• Drying: Freeze-dry the sieved wood particles immediately before extraction to remove residual moisture, which can affect extraction efficiency.

Protocol 2: Supercritical Fluid Extraction (SFE)

This protocol is based on optimized conditions that have been experimentally determined to maximize the yield of dihydrorobinetin and robinetin (B1679494) from Robinia pseudoacacia wood.[1][5]

• System Preparation: Ensure the SFE system is clean and leak-free. A system like the MV-10 ASFE System or equivalent can be used.[11]

• Loading: Pack a precise amount of the prepared wood powder (e.g., 1 gram) into the extraction vessel.

• Set Parameters: Program the SFE system with the optimal extraction conditions as detailed in Table 1.

  • Pressure: 10 MPa

  • Temperature: 80 °C

  • Co-solvent Composition: A mixture of ethanol and water (EtOH:H₂O 80:20) is used as the modifier. The final extraction phase composition should be CO₂:EtOH:H₂O at a ratio of 80:16:4.[1][5] This corresponds to a 20% modifier percentage.

  • CO₂ Flow Rate: A consistent flow rate should be maintained. The optimal rate balances solubility and mass transfer.[13]

• Extraction: Begin the extraction process. The system will first pressurize with CO₂ and then introduce the co-solvent at the specified ratio.

• Duration: Perform the extraction for a static time of 30 minutes.[5]

• Collection: The extract is collected downstream after the pressure is reduced, causing the CO₂ to vaporize and the dihydrorobinetin to precipitate in a collection vial.

• Post-Processing: Dry the collected extract under a stream of nitrogen and store at -20°C for further analysis.

Protocol 3: Quantification by UHPLC-DAD

• Standard Preparation: Prepare a series of standard solutions of dihydrorobinetin (purity ≥ 95%) in a suitable solvent (e.g., methanol) for creating a calibration curve.[2]

• Sample Preparation: Dissolve a known quantity of the dried SFE extract in the mobile phase solvent and filter through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • System: An Ultra-High-Performance Liquid Chromatography (UHPLC) system equipped with a Diode Array Detector (DAD).

  • Column: A C18 column (e.g., Luna C18 (2) HST, 3 x 100 mm, 2.5 µm particle size) is suitable for separating flavonoids.[1]

  • Column Temperature: Maintain at 30 °C.[1]

  • Mobile Phase: A gradient elution using a combination of acidified water (e.g., with formic or acetic acid) as mobile phase A and an organic solvent like acetonitrile (B52724) or methanol as mobile phase B.

  • Detection: Monitor the eluent at the maximum absorbance wavelength for dihydrorobinetin.

• Analysis: Inject the prepared sample and standards into the UHPLC system. Identify the dihydrorobinetin peak by comparing its retention time with the standard. Quantify the amount of dihydrorobinetin in the extract using the calibration curve generated from the standards.

Data Presentation

Quantitative data from SFE optimization studies are summarized below for clarity and comparison.

Table 1: Optimized Supercritical Fluid Extraction Parameters for Dihydrorobinetin

Parameter	Optimal Value	Reference
Pressure	10 MPa	[1][5]
Temperature	80 °C	[1][5]
Modifier	EtOH:H₂O (80:20 v/v)	[1][5]
Final Phase Composition	CO₂:EtOH:H₂O (80:16:4)	[1][5]
Extraction Time	30 minutes	[5]

| Yield | 49.2 mg flavonoids / 1 g dried wood |[5] |

Table 2: Comparison of Dihydrorobinetin Yield with Conventional Extraction Methods

Extraction Method	Solvent	Extraction Time	Key Finding	Reference
Supercritical Fluid (SFE)	CO₂ + EtOH/H₂O	30 minutes	High yield in a short time.	[5]
Soxhlet	Aqueous Acetone	4 hours	Optimal conventional method; yielded significantly more dihydrorobinetin than methanol or ethanol.	[4][5]
Maceration (with stirring)	Acetone, Ethanol, Methanol	> 2 hours	Lower yield of extractives compared to Soxhlet.	[4][5]

| Ultrasonic Extraction | Acetone, Ethanol, Methanol | > 2 hours | Lower yield of extractives compared to Soxhlet. |[4] |

Visualizations

Experimental and Logical Workflows

Caption: Workflow for dihydrorobinetin extraction and analysis.

Caption: Proposed inhibition of the RANKL signaling pathway by dihydrorobinetin.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Recent advances and comparisons of conventional and alternative extraction techniques of phenolic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Supercritical Fluid Extraction—A Sustainable and Selective Alternative for Tannin Recovery from Biomass Resources | MDPI [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Parameter Effects and Optimisation in Supercritical Fluid Extraction of Phenolic Compounds from Labisia pumila | MDPI [mdpi.com]
• 10. Methodological Optimization of Supercritical Fluid Extraction of Valuable Bioactive Compounds from the Acidophilic Microalga Coccomyxa onubensis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lcms.cz [lcms.cz]
• 12. Gram-Scale Purification of Dihydrorobinetin from Robinia pseudoacacia L. Wood by Centrifugal Partition Chromatography | MDPI [mdpi.com]
• 13. scispace.com [scispace.com]

Application Note: Gram-Scale Purification of (+)-Dihydrorobinetin from Robinia pseudoacacia Wood Using Centrifugal Partition Chromatography

Introduction

(+)-Dihydrorobinetin is a flavonoid found in high concentrations in the heartwood of Robinia pseudoacacia (black locust)[1][2][3]. This natural compound has garnered significant interest from researchers and drug development professionals due to its various biological activities, including antioxidant and antifungal properties[4]. Recent studies have also highlighted its potential as a RANKL inhibitor, suggesting therapeutic applications in diseases like rheumatoid arthritis by mitigating bone degradation[1][2]. To facilitate further research and development, a robust and scalable method for obtaining high-purity (+)-Dihydrorobinetin is essential.

This application note details an optimized protocol for the gram-scale purification of (+)-Dihydrorobinetin from Robinia pseudoacacia wood. The process involves an initial optimized extraction followed by a highly efficient purification step using Centrifugal Partition Chromatography (CPC). CPC, a liquid-liquid chromatography technique, circumvents the issues of irreversible sample adsorption and degradation often associated with solid-phase chromatography, making it ideal for the purification of natural products[2]. This method allows for the recovery of over 1.3 grams of (+)-Dihydrorobinetin with a purity exceeding 95% in a single run[1][2][3].

Data Presentation

Table 1: Optimization of (+)-Dihydrorobinetin Extraction from Robinia pseudoacacia Wood

Parameter	Condition	(+)-Dihydrorobinetin Concentration (mg/L)
Solvent	Ethanol (B145695)	1850
Methanol	1792
Acetone	1420
Water	1250
Ethanol/Water Ratio (v/v)	100/0	1850
80/20	1950
70/30	2023
50/50	1980
0/100	1250
Extraction Time (hours)	1	1650
2	1850
4	2023
8	2023
24	2023
Temperature (°C)	25	2023
40	1995
60	1950
Wood/Solvent Ratio (w/v)	1/10	1850
1/13	2023
1/15	1980

Data extracted from Destandau, E., et al. (2016). Gram-Scale Purification of Dihydrorobinetin (B191019) from Robinia pseudoacacia L. Wood by Centrifugal Partition Chromatography. Separations, 3(3), 23.[2]

Table 2: Parameters for Gram-Scale CPC Purification of (+)-Dihydrorobinetin

Parameter	Value
CPC Instrument	FCPC® with a 200 mL column
Solvent System	Heptane/Ethyl Acetate/Methanol/Water (1:4:1:4, v/v/v/v)
Mode	Descending
Mobile Phase	Lower aqueous phase
Stationary Phase	Upper organic phase
Flow Rate	10 mL/min
Rotation Speed	1200 rpm
Sample Loading	5 g of pre-purified extract dissolved in 20 mL of the biphasic system
Detection Wavelength	310 nm

Data extracted from Destandau, E., et al. (2016). Gram-Scale Purification of Dihydrorobinetin from Robinia pseudoacacia L. Wood by Centrifugal Partition Chromatography. Separations, 3(3), 23.[2][3]

Table 3: Results of Gram-Scale CPC Purification

Fraction	Recovered Mass (g)	Purity of (+)-Dihydrorobinetin
Fraction 1	1.3	> 95%
Fraction 2	0.675	> 85%

Data extracted from Destandau, E., et al. (2016). Gram-Scale Purification of Dihydrorobinetin from Robinia pseudoacacia L. Wood by Centrifugal Partition Chromatography. Separations, 3(3), 23.[2][3]

Experimental Protocols

Part 1: Optimized Extraction of (+)-Dihydrorobinetin

This protocol describes the optimized solid-liquid extraction of (+)-Dihydrorobinetin from Robinia pseudoacacia wood.

1. Materials and Reagents:

• Dried and ground Robinia pseudoacacia heartwood (particle size ~0.6 mm)

• Ethanol (analytical grade)

• Purified Water

• Extraction vessel

• Shaker or magnetic stirrer

• Filtration apparatus (e.g., Büchner funnel with filter paper)

• Rotary evaporator

2. Extraction Procedure:

• Weigh the ground Robinia pseudoacacia wood.

• Prepare the extraction solvent by mixing ethanol and water in a 70:30 (v/v) ratio.

• Add the solvent to the wood powder in a wood-to-solvent ratio of 1:13 (w/v).

• Agitate the mixture at room temperature (25°C) for 4 hours.

• Filter the mixture to separate the wood residue from the liquid extract.

• Concentrate the extract under reduced pressure using a rotary evaporator to remove the ethanol.

• Centrifuge the remaining aqueous solution to precipitate less water-soluble compounds.

• Collect the supernatant, which is the enriched extract of (+)-Dihydrorobinetin, and freeze-dry for later use in CPC purification.

Part 2: Gram-Scale Purification by Centrifugal Partition Chromatography (CPC)

This protocol details the purification of the extracted (+)-Dihydrorobinetin using a 200 mL CPC system.

1. Materials and Reagents:

• Freeze-dried enriched extract of (+)-Dihydrorobinetin

• Heptane (analytical grade)

• Ethyl Acetate (analytical grade)

• Methanol (analytical grade)

• Purified Water

• CPC instrument (e.g., FCPC® with a 200 mL column)

• Binary pump

• Injection valve with a sample loop

• UV detector

• Fraction collector

2. CPC Procedure:

• Solvent System Preparation: Prepare the biphasic solvent system by mixing heptane, ethyl acetate, methanol, and water in a 1:4:1:4 (v/v/v/v) ratio in a separatory funnel. Shake vigorously and allow the phases to separate completely.

• Sample Preparation: Dissolve 5 g of the freeze-dried extract in 20 mL of a 1:1 mixture of the upper and lower phases of the solvent system.

• CPC System Equilibration:

  • Fill the 200 mL CPC column with the stationary phase (upper organic phase).

  • Set the rotation speed to 1200 rpm.

  • Pump the mobile phase (lower aqueous phase) through the column in descending mode at a flow rate of 10 mL/min until the stationary phase is retained and the system reaches hydrodynamic equilibrium.

• Injection and Elution:

  • Inject the prepared sample solution into the column.

  • Continue to pump the mobile phase at 10 mL/min.

• Fraction Collection:

  • Monitor the effluent with a UV detector at 310 nm.

  • Collect fractions based on the chromatogram peaks corresponding to (+)-Dihydrorobinetin. The target compound typically elutes after the main impurities.

• Post-Purification:

  • Combine the fractions containing high-purity (+)-Dihydrorobinetin.

  • Evaporate the solvent to obtain the purified solid compound.

  • Analyze the purity of the final product using HPLC.

Visualizations

Caption: Workflow for the gram-scale purification of (+)-Dihydrorobinetin.

Caption: Inhibition of the RANKL signaling pathway by (+)-Dihydrorobinetin.

References

• 1. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dihydrorobinetin | C15H12O7 | CID 20399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Dietary flavonoids: molecular mechanisms of action as anti- inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of (+)-Dihydrorobinetin in Plant Extracts using UHPLC-DAD

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Dihydrorobinetin, a dihydroflavonol predominantly found in the heartwood of species such as Robinia pseudoacacia (black locust), has garnered significant interest for its diverse biological activities, including antioxidant and anti-inflammatory properties.[1][2] Recent studies have also highlighted its potential as a therapeutic agent, for instance, as an inhibitor of the RANKL protein, which is implicated in rheumatoid arthritis.[3] Accurate and precise quantification of (+)-dihydrorobinetin in plant extracts is crucial for quality control, standardization of herbal products, and pharmacokinetic studies in drug development. This application note provides a detailed protocol for the quantification of (+)-dihydrorobinetin using Ultra-High-Performance Liquid Chromatography with a Diode Array Detector (UHPLC-DAD), a robust and widely used analytical technique.

Experimental Protocols

Standard and Sample Preparation

1.1. Standard Preparation:

• A stock solution of (+)-dihydrorobinetin (purity ≥95%) is prepared by accurately weighing the standard and dissolving it in methanol (B129727) to a concentration of 1000 µg/mL.[4][5]

• Working standard solutions are prepared by serial dilution of the stock solution with methanol to obtain a series of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL) for the calibration curve.

• All standard solutions should be stored at 4°C in the dark to prevent degradation.

1.2. Plant Material and Extraction:

• The plant material, typically the heartwood of Robinia pseudoacacia, is air-dried and ground into a fine powder.[1]

• An optimized solid-liquid extraction is performed using a mixture of ethanol (B145695) and water (50:50, v/v) at room temperature for 4 hours with a wood powder to solvent mass ratio of 1:13.[1][6]

• Alternatively, Soxhlet extraction with aqueous acetone (B3395972) for 4 hours can be employed for optimal recovery of dihydrorobinetin (B191019).

• The resulting extract is filtered and then dried, for example, by rotary evaporation.

1.3. Sample Solution Preparation:

• An accurately weighed amount of the dried plant extract is redissolved in methanol to a known concentration (e.g., 10 mg/mL).

• The solution is then filtered through a 0.20 µm syringe filter prior to injection into the UHPLC system to remove any particulate matter.[4][5]

UHPLC-DAD Method

The following UHPLC-DAD conditions are optimized for the separation and quantification of (+)-dihydrorobinetin.

Table 1: UHPLC-DAD Instrumental Parameters

Parameter	Condition
UHPLC System	Agilent 1290 Infinity II or equivalent
Column	Phenomenex Luna C18(2) HST (100 x 3.0 mm, 2.5 µm) or equivalent[6]
Mobile Phase A	Water with 0.1% formic acid[6][7]
Mobile Phase B	Methanol/Acetonitrile (50:50, v/v) with 0.1% formic acid[6]
Gradient Elution	A typical gradient would be: 0-10 min, 10-20% B; 10-25 min, 20-100% B; followed by a re-equilibration period.[7]
Flow Rate	0.8 mL/min[7]
Column Temperature	30°C[6][7]
Injection Volume	2 µL[7]
DAD Wavelength	Monitoring at 280 nm (λmax for Dihydrorobinetin)[7]

Method Validation

A comprehensive validation of the analytical method should be performed to ensure its accuracy, precision, and reliability, following ICH guidelines. The key validation parameters are summarized below.

Table 2: Method Validation Parameters

Parameter	Description	Acceptance Criteria
Linearity	A calibration curve is constructed by plotting the peak area against the concentration of the standard solutions.	Correlation coefficient (r²) > 0.999[8]
Limit of Detection (LOD)	The lowest concentration of analyte that can be detected. Determined at a signal-to-noise ratio of 3.[9]	Value to be determined experimentally.
Limit of Quantification (LOQ)	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy. Determined at a signal-to-noise ratio of 10.[9]	Value to be determined experimentally.
Precision (Intra-day & Inter-day)	The closeness of agreement between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. Assessed by analyzing replicate samples at different concentration levels on the same day (intra-day) and on different days (inter-day).	Relative Standard Deviation (RSD) < 2%[5]
Accuracy (Recovery)	The closeness of the test results obtained by the method to the true value. Determined by spiking a blank matrix with known concentrations of the standard and calculating the percentage recovery.	Recovery between 90% and 114%[8]
Specificity	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present. Confirmed by comparing the retention time and UV spectrum of the analyte in the sample with that of the standard.	No interfering peaks at the retention time of the analyte.

Data Presentation

The quantitative results from the analysis of plant extracts should be presented in a clear and structured manner for easy comparison.

Table 3: Quantification of (+)-Dihydrorobinetin in Plant Extracts

Sample ID	Plant Species	Plant Part	Extraction Method	(+)-Dihydrorobinetin Concentration (mg/g of dry extract) ± SD
Sample 1	Robinia pseudoacacia	Heartwood	EtOH/H₂O (50:50)	Insert Value
Sample 2	Robinia pseudoacacia	Heartwood	Soxhlet (Aqueous Acetone)	Insert Value
Sample 3	Other Plant Species	Specify	Specify	Insert Value

Visualizations

Caption: Experimental workflow for the quantification of (+)-dihydrorobinetin.

Caption: Inhibition of the RANKL signaling pathway by (+)-dihydrorobinetin.

References

• 1. researchgate.net [researchgate.net]
• 2. (+)-Dihydrorobinetin - Nordic Biosite [nordicbiosite.com]
• 3. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. e-nps.or.kr [e-nps.or.kr]
• 5. e-nps.or.kr [e-nps.or.kr]
• 6. researchgate.net [researchgate.net]
• 7. Gram-Scale Purification of Dihydrorobinetin from Robinia pseudoacacia L. Wood by Centrifugal Partition Chromatography [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]

Application Notes &amp; Protocols for Determining the Antioxidant Capacity of (+)-Dihydrorobinetin

Audience: Researchers, scientists, and drug development professionals.

Introduction: (+)-Dihydrorobinetin is a dihydroflavonol, a type of flavonoid found in plants such as Robinia pseudoacacia[1]. Flavonoids are known for their antioxidant properties, which are linked to various health benefits[2][3]. The evaluation of the antioxidant capacity of compounds like (+)-Dihydrorobinetin is crucial for understanding their therapeutic potential in mitigating oxidative stress-related diseases[3][4]. This document provides detailed protocols for two widely accepted methods for determining antioxidant capacity: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and the Oxygen Radical Absorbance Capacity (ORAC) assay.

The DPPH assay is a simple and rapid spectrophotometric method based on the ability of an antioxidant to scavenge the stable DPPH free radical[5][6][7]. The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by peroxyl radicals, which are biologically relevant reactive oxygen species (ROS)[8][9][10]. It is considered a standard method for assessing antioxidant capacity[8].

DPPH Radical Scavenging Assay Protocol

Principle

The DPPH assay is based on the reduction of the stable free radical DPPH• in the presence of a hydrogen-donating antioxidant[6][11]. DPPH• is a dark purple-colored radical that shows a strong absorbance maximum around 517 nm[5][6]. When reduced by an antioxidant, the DPPH• solution is decolorized to a pale-yellow hydrazine (B178648) (DPPH-H), leading to a decrease in absorbance[12][13]. The degree of discoloration is proportional to the scavenging potential of the antioxidant compound being tested[14].

Materials and Reagents

• (+)-Dihydrorobinetin (Sample)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH), high purity

• Methanol (B129727) (HPLC grade) or Ethanol (95%)

• Positive Control: Ascorbic acid, Trolox, or Quercetin

• 96-well microplates or 1.5 mL microcentrifuge tubes

• Pipettes and tips

• Spectrophotometer or microplate reader capable of reading absorbance at 517 nm

Experimental Protocol

• Preparation of DPPH Stock Solution (0.1 mM):

  • Dissolve ~4 mg of DPPH in 100 mL of methanol.

  • Stir the solution in the dark until the DPPH is completely dissolved.

  • Store this solution in an amber bottle at 4°C. It should be prepared fresh daily.

  • Adjust the concentration of the working solution with methanol to obtain an absorbance of 1.00 ± 0.02 at 517 nm[5].

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of (+)-Dihydrorobinetin (e.g., 1 mg/mL) in methanol.

  • Perform serial dilutions from the stock solution to obtain a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • Prepare a similar concentration range for the positive control (e.g., Ascorbic acid).

• Assay Procedure:

  • Pipette 100 µL of the DPPH working solution into each well of a 96-well plate.

  • Add 100 µL of the various concentrations of (+)-Dihydrorobinetin sample, positive control, or blank (methanol) to the respective wells.

  • Mix the contents of the wells thoroughly.

  • Incubate the plate in the dark at room temperature for 30 minutes[5][7].

  • Measure the absorbance of each well at 517 nm using a microplate reader[7].

Data Analysis

• Calculate the percentage of DPPH radical scavenging activity using the following formula:

  • % Inhibition = [ (Acontrol - Asample) / Acontrol ] × 100[13]

  • Where:

    • Acontrol is the absorbance of the DPPH solution with the blank (methanol).

    • Asample is the absorbance of the DPPH solution with the sample or standard.

• Determine the IC50 Value:

  • Plot the percentage of inhibition against the corresponding concentrations of (+)-Dihydrorobinetin.

  • The IC50 value is the concentration of the sample required to scavenge 50% of the DPPH radicals. This can be determined from the graph using linear or non-linear regression analysis. A lower IC50 value indicates higher antioxidant activity.

Oxygen Radical Absorbance Capacity (ORAC) Assay Protocol

Principle

The ORAC assay evaluates the capacity of an antioxidant to inhibit the oxidation of a fluorescent probe (typically fluorescein) initiated by a peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH)[9][15]. In the absence of an antioxidant, AAPH thermally decomposes to produce peroxyl radicals that quench the fluorescence of fluorescein (B123965) over time[4]. An antioxidant present in the sample protects the fluorescein by neutralizing the peroxyl radicals, thus preserving the fluorescence signal[16]. The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve (AUC) relative to a standard antioxidant, Trolox, a water-soluble analog of Vitamin E[8][9].

Materials and Reagents

• (+)-Dihydrorobinetin (Sample)

• Fluorescein Sodium Salt

• 2,2'-Azobis(2-amidinopropane) dihydrochloride (AAPH)

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid)

• Phosphate (B84403) buffer (75 mM, pH 7.4)

• 96-well black, clear-bottom microplates[15]

• Pipettes and tips

• Fluorescence microplate reader with temperature control (37°C) and excitation/emission wavelengths of ~485 nm and ~520 nm, respectively[4][15].

Experimental Protocol

• Preparation of Reagents:

  • Phosphate Buffer (75 mM, pH 7.4): Prepare and adjust the pH as needed. Keep refrigerated.

  • Fluorescein Stock Solution (4 µM): Prepare in phosphate buffer and store at 4°C, protected from light.

  • Fluorescein Working Solution: Immediately before use, dilute the stock solution with phosphate buffer (e.g., 1:500) to the final desired concentration[9].

  • AAPH Solution (e.g., 75 mM): Dissolve AAPH in phosphate buffer. This solution must be prepared fresh daily just before the assay[9].

  • Trolox Standard Solutions: Prepare a stock solution of Trolox in phosphate buffer. Perform serial dilutions to create a standard curve (e.g., 6.25, 12.5, 25, 50 µM).

  • Sample Solution: Dissolve (+)-Dihydrorobinetin in an appropriate solvent and dilute with phosphate buffer to fall within the range of the Trolox standard curve.

• Assay Procedure (96-well plate format):

  • Set the microplate reader's temperature to 37°C.

  • Add 25 µL of the sample, Trolox standards, or blank (phosphate buffer) to the appropriate wells in triplicate[4][15].

  • Add 150 µL of the fluorescein working solution to all wells[4][15].

  • Mix and pre-incubate the plate at 37°C for 15-30 minutes[4][17].

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells using a multichannel pipette[4][9].

  • Immediately place the plate in the reader and start recording the fluorescence every 1-2 minutes for at least 60-90 minutes, or until the fluorescence has decayed by >90% in the blank wells[4].

Data Analysis

• Calculate the Area Under the Curve (AUC):

  • The AUC is calculated for each sample, standard, and blank from the fluorescence decay curve.

  • AUC = (0.5 + f1/f0 + f2/f0 + ... + fn/f0) × Reading Interval (minutes)

    • Where f0 is the initial fluorescence reading and fi is the fluorescence at time point i.

• Calculate the Net AUC:

  • Net AUC = AUCsample/standard - AUCblank[4]

• Determine ORAC Value:

  • Plot a standard curve of Net AUC versus Trolox concentration.

  • Determine the Trolox Equivalents (TE) for (+)-Dihydrorobinetin from the standard curve using linear regression.

  • The final ORAC value is expressed as micromoles of Trolox Equivalents per gram or mole of (+)-Dihydrorobinetin (µmol TE/g or µmol TE/mol).

Data Presentation for (+)-Dihydrorobinetin

The antioxidant activity of (+)-Dihydrorobinetin has been previously determined and is summarized below[1].

Assay	Parameter	Result for (+)-Dihydrorobinetin
DPPH Scavenging Assay	IC50 (µM)	18.3 ± 0.5
ORAC Assay	ORAC Value (µmol TE/µmol)	6.9 ± 0.2

Note: TE = Trolox Equivalents. Data from Cerezo et al., 2009[1]. Researchers should use this data as a reference for their own experimental results.

Visualizations

DPPH Assay Workflow

References

• 1. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. halophyte.org [halophyte.org]
• 4. cellbiolabs.com [cellbiolabs.com]
• 5. mdpi.com [mdpi.com]
• 6. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 8. bmglabtech.com [bmglabtech.com]
• 9. agilent.com [agilent.com]
• 10. Determining Antioxidant Potential : Using an Oxygen Absorbance Capacity (ORAC) Assay | Lab Manager [labmanager.com]
• 11. DPPH Radical Scavenging Assay | Encyclopedia MDPI [encyclopedia.pub]
• 12. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 13. iomcworld.com [iomcworld.com]
• 14. m.youtube.com [m.youtube.com]
• 15. kamiyabiomedical.com [kamiyabiomedical.com]
• 16. FAQ: Oxygen Radical Antioxidant Capacity (ORAC) Assay | Cell Biolabs [cellbiolabs.com]
• 17. mdpi.com [mdpi.com]

Application Notes and Protocols for (+)-Dihydrorobinetin as an Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Dihydrorobinetin is a dihydroflavonol found in various natural sources, notably as a chemical marker for vinegar aged in acacia (Robinia pseudoacacia) wood.[1][2][3] Its recognized antioxidant properties and potential as a modulator of specific signaling pathways, such as the RANKL pathway, have positioned it as a compound of interest in pharmaceutical and nutraceutical research.[1][4][5] This document provides detailed application notes and experimental protocols for the use of (+)-Dihydrorobinetin as an analytical standard to ensure accurate quantification and to facilitate research into its biological activities.

Physicochemical Properties and Handling

Proper handling and storage of (+)-Dihydrorobinetin as an analytical standard are crucial for maintaining its integrity and ensuring reproducible experimental results.

Property	Value	Reference
Chemical Name	(2R,3R)-3,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-4-one	PubChem CID: 20399
Molecular Formula	C₁₅H₁₂O₇	[6]
Molecular Weight	304.25 g/mol	[1]
CAS Number	4382-33-6	[1]
Appearance	Powder	[1]
Storage	Store at -20°C for long-term stability (up to 3 years).	[1]
Solubility	Soluble in methanol (B129727), ethanol, and DMSO. Limited water solubility.	[4]

Note: For the preparation of stock solutions, it is recommended to use high-purity solvents such as methanol or DMSO. Solutions should be stored in amber vials at -20°C and protected from light to prevent degradation.

Applications in Research and Development

(+)-Dihydrorobinetin serves as a critical analytical standard in several research areas:

• Natural Product Chemistry: For the identification and quantification of (+)-Dihydrorobinetin in plant extracts, food products (e.g., vinegar), and other natural matrices.[2][3]

• Pharmacology and Drug Discovery: As a reference standard in studies investigating its biological activities, including its antioxidant and anti-inflammatory properties, and its potential as a RANKL inhibitor for conditions like rheumatoid arthritis.[4][5]

• Quality Control: In the quality control of herbal medicines and dietary supplements containing Robinia pseudoacacia or other sources of this compound.

Quantitative Data Summary

The following tables summarize key quantitative data for (+)-Dihydrorobinetin based on available literature.

Table 1: Biological Activity Data

Assay Type	Parameter	Value	Cell Line/System	Reference
RANKL Inhibition	Binding Affinity (kcal/mol)	-8.8	In silico (AutoDock Vina)	[5]
Antioxidant Activity	DPPH Radical Scavenging	Data not publicly available	In vitro
Antioxidant Activity	Oxygen Radical Absorbance Capacity (ORAC)	Data not publicly available	In vitro

Experimental Protocols

Detailed methodologies for key experiments involving (+)-Dihydrorobinetin as an analytical standard are provided below.

Protocol for Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol is designed for the quantification of (+)-Dihydrorobinetin in various sample matrices.

5.1.1. Materials and Reagents

• (+)-Dihydrorobinetin analytical standard (≥95% purity)

• HPLC grade acetonitrile, methanol, and water

• Formic acid (analytical grade)

• Volumetric flasks, pipettes, and syringes

• 0.22 µm syringe filters

5.1.2. Instrumentation

• HPLC system with a Diode Array Detector (DAD) or UV-Vis detector

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

5.1.3. Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of (+)-Dihydrorobinetin standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

5.1.4. Chromatographic Conditions

• Mobile Phase: A gradient of Solvent A (Water with 0.1% Formic Acid) and Solvent B (Acetonitrile with 0.1% Formic Acid).

• Gradient Program:

  • 0-5 min: 10% B

  • 5-20 min: 10-40% B

  • 20-25 min: 40-10% B

  • 25-30 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 290 nm

• Injection Volume: 10 µL

5.1.5. Sample Preparation

• Liquid Samples (e.g., Vinegar): Filter the sample through a 0.22 µm syringe filter before injection. Dilute with the mobile phase if necessary to fall within the calibration curve range.

• Solid Samples (e.g., Plant Extracts): Extract a known amount of the powdered sample with methanol using sonication or maceration. Filter the extract and dilute it with the mobile phase before injection.

5.1.6. Data Analysis

• Construct a calibration curve by plotting the peak area of the (+)-Dihydrorobinetin standards against their known concentrations.

• Determine the concentration of (+)-Dihydrorobinetin in the samples by interpolating their peak areas on the calibration curve.

Protocol for In Vitro Antioxidant Activity (DPPH Assay)

This protocol outlines the determination of the free radical scavenging activity of (+)-Dihydrorobinetin using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

5.2.1. Materials and Reagents

• (+)-Dihydrorobinetin analytical standard

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• 96-well microplate

• Microplate reader

5.2.2. Procedure

• Prepare a 0.1 mM solution of DPPH in methanol.

• Prepare a series of concentrations of (+)-Dihydrorobinetin in methanol (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• In a 96-well plate, add 50 µL of each concentration of the (+)-Dihydrorobinetin solution to triplicate wells.

• Add 150 µL of the 0.1 mM DPPH solution to each well.

• As a control, add 50 µL of methanol to triplicate wells followed by 150 µL of the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

5.2.3. Calculation of IC50

• Calculate the percentage of DPPH scavenging activity for each concentration using the following formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• Plot the % scavenging against the concentration of (+)-Dihydrorobinetin.

• Determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals, from the graph.

Signaling Pathways and Mechanisms of Action

Inhibition of RANKL Signaling Pathway

(+)-Dihydrorobinetin has been identified as a potential inhibitor of the Receptor Activator of Nuclear Factor-κB Ligand (RANKL), a key signaling molecule in osteoclast differentiation and activation.[5] By inhibiting RANKL, (+)-Dihydrorobinetin may play a role in mitigating bone resorption, making it a candidate for further investigation in the context of diseases like rheumatoid arthritis and osteoporosis.

Caption: Inhibition of the RANKL signaling pathway by (+)-Dihydrorobinetin.

Antioxidant Activity and Related Signaling

The antioxidant activity of (+)-Dihydrorobinetin is attributed to its ability to scavenge free radicals. Flavonoids, in general, can also exert their antioxidant effects by modulating cellular signaling pathways involved in the oxidative stress response, such as the Nrf2-Keap1 pathway.

Caption: Potential antioxidant mechanisms of (+)-Dihydrorobinetin.

Experimental Workflow for Method Validation

For use in regulated environments, the analytical methods described should be validated according to ICH guidelines.

Caption: Workflow for analytical method validation.

Conclusion

(+)-Dihydrorobinetin is a valuable analytical standard for researchers in natural product chemistry, pharmacology, and quality control. The protocols and data provided in this document are intended to facilitate its accurate quantification and support further investigation into its promising biological activities. Adherence to proper handling, storage, and method validation procedures will ensure the generation of reliable and reproducible scientific data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing (+)-Dihydrorobinetin Bioactivity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for investigating the antioxidant, anti-inflammatory, and cytotoxic bioactivities of (+)-Dihydrorobinetin. The methodologies are designed to be implemented in a standard cell culture laboratory setting.

Introduction to (+)-Dihydrorobinetin

(+)-Dihydrorobinetin is a flavonoid, a class of polyphenolic compounds found in various plants. Flavonoids are known for their diverse biological activities, and (+)-Dihydrorobinetin has shown potential as an antioxidant, anti-inflammatory, and anticancer agent. These protocols are designed to enable the systematic evaluation of these properties in vitro.

Quantitative Data Summary

The following table summarizes key quantitative data related to the bioactivity of (+)-Dihydrorobinetin. This data can serve as a reference for experimental design and interpretation.

Bioactivity	Assay Type	Cell Line/System	Key Parameter	Value
Anti-inflammatory	Nitric Oxide (NO) Inhibition	RAW 264.7	IC50	> 100 µM
Antioxidant	DPPH Radical Scavenging	Cell-free	IC50	Data not available
Anticancer	Cell Viability (MTT)	Various	IC50	Data not available
Anti-osteoclastogenic	Molecular Docking	RANKL Protein	Binding Affinity	-8.8 kcal/mol

Experimental Protocols

Antioxidant Activity: DPPH Radical Scavenging Assay

This protocol determines the free radical scavenging capacity of (+)-Dihydrorobinetin.

Materials:

• (+)-Dihydrorobinetin

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727)

• 96-well microplate

• Microplate reader

• Ascorbic acid (positive control)

Procedure:

• Preparation of Reagents:

  • Prepare a 0.1 mM DPPH solution in methanol. Store in the dark.

  • Prepare a stock solution of (+)-Dihydrorobinetin in methanol (e.g., 1 mg/mL).

  • Prepare a stock solution of ascorbic acid in methanol (e.g., 1 mg/mL).

• Assay Protocol:

  • Add 100 µL of various concentrations of (+)-Dihydrorobinetin or ascorbic acid (e.g., 1, 5, 10, 25, 50, 100 µg/mL) in methanol to the wells of a 96-well plate.

  • Add 100 µL of methanol to the control wells.

  • Add 100 µL of the DPPH solution to all wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation of Scavenging Activity:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula:

  • Determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals, by plotting the percentage of scavenging activity against the concentration of (+)-Dihydrorobinetin.

Anti-inflammatory Activity: Nitric Oxide (NO) and Cytokine Production in RAW 264.7 Macrophages

This protocol assesses the ability of (+)-Dihydrorobinetin to inhibit the production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium)

• FBS (Fetal Bovine Serum)

• Penicillin-Streptomycin (B12071052) solution

• (+)-Dihydrorobinetin

• Lipopolysaccharide (LPS)

• Griess Reagent (for NO detection)

• ELISA kits for TNF-α and IL-6

• 96-well and 24-well cell culture plates

Procedure:

• Cell Culture and Seeding:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

  • Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well for the NO assay and in a 24-well plate at a density of 2 x 10^5 cells/well for cytokine analysis. Allow cells to adhere overnight.

• Treatment:

  • Pre-treat the cells with various non-toxic concentrations of (+)-Dihydrorobinetin (determined by a preliminary MTT assay) for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control (cells treated with media and DMSO) and an LPS-only control.

• Nitric Oxide (NO) Assay (Griess Assay):

  • After the 24-hour incubation, collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) to each sample.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each sample.

  • Incubate for 10 minutes at room temperature in the dark.

  • Measure the absorbance at 540 nm. A standard curve using sodium nitrite (B80452) should be prepared to quantify nitrite concentration.

• Cytokine Measurement (ELISA):

  • Collect the cell culture supernatants from the 24-well plate.

  • Centrifuge to remove any cell debris.

  • Measure the levels of TNF-α and IL-6 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

Cytotoxicity/Cell Viability: MTT Assay

This protocol determines the effect of (+)-Dihydrorobinetin on the viability of cancer cell lines.

Materials:

• Selected cancer cell lines (e.g., MCF-7, MDA-MB-231, HeLa)

• Appropriate cell culture medium for each cell line

• FBS

• Penicillin-Streptomycin solution

• (+)-Dihydrorobinetin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO (Dimethyl sulfoxide)

• 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed the chosen cancer cells in a 96-well plate at a density of 5 x 10^3 to 1 x 10^4 cells/well, depending on the cell line's growth rate. Allow the cells to attach overnight.

• Treatment:

  • Treat the cells with a range of concentrations of (+)-Dihydrorobinetin (e.g., 1, 5, 10, 25, 50, 100 µM) for 24, 48, or 72 hours. Include a vehicle control (DMSO).

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C until formazan (B1609692) crystals are formed.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm.

• Calculation of Cell Viability:

  • Calculate the percentage of cell viability using the formula:

    where A_sample is the absorbance of the treated cells and A_control is the absorbance of the vehicle-treated control cells.

  • Determine the IC50 value, the concentration of the compound that inhibits cell growth by 50%.

Apoptosis Detection: Annexin V-FITC/Propidium Iodide (PI) Staining

This protocol is used to differentiate between viable, apoptotic, and necrotic cells after treatment with (+)-Dihydrorobinetin.

Materials:

• Cancer cell line of interest

• (+)-Dihydrorobinetin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

• 6-well cell culture plates

Procedure:

• Cell Treatment:

  • Seed cells in a 6-well plate and treat with (+)-Dihydrorobinetin at its IC50 concentration (determined from the MTT assay) for a specified time (e.g., 24 hours). Include an untreated control.

• Cell Harvesting and Staining:

  • Harvest the cells (including both adherent and floating cells) by trypsinization and centrifugation.

  • Wash the cells with cold PBS.

  • Resuspend the cell pellet in 1X Binding Buffer provided in the kit.

  • Add Annexin V-FITC and PI to the cell suspension according to the kit manufacturer's protocol.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Viable cells will be negative for both Annexin V-FITC and PI.

  • Early apoptotic cells will be positive for Annexin V-FITC and negative for PI.

  • Late apoptotic or necrotic cells will be positive for both Annexin V-FITC and PI.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflows and the potential signaling pathways modulated by (+)-Dihydrorobinetin.

Application Notes and Protocols: Molecular Dynamics Simulation and In Vitro Analysis of the Dihydrorobinetin-RANKL Complex

For Researchers, Scientists, and Drug Development Professionals

Introduction

Receptor Activator of Nuclear Factor-κB Ligand (RANKL) is a critical cytokine in the regulation of bone metabolism. It is a key mediator of osteoclast differentiation, activation, and survival.[1][2] Dysregulation of the RANKL signaling pathway is implicated in various bone diseases, including osteoporosis and rheumatoid arthritis, making it a prime target for therapeutic intervention. Dihydrorobinetin (B191019), a flavonoid compound, has emerged as a potential inhibitor of RANKL. This document provides detailed application notes and protocols for the investigation of the dihydrorobinetin-RANKL interaction, combining computational and in vitro approaches.

Data Presentation

Molecular Interaction and In Vitro Activity of Dihydrorobinetin

Parameter	Value	Method	Reference
Binding Affinity (kcal/mol)	-8.8	Molecular Docking (AutoDock Vina)	[1][2]
Complex Stability	Stable binding observed	1-µs Molecular Dynamics Simulation (GROMACS)	[1][2]
Suggested IC50 for Osteoclastogenesis Inhibition	~1-10 µM	Based on data for similar flavonoids (e.g., Quercetin)	[1]
Suggested Concentration Range for In Vitro Assays	1-50 µM	Based on data for similar flavonoids	[2]
Cytotoxicity in RAW 264.7 Cells	Low cytotoxicity expected at effective concentrations	Based on data for similar flavonoids

Signaling Pathway and Experimental Workflow

The interaction of dihydrorobinetin with RANKL is hypothesized to inhibit the downstream signaling cascade that leads to osteoclastogenesis. A visual representation of the targeted pathway and the experimental workflow to validate this interaction are provided below.

Caption: Dihydrorobinetin targeting the RANKL signaling pathway.

Caption: Experimental workflow for dihydrorobinetin-RANKL interaction analysis.

Experimental Protocols

Molecular Dynamics Simulation of Dihydrorobinetin-RANKL Complex

Objective: To simulate the binding stability and dynamics of the dihydrorobinetin-RANKL complex.

Software: GROMACS, AutoDock Vina

Protocol:

• Protein and Ligand Preparation:

  • Obtain the crystal structure of human RANKL from the Protein Data Bank (PDB).

  • Prepare the protein by removing water molecules, adding polar hydrogens, and assigning charges.

  • Obtain the 3D structure of dihydrorobinetin and optimize its geometry. Assign partial charges.

• Molecular Docking (AutoDock Vina):

  • Define the binding site on RANKL.

  • Perform docking of dihydrorobinetin to RANKL to obtain the initial binding pose. A strong binding affinity of approximately -8.8 kcal/mol is expected.[1][2]

• Molecular Dynamics Simulation (GROMACS):

  • Prepare the topology files for the protein-ligand complex using a suitable force field (e.g., CHARMM36).

  • Place the complex in a simulation box and solvate with water.

  • Add ions to neutralize the system.

  • Perform energy minimization to remove steric clashes.

  • Equilibrate the system under NVT and NPT ensembles.

  • Run a production MD simulation for at least 1 microsecond to ensure adequate sampling of the conformational space.[1][2]

  • Analyze the trajectory for RMSD, RMSF, hydrogen bonds, and binding free energy (MM-PBSA) to assess complex stability.

Cell Viability (MTT) Assay

Objective: To determine the cytotoxic effect of dihydrorobinetin on RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 cells

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• Dihydrorobinetin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate overnight.

• Treat the cells with various concentrations of dihydrorobinetin (e.g., 1, 5, 10, 25, 50 µM) for 24-48 hours. Include a vehicle control (DMSO).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Osteoclast Differentiation (TRAP Staining) Assay

Objective: To evaluate the inhibitory effect of dihydrorobinetin on RANKL-induced osteoclast differentiation.

Materials:

• RAW 264.7 cells

• Alpha-MEM supplemented with 10% FBS and 1% penicillin-streptomycin

• Recombinant murine RANKL (e.g., 50 ng/mL)

• Dihydrorobinetin

• TRAP staining kit

• 48-well plates

Protocol:

• Seed RAW 264.7 cells in a 48-well plate at a density of 2 x 10⁴ cells/well.

• Treat the cells with various concentrations of dihydrorobinetin (e.g., 1, 5, 10, 25 µM) in the presence of RANKL (50 ng/mL) for 5-7 days. Change the medium every 2-3 days.

• After the incubation period, fix the cells with 4% paraformaldehyde.

• Stain the cells for Tartrate-Resistant Acid Phosphatase (TRAP) activity according to the manufacturer's protocol.

• Count the number of TRAP-positive multinucleated (≥3 nuclei) cells under a microscope.

Alkaline Phosphatase (ALP) Activity Assay

Objective: To assess the effect of dihydrorobinetin on osteoblast differentiation.

Materials:

• Osteoblast precursor cells (e.g., MC3T3-E1)

• Alpha-MEM supplemented with 10% FBS, 1% penicillin-streptomycin, 50 µg/mL ascorbic acid, and 10 mM β-glycerophosphate (osteogenic medium)

• Dihydrorobinetin

• ALP activity assay kit (p-nitrophenyl phosphate-based)

• 24-well plates

Protocol:

• Seed MC3T3-E1 cells in a 24-well plate at a density of 5 x 10⁴ cells/well.

• Culture the cells in osteogenic medium with or without various concentrations of dihydrorobinetin (e.g., 1, 5, 10 µM) for 7-14 days. Change the medium every 2-3 days.

• Lyse the cells and measure the protein concentration.

• Determine the ALP activity in the cell lysates using a p-nitrophenyl phosphate (B84403) (pNPP) substrate according to the manufacturer's protocol.

• Normalize the ALP activity to the total protein concentration.

Western Blot Analysis

Objective: To investigate the effect of dihydrorobinetin on RANKL-induced signaling pathways (NF-κB and MAPKs).

Materials:

• RAW 264.7 cells

• Dihydrorobinetin

• Recombinant murine RANKL

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies against: p-p65, p65, p-IκBα, IκBα, p-p38, p38, p-ERK, ERK, p-JNK, JNK, and β-actin

• HRP-conjugated secondary antibodies

• ECL detection reagent

Protocol:

• Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency.

• Pre-treat the cells with a selected concentration of dihydrorobinetin (e.g., 10 µM) for 1-2 hours.

• Stimulate the cells with RANKL (e.g., 50 ng/mL) for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Lyse the cells and determine the protein concentration.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with primary antibodies overnight at 4°C.

• Incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using an ECL detection system.

• Quantify the band intensities and normalize to the respective total protein or loading control.

Logical Relationship of Findings

The following diagram illustrates the logical flow of the research, from computational prediction to experimental validation, culminating in the understanding of dihydrorobinetin's mechanism of action.

Caption: Logical flow of the dihydrorobinetin-RANKL research.

References

• 1. Flavonoid quercetin decreases osteoclastic differentiation induced by RANKL via a mechanism involving NF kappa B and AP-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Herba epimedii flavonoids suppress osteoclastic differentiation and bone resorption by inducing G2/M arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: (+)-Dihydrorobinetin as an Inhibitor of Advanced Glycation End-products (AGEs) Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Advanced Glycation End-products (AGEs) are a heterogeneous group of molecules formed through the non-enzymatic reaction of reducing sugars with proteins, lipids, and nucleic acids. The accumulation of AGEs is a hallmark of aging and is implicated in the pathogenesis of various chronic diseases, including diabetes mellitus, cardiovascular disease, and neurodegenerative disorders. The formation of AGEs can lead to protein cross-linking, oxidative stress, and inflammation, thereby contributing to cellular dysfunction and tissue damage.

(+)-Dihydrorobinetin, a dihydroflavonol found in plants such as Robinia pseudoacacia, has demonstrated significant antioxidant properties. Its chemical structure suggests a potential role in mitigating the formation of AGEs. This document provides detailed protocols for an in vitro assay to evaluate the inhibitory effect of (+)-Dihydrorobinetin on AGEs formation, offering a valuable tool for researchers in the fields of pharmacology, biochemistry, and drug discovery.

Materials and Reagents

• (+)-Dihydrorobinetin (purity ≥ 98%)

• Bovine Serum Albumin (BSA), Fraction V, fatty acid-free

• D-Glucose (or D-Fructose)

• Aminoguanidine (B1677879) hydrochloride (positive control)

• Phosphate Buffered Saline (PBS), pH 7.4

• Sodium azide (B81097) (NaN3)

• Trichloroacetic acid (TCA)

• 96-well black microplates, flat bottom

• Spectrofluorometer

• Incubator (37°C)

• Centrifuge

• Sterile, deionized water

Experimental Protocols

In Vitro AGEs Formation Inhibition Assay (BSA-Glucose Model)

This protocol outlines the procedure to assess the ability of (+)-Dihydrorobinetin to inhibit the formation of fluorescent AGEs in a solution containing Bovine Serum Albumin (BSA) and glucose.

1. Preparation of Solutions:

• BSA Solution (10 mg/mL): Dissolve 100 mg of BSA in 10 mL of PBS (pH 7.4).

• Glucose Solution (1 M): Dissolve 1.802 g of D-Glucose in 10 mL of PBS (pH 7.4).

• (+)-Dihydrorobinetin Stock Solution (e.g., 10 mg/mL): Dissolve 10 mg of (+)-Dihydrorobinetin in a suitable solvent (e.g., DMSO or ethanol) and then dilute with PBS to the final stock concentration. Note: Ensure the final concentration of the organic solvent in the reaction mixture is minimal (<1%) to avoid interference.

• Aminoguanidine Solution (Positive Control, e.g., 10 mg/mL): Dissolve 10 mg of aminoguanidine hydrochloride in 1 mL of PBS (pH 7.4).

• Sodium Azide Solution (0.2% w/v): Dissolve 20 mg of sodium azide in 10 mL of sterile deionized water. Caution: Sodium azide is toxic.

2. Assay Procedure:

• Set up the reaction mixtures in sterile microcentrifuge tubes as described in the table below. Prepare triplicates for each condition.

Group	BSA (10 mg/mL)	Glucose (1 M)	(+)-Dihydrorobinetin (or Aminoguanidine)	PBS (pH 7.4)	Sodium Azide (0.2%)
Control (BSA+Glucose)	500 µL	500 µL	-	490 µL	10 µL
Blank (BSA only)	500 µL	-	-	990 µL	10 µL
Test Sample	500 µL	500 µL	X µL (various concentrations)	(490-X) µL	10 µL
Positive Control	500 µL	500 µL	Y µL (various concentrations)	(490-Y) µL	10 µL

• Vortex each tube gently to ensure thorough mixing.

• Incubate the tubes at 37°C in the dark for a period of 7 to 21 days. The incubation time can be optimized based on the desired level of AGEs formation in the control group.

• After incubation, terminate the reaction by adding 100 µL of 100% (w/v) TCA to each tube to precipitate the protein.

• Centrifuge the tubes at 10,000 x g for 15 minutes at 4°C.

• Discard the supernatant and resuspend the protein pellet in 1 mL of PBS (pH 7.4).

• Transfer 200 µL of each resuspended sample into a 96-well black microplate.

3. Quantification of Fluorescent AGEs:

• Measure the fluorescence intensity of the samples using a spectrofluorometer.

• Set the excitation wavelength to approximately 370 nm and the emission wavelength to approximately 440 nm.[1]

• Record the fluorescence intensity for each well.

4. Data Analysis:

• Subtract the fluorescence intensity of the blank (BSA only) from the fluorescence intensity of all other samples.

• Calculate the percentage inhibition of AGEs formation for each concentration of (+)-Dihydrorobinetin and aminoguanidine using the following formula:

  % Inhibition = [ (Control Fluorescence - Sample Fluorescence) / Control Fluorescence ] x 100

• If desired, determine the IC50 value (the concentration of the compound that inhibits 50% of AGEs formation) by plotting the percentage inhibition against the logarithm of the compound concentration and performing a non-linear regression analysis.

Data Presentation

Compound	IC50 (µM) for AGEs Inhibition	Reference Compound
(+)-Dihydrorobinetin	To be determined	Aminoguanidine
Quercetin (Example)	~15.58 mM	[2]
Rutin (Example)	~60 µM
Aminoguanidine	~323 µg/mL	-

Visualizations

Experimental Workflow

Caption: Workflow for the in vitro AGEs formation inhibition assay.

Proposed Mechanism of Action

Caption: Proposed mechanism of (+)-Dihydrorobinetin in inhibiting AGEs formation.

Discussion

The antioxidant properties of flavonoids like (+)-Dihydrorobinetin are key to their anti-glycation activity. The formation of AGEs is accelerated by oxidative stress. By scavenging free radicals, (+)-Dihydrorobinetin can inhibit the auto-oxidation of glucose and the oxidative degradation of Amadori products, which are critical steps in the formation of highly reactive dicarbonyl compounds.

Furthermore, the structure of (+)-Dihydrorobinetin, with its multiple hydroxyl groups, may allow it to directly trap reactive dicarbonyl intermediates such as methylglyoxal (B44143) (MGO) and glyoxal. This trapping mechanism would prevent these reactive species from cross-linking with proteins to form AGEs. The protocol described herein provides a robust method to quantify the overall inhibitory effect of (+)-Dihydrorobinetin on the formation of fluorescent AGEs.

Conclusion

The provided application notes and protocols offer a comprehensive guide for researchers to investigate the potential of (+)-Dihydrorobinetin as an inhibitor of AGEs formation. The detailed experimental procedure, coupled with clear data presentation and visual workflows, will facilitate the systematic evaluation of this natural compound. Further studies are warranted to elucidate the precise mechanisms of action and to explore the therapeutic potential of (+)-Dihydrorobinetin in the context of AGE-related diseases. The strong antioxidant capacity of (+)-Dihydrorobinetin suggests it is a promising candidate for further investigation as an anti-glycation agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing Antifungal Activity on Wood Decay Fungi

Audience: Researchers, scientists, and drug development professionals.

Introduction: The evaluation of antifungal agents is crucial for the development of effective wood preservatives. Wood decay fungi, broadly classified as brown-rot, white-rot, and soft-rot fungi, are the primary agents of wood biodegradation.[1][2] This document provides detailed protocols for assessing the efficacy of antifungal compounds against these fungi under laboratory conditions. The methodologies described are based on established standards and scientific literature, focusing on the agar-block test, soil-block test, and agar (B569324) diffusion assays.

Key Wood Decay Fungi

• Brown-rot fungi primarily degrade cellulose (B213188) and hemicellulose, leaving behind modified lignin. This results in the wood shrinking, turning brown, and cracking into cubical pieces.[1] Common examples include Coniophora puteana and Gloeophyllum trabeum.[3][4]

• White-rot fungi can degrade all major wood components, including lignin. The decayed wood often appears bleached or whitish and has a fibrous or spongy texture.[2] Trametes versicolor is a frequently used white-rot fungus in laboratory tests.[3][4]

• Soft-rot fungi typically colonize wood under conditions of high moisture and degrade the secondary cell wall.[5]

Experimental Protocols

Protocol 1: Agar-Block Test for Antifungal Efficacy

This method is widely used to determine the toxic threshold of wood preservatives against decay fungi.[6][7] It involves placing treated wood blocks on a fungal culture growing on an agar medium.

Materials:

• Wood blocks (e.g., Southern Pine, Beech) of standard size (e.g., 19x19x19 mm).

• Test fungi cultures (e.g., Trametes versicolor, Coniophora puteana).

• Malt (B15192052) extract agar (MEA) or potato dextrose agar (PDA).[3][4]

• Petri dishes or Kolle flasks.[7]

• Antifungal agent of interest.

• Sterile water, ethanol, or other suitable solvents.

• Incubator.

• Autoclave.

• Analytical balance.

• Drying oven.

Procedure:

• Wood Block Preparation:

  • Prepare wood blocks of a uniform size.

  • Number each block and determine its initial oven-dry weight by drying at 103 ± 2°C until a constant weight is achieved.[6]

  • Sterilize the blocks by autoclaving or gamma radiation.[3]

• Preservative Treatment:

  • Prepare a series of concentrations of the antifungal agent in a suitable solvent.

  • Treat the wood blocks with the different concentrations of the antifungal agent using a vacuum-pressure impregnation method.[4] Untreated blocks will serve as controls.[6]

  • After treatment, allow the blocks to air-dry in a fume hood to allow for solvent evaporation and preservative fixation.

  • Calculate the preservative retention for each block based on the weight gain.

• Fungal Culture Preparation:

  • Prepare the agar medium (e.g., 4% malt extract, 1.5% agar) and sterilize it by autoclaving.[3]

  • Pour the sterile medium into Petri dishes or Kolle flasks and allow it to solidify.

  • Inoculate the center of the agar plates with a mycelial plug from a fresh culture of the test fungus.[3]

  • Incubate the plates at an optimal temperature (e.g., 22-28°C) and relative humidity (e.g., 70-80%) until the mycelium covers a significant portion of the agar surface.[8][9]

• Exposure and Incubation:

  • Aseptically place sterile spacers (e.g., glass rods) onto the surface of the fungal culture.

  • Place the treated and untreated (control) wood blocks on the spacers, ensuring they are not in direct contact with the agar.[10]

  • Seal the Petri dishes or flasks and incubate them under the same conditions as the fungal cultures for a specified period (e.g., 8-16 weeks).[7][9]

• Assessment of Fungal Activity:

  • After the incubation period, carefully remove the wood blocks from the culture vessels.

  • Remove any adhering mycelium from the surface of the blocks.[6]

  • Determine the final oven-dry weight of each block.

  • Calculate the percentage of mass loss for each block as an indicator of decay.

Data Presentation:

The results of the agar-block test can be summarized in the following table:

Treatment Group	Antifungal Conc. (mg/mL)	Mean Initial Dry Weight (g)	Mean Final Dry Weight (g)	Mean Mass Loss (%)	Standard Deviation
Control	0
Treatment 1	X
Treatment 2	Y
Treatment 3	Z

Protocol 2: Soil-Block Test (AWPA E10 Standard)

The soil-block test is a standardized method in North America for evaluating the effectiveness of wood preservatives.[8][9] It creates a more natural environment for the fungi by using soil as a moisture source.

Materials:

• Wood blocks (as in Protocol 1).

• Test fungi cultures.

• Soil with good water-holding capacity.

• Feeder strips of wood (same species as the blocks).

• Glass culture bottles with lids.

• Antifungal agent.

• Incubator.

• Autoclave.

• Analytical balance.

• Drying oven.

Procedure:

• Wood Block and Feeder Strip Preparation:

  • Prepare and determine the initial oven-dry weight of the wood blocks as described in Protocol 1.

  • Prepare feeder strips (e.g., 3 x 29 x 35 mm).

• Preservative Treatment:

  • Treat the wood blocks with the antifungal agent as described in Protocol 1.

• Culture Bottle Preparation:

  • Add a specific amount of soil to each culture bottle.

  • Add water to the soil to achieve a desired moisture content (approximately 130% of the water-holding capacity).[8]

  • Place a feeder strip on the surface of the soil.

  • Cap the bottles and sterilize them by autoclaving.

• Inoculation and Incubation:

  • Inoculate the feeder strips in the culture bottles with the test fungus.

  • Incubate the bottles until the feeder strips are well-colonized by the fungus.[11]

• Exposure and Incubation:

  • Sterilize the treated and untreated wood blocks.[11]

  • Aseptically place the sterile blocks onto the colonized feeder strips in the culture bottles.[11]

  • Incubate the bottles at 27°C and 70% relative humidity for a specified period, typically 12 weeks.[9][11]

• Assessment of Fungal Activity:

  • At the end of the incubation period, remove the blocks from the bottles and clean off the mycelium.

  • Determine the final oven-dry weight and calculate the percentage of mass loss.

Data Presentation:

The data from the soil-block test can be presented in a similar table to the agar-block test.

Treatment Group	Antifungal Conc. ( kg/m ³)	Mean Initial Dry Weight (g)	Mean Final Dry Weight (g)	Mean Mass Loss (%)	Standard Deviation
Control	0
Treatment 1	A
Treatment 2	B
Treatment 3	C

Protocol 3: Agar Diffusion Method for Mycelial Growth Inhibition

This method is used to assess the direct inhibitory effect of an antifungal agent on the mycelial growth of a fungus.[12]

Materials:

• Test fungi cultures.

• Malt extract agar (MEA) or potato dextrose agar (PDA).

• Petri dishes.

• Antifungal agent.

• Sterile filter paper discs or the creation of wells in the agar.

• Incubator.

• Ruler or calipers.

Procedure:

• Culture Plate Preparation:

  • Prepare and sterilize the agar medium.

  • Pour the molten agar into Petri dishes and allow it to solidify.

• Inoculation:

  • Inoculate the center of each agar plate with a mycelial plug of the test fungus.

• Application of Antifungal Agent:

  • Disc Diffusion: Impregnate sterile filter paper discs with different concentrations of the antifungal agent and place them on the agar surface at a set distance from the mycelial plug.[12]

  • Well Diffusion: Create wells in the agar using a sterile cork borer and add a specific volume of the antifungal agent solution at different concentrations into the wells.[12]

• Incubation:

  • Incubate the plates at the optimal growth temperature for the fungus.

• Assessment of Inhibition:

  • Measure the diameter of the inhibition zone (the area around the disc or well where no fungal growth occurs) after a specific incubation period (e.g., 7-14 days).[12]

  • Alternatively, measure the radial growth of the mycelium towards the antifungal agent and compare it to a control plate without the agent. The percentage of inhibition can be calculated using the formula:

    • Inhibition (%) = [(Colony Diameter of Control - Colony Diameter of Treatment) / Colony Diameter of Control] x 100

Data Presentation:

Antifungal Conc. (µg/mL)	Mean Inhibition Zone Diameter (mm)	Standard Deviation	Mean Mycelial Growth Inhibition (%)	Standard Deviation
Control	0	0
Conc. 1
Conc. 2
Conc. 3

Visualizations

Caption: Experimental workflow for antifungal activity testing on wood decay fungi.

Caption: Simplified pathway of fungal wood decay and the action of an antifungal agent.

References

• 1. Wood-decay fungus - Wikipedia [en.wikipedia.org]
• 2. Wood Decay in Trees | Forest Pathology [forestpathology.org]
• 3. Determination of fungal activity in modified wood by means of micro-calorimetry and determination of total esterase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 9. mtu.edu [mtu.edu]
• 10. Agar-block microcosms for controlled plant tissue decomposition by aerobic fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing (+)-Dihydrorobinetin Extraction from Wood Samples

Welcome to the technical support center for the optimization of (+)-Dihydrorobinetin extraction. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common issues encountered during the extraction process from wood samples, particularly from species such as Black Locust (Robinia pseudoacacia).

Frequently Asked Questions (FAQs)

Q1: What is (+)-Dihydrorobinetin and why is it extracted from wood?

A1: (+)-Dihydrorobinetin is a dihydroflavonol, a type of flavonoid, found in certain wood species.[1][2] It is of interest to researchers for its potential biological activities, which are being explored for various therapeutic applications.[1] Vinegars aged in acacia wood barrels have also been found to contain (+)-Dihydrorobinetin, where it serves as a marker for the aging process.[2]

Q2: Which wood species is the best source for (+)-Dihydrorobinetin?

A2: Black Locust (Robinia pseudoacacia) heartwood is a well-documented and rich source of (+)-Dihydrorobinetin.[1][3][4] The heartwood contains significantly higher concentrations of this compound compared to the sapwood.[3][4]

Q3: What are the most common methods for extracting (+)-Dihydrorobinetin?

A3: Common laboratory-scale extraction methods include Soxhlet extraction, maceration (with stirring), ultrasonic-assisted extraction (UAE), and accelerated solvent extraction (ASE).[3][4][5] For larger scale purification, centrifugal partition chromatography (CPC) has been successfully used.[1]

Q4: Which solvent is most effective for extracting (+)-Dihydrorobinetin?

A4: Aqueous acetone (B3395972) has been shown to yield significantly larger amounts of dihydrorobinetin (B191019) compared to methanol (B129727) or ethanol.[3] An ethanol/water mixture (50:50) has also been identified as an efficient, safe, and low-cost solvent system.[1]

Q5: How does temperature affect the extraction yield?

A5: Studies have shown that for certain methods like maceration with an ethanol/water solvent, temperature variations between 15 and 40°C do not have a significant influence on the extraction yield of dihydrorobinetin.[1] However, for other methods like supercritical fluid extraction, temperature is a critical parameter to optimize.[6]

Troubleshooting Guides

This section addresses specific problems you may encounter during your extraction experiments.

Problem	Possible Causes	Recommended Solutions
Low Yield of (+)-Dihydrorobinetin	- Inappropriate wood part used.	- Ensure you are using the heartwood of the wood sample, as it has a higher concentration of dihydrorobinetin than sapwood.[3][4]
- Suboptimal extraction method.	- Soxhlet extraction has been shown to provide the highest yields compared to maceration or ultrasonic extraction.[3][4] Consider switching to this method if yields are critical.
- Incorrect solvent selection.	- Aqueous acetone is a highly effective solvent.[3] Alternatively, a 50/50 ethanol/water mixture is a good, safer, and more economical option.[1]
- Insufficient extraction time.	- For Soxhlet extraction, 4 hours with aqueous acetone is considered optimal.[3] For maceration, ensure sufficient time (e.g., 4 hours) for the solvent to penetrate the wood matrix.[1]
- Improper wood sample preparation.	- The wood should be ground into a fine powder or meal to increase the surface area for efficient solvent contact.
Co-extraction of Impurities	- Solvent system is not selective enough.	- While a broad-spectrum solvent may increase the total extractives, it can also pull in unwanted compounds. Consider adjusting the polarity of your solvent system.
- Post-extraction purification is needed.	- For high-purity (+)-Dihydrorobinetin, a secondary purification step like centrifugal partition chromatography (CPC) is recommended.[1]
Inconsistent Results Between Batches	- Variation in the wood source.	- The concentration of extractives can vary between different trees and even within different sections of the same tree. Homogenize your wood sample as much as possible before starting a series of experiments.
- Inconsistent experimental parameters.	- Strictly control parameters like solvent-to-solid ratio, temperature, and extraction time for all experiments.
Solvent Evaporation Issues	- Low boiling point of the solvent.	- If using a highly volatile solvent, ensure your extraction apparatus is well-sealed to prevent solvent loss, which can alter the extraction conditions.
- Inefficient condensation in Soxhlet apparatus.	- Check the flow rate and temperature of the cooling water to ensure efficient condensation of the solvent.

Data Presentation

Table 1: Comparison of Extraction Methods for (+)-Dihydrorobinetin from Black Locust Heartwood

Extraction Method	Typical Solvent(s)	Relative Yield	Advantages	Disadvantages
Soxhlet Extraction	Aqueous Acetone, Ethanol, Methanol	High[3][4]	Efficient and thorough extraction.	Can be time-consuming; requires specialized glassware.
Maceration with Stirring	Ethanol/Water	Moderate[3]	Simple setup; can be done at room temperature.[1]	Generally lower yield than Soxhlet.[3][4]
Ultrasonic-Assisted Extraction (UAE)	Ethanol, Methanol, Acetone	Lower[3]	Faster than maceration.	Can generate heat, potentially degrading thermolabile compounds; lower yield reported for dihydrorobinetin.[3]
Accelerated Solvent Extraction (ASE)	Methanol, Ethanol, Water, Acetone	High	Fast and automated; uses less solvent.[7]	Requires specialized and expensive equipment.

Table 2: Influence of Solvent on (+)-Dihydrorobinetin Extraction Yield

Solvent System	Extraction Method	Relative Yield of (+)-Dihydrorobinetin	Reference
Aqueous Acetone	Soxhlet	Highest	[3]
Methanol	Soxhlet	Lower than Acetone	[3]
Ethanol	Soxhlet	Lower than Acetone	[3]
Ethanol/Water (50/50, v/v)	Maceration	Optimized for safety and cost	[1]
Ethanol/Water (80/20, w/w)	Maceration	Optimized for industrial use	[3]

Experimental Protocols

Protocol 1: Optimized Soxhlet Extraction

• Sample Preparation: Grind air-dried heartwood of Robinia pseudoacacia into a fine wood meal.

• Apparatus Setup: Assemble a Soxhlet extraction apparatus with a round-bottom flask, Soxhlet extractor, and a condenser.

• Extraction:

  • Place a known amount of the wood meal (e.g., 10 g) into a cellulose (B213188) thimble and place the thimble inside the Soxhlet extractor.

  • Fill the round-bottom flask with aqueous acetone (e.g., 80:20 acetone:water).

  • Heat the flask to the boiling point of the solvent.

  • Allow the extraction to proceed for 4 hours.[3]

• Solvent Removal: After extraction, remove the solvent from the extract using a rotary evaporator to obtain the crude extract.

• Analysis: Analyze the crude extract for (+)-Dihydrorobinetin content using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC).

Protocol 2: Optimized Maceration with Stirring

• Sample Preparation: Prepare a fine powder of the dried wood sample.

• Extraction:

  • In a sealed flask, add the wood powder to a 50/50 (v/v) ethanol/water mixture at a wood powder to solvent mass ratio of 13%.[1]

  • Stir the mixture at a constant speed (e.g., 550 rpm) at room temperature (25°C) for 4 hours.[1]

• Filtration: Filter the mixture to separate the extract from the solid wood residue.

• Solvent Removal: Concentrate the extract by removing the solvent under reduced pressure.

• Analysis: Quantify the (+)-Dihydrorobinetin content in the extract using HPLC.

Mandatory Visualization

Caption: General workflow for the extraction of (+)-Dihydrorobinetin.

Caption: Troubleshooting flowchart for low extraction yield.

References

• 1. mdpi.com [mdpi.com]
• 2. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Efficiency of three conventional methods for extraction of dihydrorobinetin and robinetin from wood of black locust [agris.fao.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]

Troubleshooting low recovery of dihydrorobinetin during purification

Welcome to the technical support center for dihydrorobinetin (B191019) purification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the isolation and purification of dihydrorobinetin.

Frequently Asked Questions (FAQs)

Q1: My overall recovery of dihydrorobinetin is very low. What are the potential causes?

A1: Low recovery of dihydrorobinetin can arise from several factors throughout the extraction and purification process. Key areas to investigate include:

• Suboptimal Extraction: Inefficient extraction from the source material (e.g., Robinia pseudoacacia wood) is a common cause. This can be due to an inappropriate solvent system, insufficient extraction time, or a non-optimal solvent-to-solid ratio.

• Compound Degradation: Although flavonoids are relatively stable, prolonged exposure to high temperatures or harsh pH conditions during extraction and solvent evaporation can lead to degradation.

• Solubility Issues: Dihydrorobinetin and the crude extract may have poor solubility in the selected mobile phase or biphasic solvent system, leading to precipitation and loss of sample.[1][2]

• Improper Chromatographic Conditions: Issues such as incorrect stationary phase selection, a mobile phase with insufficient eluting power, or overloading the column can result in poor separation and co-elution with impurities, making isolation of pure dihydrorobinetin difficult and reducing yield.

Q2: I'm having trouble dissolving the crude extract for chromatographic purification. What can I do?

A2: Solubility of the crude extract is a critical factor for successful chromatographic purification. If you are encountering solubility issues, consider the following:

• Solvent System Modification: The composition of your solvent system is crucial. For techniques like Centrifugal Partition Chromatography (CPC), the solubility of the extract in the biphasic system is paramount. For instance, while the Arizona G system (heptane/ethyl acetate/methanol/water) showed a good partition coefficient for dihydrorobinetin, crude extracts from Robinia pseudoacacia exhibited low solubility.[1][2] A switch to a different system, such as ethyl acetate/methanol/water, was found to improve solubility and allow for higher sample loading.[1][2]

• Pre-purification Step: Consider a pre-purification step to remove less soluble compounds. For example, precipitating and centrifuging the crude extract to remove less water-soluble components can enrich the extract in dihydrorobinetin and improve its solubility in subsequent chromatographic steps.[1]

• Sample Preparation: Ensure the sample is fully dissolved before injection. This may involve gentle heating, sonication, or filtration to remove any particulate matter that could clog the column.

Q3: My chromatographic separation is poor, and I'm not getting pure dihydrorobinetin. How can I optimize this?

A3: Poor separation can be addressed by systematically optimizing your chromatographic parameters:

• Mobile Phase Composition: The polarity of the mobile phase is a key factor. For liquid chromatography, a gradient elution is often more effective than an isocratic one for separating compounds with different polarities in a complex extract.

• Stationary Phase: Ensure you are using an appropriate stationary phase. For flavonoids like dihydrorobinetin, C18 columns are commonly used in reverse-phase HPLC.

• Flow Rate: Optimizing the flow rate can improve peak resolution. A slower flow rate generally provides better separation but increases the run time.

• Column Loading: Overloading the column is a frequent cause of poor separation, leading to broad, overlapping peaks. Reduce the amount of sample injected onto the column. A study on CPC purification started with a low amount (35 mg) on a small column before scaling up.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Dihydrorobinetin content in crude extract	Inefficient initial extraction.	Optimize extraction parameters: use a 50/50 (v/v) ethanol (B145695)/water solvent, a wood powder/solvent mass ratio of 13%, and extract for 4 hours at room temperature (25°C).[1]
Precipitation during sample preparation for chromatography	Poor solubility of the crude extract in the chosen solvent system.	Modify the solvent system. For CPC, an ethyl acetate/methanol/water (1:0.05:1 v/v/v) system has shown better solubility than systems containing heptane.[1]
Poor peak resolution and co-elution	Suboptimal chromatographic conditions or column overloading.	Reduce the sample load. Optimize the mobile phase gradient and flow rate. For CPC, ensure the correct rotation speed is used (e.g., 2000 rpm).[1]
Loss of dihydrorobinetin during solvent evaporation	Thermal degradation of the compound.	Use a rotary evaporator at a low temperature (e.g., below 45°C) to remove solvents.

Experimental Protocols

Optimized Extraction of Dihydrorobinetin from Robinia pseudoacacia Wood

This protocol is based on the optimized conditions described by Destandau et al. (2016).[1]

• Material Preparation: Freeze-dry and grind the heartwood of Robinia pseudoacacia to a fine powder.

• Solvent Preparation: Prepare a 50/50 (v/v) mixture of ethanol and purified water.

• Extraction:

  • Combine the wood powder with the solvent mixture at a mass ratio of 13% (e.g., 13 g of wood powder in 100 mL of solvent).

  • Stir the mixture at room temperature (25°C) for 4 hours.

• Filtration and Concentration:

  • Filter the mixture to separate the solid residue from the liquid extract.

  • Concentrate the liquid extract using a rotary evaporator at a temperature below 45°C to obtain the crude extract.

Centrifugal Partition Chromatography (CPC) Purification of Dihydrorobinetin

This protocol is a summary of the scaled-up purification method for dihydrorobinetin.[1]

• CPC System Preparation:

  • Use a semi-preparative CPC instrument.

  • Prepare the biphasic solvent system: ethyl acetate/methanol/water (1:0.05:1 v/v/v).

  • Fill the CPC column with the stationary phase (the denser aqueous phase).

• Sample Preparation:

  • Dissolve the enriched crude extract in the biphasic solvent system.

• CPC Run:

  • Inject the dissolved sample into the CPC column.

  • Pump the mobile phase (the less dense organic phase) through the column at a defined flow rate.

  • Set the rotation speed of the centrifuge (e.g., 2000 rpm).

  • Monitor the effluent using a UV detector (e.g., at 280 nm or 310 nm).

• Fraction Collection and Analysis:

  • Collect fractions as peaks are detected.

  • Analyze the fractions by HPLC to determine the purity of dihydrorobinetin.

  • Pool the fractions containing high-purity dihydrorobinetin.

• Final Product Recovery:

  • Evaporate the solvent from the pooled fractions to obtain purified dihydrorobinetin.

Data Presentation

Table 1: Recovery of Dihydrorobinetin using Centrifugal Partition Chromatography

Parameter	Value
Starting Material	5 g of enriched Robinia pseudoacacia extract
CPC Column Volume	200 mL
Purified Dihydrorobinetin (>95% purity)	1.3 g
Dihydrorobinetin (>85% purity)	0.675 g
Total Run Time	200 minutes

Data sourced from Destandau et al. (2016).[1]

Visualizations

Caption: Troubleshooting workflow for low dihydrorobinetin recovery.

Caption: General workflow for dihydrorobinetin purification.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Degradation of (+)-Dihydrorobinetin during extraction and storage

Welcome to the Technical Support Center for (+)-Dihydrorobinetin. This resource is intended for researchers, scientists, and drug development professionals to provide guidance on the challenges associated with the extraction and storage of (+)-dihydrorobinetin, with a focus on preventing its degradation.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Dihydrorobinetin and why is its stability a concern?

(+)-Dihydrorobinetin is a dihydroflavonol, a type of flavonoid, predominantly found in the heartwood of trees like Robinia pseudoacacia (black locust).[1][2] Like many flavonoids, its structure, rich in hydroxyl groups, makes it susceptible to degradation. This instability can be a significant concern during extraction and storage, potentially leading to reduced yield, loss of biological activity, and the formation of unknown impurities. Factors such as temperature, pH, light, and the presence of oxygen can influence its stability.[3][4]

Q2: What are the primary factors that lead to the degradation of (+)-Dihydrorobinetin?

The primary factors contributing to the degradation of (+)-Dihydrorobinetin include:

• Temperature: Elevated temperatures can accelerate degradation. While moderate temperatures (15-40°C) may not significantly affect extraction yields, higher temperatures should be avoided.[1] For instance, vinegars aged with toasted acacia chips show significantly lower concentrations of (+)-dihydrorobinetin compared to those aged with non-toasted chips, indicating thermal degradation.[5]

• pH: Flavonoid stability is often pH-dependent.[6] Extreme pH levels, both acidic and basic, can catalyze degradation reactions like hydrolysis and oxidation.[7] For many flavonoids, a slightly acidic to neutral pH (typically pH 4-6) is optimal for extraction and stability.[7]

• Oxidation: The hydroxyl groups on the flavonoid structure are prone to oxidation, which can be initiated by exposure to oxygen (air), metal ions, or light. This can lead to the formation of quinones and other degradation products, often indicated by a color change in the solution.[7]

• Light: Exposure to light, particularly UV light, can provide the energy to initiate degradation reactions. Therefore, protection from light during extraction and storage is crucial.[3][4]

• Solvent: The choice of solvent can also impact stability. While alcohols and their aqueous mixtures are common for extraction, their properties can influence degradation rates.[6]

Q3: My (+)-Dihydrorobinetin extract is changing color (e.g., turning brown). What does this signify?

A color change, especially darkening or browning, is a common visual indicator of flavonoid degradation.[7] This is typically due to the oxidation of the phenolic hydroxyl groups, leading to the formation of quinones and subsequently more complex, often colored, polymeric degradation products.[7] This process is accelerated by exposure to oxygen, high pH, and elevated temperatures.[7] If you observe a color change, it is advisable to re-analyze the purity of your extract.

Q4: What are the recommended storage conditions for (+)-Dihydrorobinetin?

To ensure the long-term stability of (+)-Dihydrorobinetin, the following storage conditions are recommended:

• Solid Form: For long-term storage, solid (+)-dihydrorobinetin should be kept in a tightly sealed, desiccated container at -20°C or colder, and protected from light.[3]

• In Solution: Stock solutions of (+)-dihydrorobinetin should be prepared fresh whenever possible. If storage is necessary, solutions should be kept in tightly sealed, light-protected (e.g., amber) vials at -20°C or -80°C.[3] It is also advisable to purge the vial with an inert gas like nitrogen or argon before sealing to minimize exposure to oxygen.

Troubleshooting Guides

Issue 1: Low Yield of (+)-Dihydrorobinetin During Extraction

Potential Cause	Troubleshooting Step	Rationale
Inefficient Solvent System	Optimize the extraction solvent. Aqueous ethanol (B145695) (e.g., 50-80% ethanol in water) or aqueous acetone (B3395972) are often effective for extractions from Robinia pseudoacacia wood.[1][8]	The polarity of the solvent mixture is critical for efficiently solubilizing dihydroflavonols.
Suboptimal Extraction Temperature	Maintain a controlled, mild temperature (e.g., room temperature to 40°C). Avoid high temperatures, as they can promote degradation.[1][5]	While higher temperatures can increase solubility and diffusion, they also significantly increase the rate of chemical degradation.
Inadequate Extraction Time	Optimize the extraction duration. For solid-liquid extraction with agitation, an equilibrium may be reached within 4 hours.[1]	Insufficient time will result in incomplete extraction, while excessively long times at non-optimal conditions can increase degradation.
Improper Sample Preparation	Ensure the plant material is ground to a fine, uniform powder to increase the surface area available for extraction.[9]	Smaller particle size allows for better solvent penetration and more efficient extraction.
Incorrect Solid-to-Solvent Ratio	Use an adequate volume of solvent. A wood-to-solvent ratio of around 1:7.7 (w/v) has been used effectively.[1]	An insufficient solvent volume can become saturated, preventing further extraction of the compound.

Issue 2: Degradation of (+)-Dihydrorobinetin During Storage

Potential Cause	Troubleshooting Step	Rationale
Inappropriate Storage Temperature	Store solid samples and solutions at low temperatures, preferably -20°C or -80°C.[3][4]	Low temperatures slow down the kinetics of degradation reactions.
Exposure to Light	Store samples in amber-colored vials or wrap containers in aluminum foil to protect from light.[3][4]	Light, especially UV radiation, can provide the energy to initiate photo-degradation.
Oxidation	For solutions, use solvents that have been degassed. Purge the headspace of the storage container with an inert gas (e.g., nitrogen or argon) before sealing.	Oxygen is a key reactant in the oxidative degradation of flavonoids.
Incorrect pH of Solution	If storing in a buffered solution, ensure the pH is slightly acidic to neutral. Avoid highly acidic or basic conditions.	The stability of flavonoids is often pH-dependent, with degradation accelerated at pH extremes.[6]

Experimental Protocols

Protocol 1: Optimized Solid-Liquid Extraction of (+)-Dihydrorobinetin from Robinia pseudoacacia Wood

This protocol is based on methodologies that have been shown to efficiently extract (+)-dihydrorobinetin while minimizing degradation.[1][10]

• Sample Preparation:

  • Grind air-dried Robinia pseudoacacia heartwood into a fine powder (e.g., average particle size of 0.6 mm).

  • For optimal results, freeze-dry the wood powder just before extraction to remove residual moisture.[11]

• Extraction:

  • Weigh the desired amount of wood powder and place it in an appropriate extraction vessel.

  • Add the extraction solvent, an ethanol/water mixture (50:50, v/v), at a wood powder to solvent ratio of 1:7.7 (w/v) (e.g., 130 g of wood powder in 1 L of solvent).[1][10]

  • Seal the vessel and agitate the mixture at room temperature (approximately 25°C), protected from light, for 4 hours.[1]

  • After 4 hours, filter the mixture (e.g., using a Büchner funnel with filter paper) to separate the extract from the wood residue.

  • Wash the wood residue with a small volume of fresh extraction solvent and combine the filtrates to ensure maximum recovery.

• Concentration:

  • Concentrate the filtrate using a rotary evaporator. Ensure the water bath temperature is kept below 40°C to prevent thermal degradation.

  • The resulting crude extract can be further dried under vacuum to yield a solid residue.

• Storage:

  • Store the final extract in a sealed, amber-colored vial at -20°C or below.

Protocol 2: Stability-Indicating HPLC Method for (+)-Dihydrorobinetin

This protocol outlines a High-Performance Liquid Chromatography (HPLC) method suitable for separating (+)-dihydrorobinetin from its potential degradation products and other related flavonoids, such as robinetin.[1][2][10]

• Instrumentation: A standard HPLC system with a Diode Array Detector (DAD) or UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • A linear gradient can be optimized to achieve separation. A starting point could be:

    • 0-5 min: 10% B

    • 5-25 min: 10% to 50% B

    • 25-30 min: 50% to 10% B

    • 30-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.[2][10]

• Detection:

  • Monitor at 280 nm for (+)-dihydrorobinetin.

  • Additional wavelengths, such as 310 nm and 366 nm, can be used to detect other related compounds like robinetin.[11]

• Sample Preparation: Dissolve the extract or sample in the initial mobile phase composition or a suitable solvent like methanol. Filter through a 0.45 µm syringe filter before injection.

Visualizations

Caption: Workflow for the optimized extraction of (+)-dihydrorobinetin.

Caption: Key factors leading to the degradation of (+)-dihydrorobinetin.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aqueous stability of astilbin: effects of pH, temperature, and solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Gram-Scale Purification of Dihydrorobinetin from Robinia pseudoacacia L. Wood by Centrifugal Partition Chromatography [ouci.dntb.gov.ua]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

How to improve the solubility of (+)-Dihydrorobinetin for cell-based assays

Welcome to the technical support center for (+)-Dihydrorobinetin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the solubility of (+)-Dihydrorobinetin for cell-based assays. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Dihydrorobinetin and why is its solubility a concern for cell-based assays?

A1: (+)-Dihydrorobinetin is a flavonoid, a class of natural compounds known for their antioxidant and anti-inflammatory properties.[1] Like many flavonoids, (+)-Dihydrorobinetin has poor water solubility, which can lead to precipitation in aqueous cell culture media.[1] This precipitation can cause inaccurate and irreproducible results in cell-based assays by altering the effective concentration of the compound and potentially causing cellular stress or toxicity independent of its biological activity.

Q2: What are the recommended solvents for preparing a stock solution of (+)-Dihydrorobinetin?

A2: Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are commonly used organic solvents to dissolve (+)-Dihydrorobinetin for in vitro studies.[2][3] DMSO is often preferred due to its ability to dissolve a wide range of hydrophobic compounds.[2]

Q3: What is the approximate solubility of (+)-Dihydrorobinetin in common solvents?

Solvent	Estimated Solubility (Dihydromyricetin)
DMSO	~10 mg/mL[3]
Ethanol	~1 mg/mL[3]
1:10 DMSO:PBS (pH 7.2)	~0.5 mg/mL[3]
Water	Sparingly soluble[3]

Q4: What is the maximum recommended final concentration of DMSO in cell culture media?

A4: High concentrations of DMSO can be toxic to cells. For most cell lines, it is advisable to keep the final concentration of DMSO in the culture medium at or below 0.5% (v/v). However, the sensitivity to DMSO can vary between cell lines, so it is recommended to perform a vehicle control experiment to determine the maximum tolerated concentration for your specific cells.

Troubleshooting Guides

Issue: Immediate Precipitation of (+)-Dihydrorobinetin Upon Addition to Cell Culture Media

Question: I dissolved (+)-Dihydrorobinetin in DMSO to make a stock solution. When I add it to my cell culture medium, a precipitate forms immediately. What is causing this and how can I fix it?

Answer: This phenomenon, often called "crashing out," occurs because the compound is poorly soluble in the aqueous environment of the media once the DMSO is diluted.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of (+)-Dihydrorobinetin in the media exceeds its aqueous solubility limit.	Decrease the final working concentration. Perform a solubility test to determine the maximum soluble concentration in your specific media.
Rapid Dilution	Adding a concentrated DMSO stock directly to a large volume of media can cause rapid solvent exchange, leading to precipitation.	Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media. Add the compound dropwise while gently vortexing the media.
Low Temperature of Media	Adding the compound to cold media can decrease its solubility.	Always use pre-warmed (37°C) cell culture media for dilutions.

Issue: Delayed Precipitation of (+)-Dihydrorobinetin in the Incubator

Question: My media with (+)-Dihydrorobinetin looks fine initially, but after a few hours or days in the incubator, I observe a crystalline or cloudy precipitate. What could be happening?

Answer: Delayed precipitation can occur due to changes in the media environment over time, such as shifts in pH or temperature, or interactions with media components.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Compound Instability	(+)-Dihydrorobinetin may degrade over time in the culture medium, leading to the formation of less soluble byproducts.	For longer-term experiments, consider changing the media with a freshly prepared solution of the compound every 24-48 hours.
Interaction with Media Components	The compound may interact with salts, amino acids, or other components in the media, forming insoluble complexes.	If possible, try a different basal media formulation. Using a carrier protein like bovine serum albumin (BSA) can sometimes help to increase the solubility of hydrophobic compounds.
Exceeding Solubility Limit Over Time	Even if initially dissolved, slight fluctuations in temperature or pH within the incubator can cause the compound to fall out of solution.	Re-evaluate the maximum soluble concentration under your specific experimental conditions (e.g., in a 96-well plate incubated for the duration of your experiment).

Experimental Protocols

Protocol 1: Preparation of a (+)-Dihydrorobinetin Stock Solution in DMSO

Materials:

• (+)-Dihydrorobinetin powder

• Anhydrous, cell culture grade DMSO

• Sterile microcentrifuge tubes

Procedure:

• Calculate the required amount of (+)-Dihydrorobinetin and DMSO to achieve the desired stock concentration (e.g., 10 mM). The molecular weight of (+)-Dihydrorobinetin is 304.25 g/mol .

• Weigh the (+)-Dihydrorobinetin powder accurately and place it in a sterile microcentrifuge tube.

• Add the calculated volume of DMSO to the tube.

• Vortex the tube until the compound is completely dissolved. If necessary, gently warm the tube to 37°C or sonicate briefly in a water bath to aid dissolution.

• Visually inspect the solution to ensure no particulate matter is present.

• Sterilize the stock solution by passing it through a 0.22 µm sterile syringe filter into a new sterile tube.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for short-term use or -80°C for long-term storage.

Protocol 2: Improving Aqueous Solubility with β-Cyclodextrin

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, forming inclusion complexes with increased water solubility.[4][5][6]

Materials:

• (+)-Dihydrorobinetin

• β-cyclodextrin or a derivative like Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Magnetic stirrer and stir bar

Procedure for Preparing a 1:1 Molar Ratio Complex:

• Calculate the molar amounts of (+)-Dihydrorobinetin and β-cyclodextrin needed for a 1:1 molar ratio.

• Dissolve the β-cyclodextrin in deionized water with stirring. Gentle heating may be required.

• Slowly add the (+)-Dihydrorobinetin powder to the β-cyclodextrin solution while continuously stirring.

• Stir the mixture at room temperature for 24-48 hours to allow for complex formation.

• Filter the solution through a 0.22 µm filter to remove any un-complexed, insoluble compound.

• The resulting clear solution contains the water-soluble (+)-Dihydrorobinetin-cyclodextrin complex, which can then be further diluted in cell culture media.

Signaling Pathways and Visualizations

(+)-Dihydrorobinetin, as a flavonoid, is likely to modulate key cellular signaling pathways involved in inflammation and antioxidant response, such as the NF-κB and MAPK pathways.

NF-κB Signaling Pathway

Dihydromyricetin (B1665482), a closely related flavonoid, has been shown to suppress TNF-α-induced NF-κB activation.[7] It is proposed that (+)-Dihydrorobinetin may act similarly by inhibiting the degradation of IκBα, thereby preventing the nuclear translocation of the p65 subunit of NF-κB.[7]

Caption: Proposed mechanism of (+)-Dihydrorobinetin on the NF-κB signaling pathway.

MAPK Signaling Pathway

Flavonoids are known to modulate the Mitogen-Activated Protein Kinase (MAPK) signaling cascade, which is involved in cellular processes like proliferation, differentiation, and apoptosis. The MAPK pathway consists of several kinases, including ERK, JNK, and p38. The specific effects of (+)-Dihydrorobinetin on this pathway require further investigation.

Caption: Potential modulation of the MAPK signaling pathway by (+)-Dihydrorobinetin.

References

• 1. researchgate.net [researchgate.net]
• 2. Dihydrorobinetin | CAS:4382-33-6 | Manufacturer ChemFaces [chemfaces.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Improvement in solubility and dissolution rate of flavonoids by complexation with beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quercetin/β-Cyclodextrin Solid Complexes Prepared in Aqueous Solution Followed by Spray-drying or by Physical Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. View of Improved water solubility of quercetin by preparing complexation with cyclodextrins in binary solvent [vjs.ac.vn]
• 7. Dihydromyricetin suppresses TNF-α-induced NF-κB activation and target gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming peak tailing for (+)-Dihydrorobinetin in reverse-phase HPLC

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak tailing with (+)-Dihydrorobinetin in reverse-phase HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for (+)-Dihydrorobinetin analysis?

A1: In an ideal HPLC separation, a chromatographic peak should be symmetrical and Gaussian in shape. Peak tailing is a distortion where the latter half of the peak is broader than the front half.[1] This asymmetry is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As); a value greater than 1.2 indicates significant tailing.[2][3] Tailing is problematic because it compromises the accuracy of peak integration, reduces resolution between adjacent peaks, and indicates poor reproducibility in the analytical method.[1][2]

Q2: What are the most common causes of peak tailing for a flavonoid like (+)-Dihydrorobinetin?

A2: For complex phenolic compounds like (+)-Dihydrorobinetin, peak tailing in reverse-phase HPLC is often caused by secondary chemical interactions with the stationary phase. The two most prominent causes are:

• Silanol (B1196071) Interactions: Residual, un-capped silanol groups (Si-OH) on the surface of silica-based columns can interact with the polar hydroxyl groups of the dihydrorobinetin (B191019) molecule.[1][3][4] This secondary retention mechanism leads to a tailing peak shape.

• Metal Chelation: Flavonoids, including dihydrorobinetin, are known to chelate with metal ions.[5][6][7] These metal ions can be present as trace impurities in the silica (B1680970) packing material or can leach from the stainless steel components of the HPLC system (e.g., frits, tubing).[8][9] This interaction also creates an undesirable secondary retention mechanism that results in peak tailing.[5][9]

Q3: How does the mobile phase pH affect the peak shape of (+)-Dihydrorobinetin?

A3: Mobile phase pH is a critical factor for ionizable compounds like flavonoids.[10][11] (+)-Dihydrorobinetin has multiple acidic hydroxyl groups. If the mobile phase pH is close to the pKa of these groups, the molecule can exist in both ionized and non-ionized forms, leading to peak broadening or splitting.[5][11] Furthermore, at a pH above approximately 3, residual silanol groups on the column packing become ionized and can strongly interact with the analyte.[3][4][12] By lowering the mobile phase pH (typically to ≤ 3) with an acidifier like formic or phosphoric acid, both the ionization of dihydrorobinetin and the silanol groups are suppressed.[2][13] This results in a single, neutral analyte form and minimizes secondary interactions, leading to sharper, more symmetrical peaks.[9]

Q4: What should I do if I suspect metal chelation is causing peak tailing?

A4: If you have already optimized the mobile phase pH and still observe peak tailing, metal chelation is a likely cause. The solution is to add a small concentration of a strong chelating agent, such as ethylenediaminetetraacetic acid (EDTA), to the mobile phase.[14] The EDTA will preferentially bind to any stray metal ions in the system, preventing them from interacting with your analyte and thereby improving peak shape.[14]

Q5: How can I determine if the problem is my column, my method, or the HPLC system itself?

A5: Differentiating the source of tailing involves a process of elimination:

• Method-Specific Tailing: If only the (+)-Dihydrorobinetin peak (or other similar polar analytes) is tailing while other non-polar compounds in the same run have good peak shape, the issue is likely chemical in nature (i.e., silanol interactions or metal chelation).[12][15] This points to a need for method optimization, such as adjusting mobile phase pH.

• General Tailing: If all peaks in the chromatogram are tailing, the problem is more likely related to the column or the system.[12] This could be caused by a void at the column inlet, a blocked frit, or excessive extra-column volume (e.g., from using tubing with too large an internal diameter).[16]

• Sudden vs. Persistent Tailing: If peak tailing appears suddenly after a period of good performance, suspect column contamination, a blockage, or the formation of a void.[2][5] If the tailing has been a persistent issue from the start of method development, the fundamental method conditions (column chemistry, mobile phase) are likely mismatched for the analyte.[2]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving peak tailing for (+)-Dihydrorobinetin.

Troubleshooting Workflow for Peak Tailing

Caption: A step-by-step workflow for troubleshooting peak tailing.

Data Presentation

Table 1: Troubleshooting Summary for (+)-Dihydrorobinetin Peak Tailing

Potential Cause	Common Symptoms	Recommended Solution(s)
Incorrect Mobile Phase pH	Persistent tailing of the analyte peak; peak shape is sensitive to small changes in pH.	Lower the mobile phase pH to 2.5-3.0 using an acidifier like formic, acetic, or phosphoric acid to suppress ionization of both the analyte and silanol groups.[2][9]
Secondary Silanol Interactions	Tailing is more pronounced on older, Type A silica columns or those that are not end-capped.	In addition to lowering pH, consider using a modern, high-purity, end-capped C18 column or a column with a polar-embedded phase.[2][4]
Metal Chelation	Tailing persists even at low pH; peak shape may be inconsistent between different HPLC systems.	Add a small amount of a chelating agent (e.g., 0.1 mM EDTA) to the aqueous portion of the mobile phase.[14]
Column Contamination/Blockage	Sudden onset of tailing, often accompanied by an increase in backpressure. All peaks may be affected.	Disconnect the column and backflush with a strong solvent.[16] If the problem persists, the inlet frit may be blocked and require replacement, or the column itself may need to be replaced.
Column Void	Sudden drop in backpressure; peaks become broad and tailing or split.	A significant void usually requires column replacement. Using a guard column can help prevent voids from forming on the analytical column.[5][15]
Sample Overload	Peak shape worsens at higher concentrations. The peak may show fronting at first, which can evolve into tailing.	Dilute the sample or reduce the injection volume.[2][16]
Sample Solvent Mismatch	The sample is dissolved in a solvent significantly stronger than the initial mobile phase (e.g., 100% ACN).	Dissolve the sample in the initial mobile phase composition or a weaker solvent.[2]
Extra-Column Dead Volume	All peaks, especially early eluting ones, show tailing and broadening.	Use shorter, narrower internal diameter tubing (e.g., 0.12 mm ID) and ensure all fittings are properly connected to avoid gaps.[2][16]

Table 2: Recommended Mobile Phase Additives to Mitigate Tailing

Additive	Typical Concentration	Purpose	Considerations
Formic Acid or Acetic Acid	0.1% (v/v)	Suppresses ionization of analyte and silanol groups by lowering pH.[17]	Volatile and compatible with mass spectrometry (MS). Generally effective for moderate tailing.
Phosphoric Acid	Adjust aqueous phase to pH 2.5-3.0	Provides strong buffering capacity and lowers pH effectively.[13]	Non-volatile and not suitable for MS detection. Can be more effective than weaker acids for severe silanol interactions.
EDTA	0.1 - 0.5 mM	Acts as a metal chelator, preventing analyte interaction with metal ions in the system.[14]	Use high-purity EDTA. May require slightly longer equilibration times. Very effective when tailing is caused by metal chelation.

Key Chemical Interactions

Caption: Common chemical interactions causing peak tailing for flavonoids.

Experimental Protocols

Protocol 1: Calculation of USP Tailing Factor (Tf)

• Acquire Chromatogram: Obtain a clear chromatogram of your (+)-Dihydrorobinetin peak.

• Measure Peak Width: At 5% of the peak height from the baseline, measure the total peak width (W₀.₀₅).

• Measure Front Half-Width: At 5% of the peak height, measure the distance from the leading edge of the peak to the point of the peak maximum (A).

• Calculate Tailing Factor: Use the following formula:

  • Tf = W₀.₀₅ / (2 * A)

• Interpret Result: A Tf value of 1.0 is perfectly symmetrical. A value > 1.2 is considered tailing, and values > 2.0 are generally unacceptable for quantitative methods.[2]

Protocol 2: Mobile Phase Preparation with Acidifier and Chelator

Objective: To prepare an aqueous mobile phase (Solvent A) designed to minimize both silanol interactions and metal chelation.

Reagents:

• HPLC-grade water

• HPLC-grade acidifier (e.g., Formic Acid)

• Disodium EDTA (High Purity)

Procedure:

• Measure Water: To a clean 1 L volumetric flask, add approximately 900 mL of HPLC-grade water.

• Add EDTA (if required): Weigh and add the appropriate amount of EDTA to achieve the target concentration (e.g., for 0.1 mM in 1 L, add 37.2 mg of Disodium EDTA dihydrate). Sonicate for 5-10 minutes to dissolve completely.

• Add Acidifier: Add the acidifier to reach the target pH or concentration. For 0.1% formic acid, add 1.0 mL of formic acid to the flask.

• Bring to Volume: Add HPLC-grade water to bring the total volume to the 1 L mark.

• Mix and Degas: Invert the flask several times to ensure the solution is homogeneous. Degas the mobile phase using vacuum filtration, sonication, or helium sparging before use.

Protocol 3: General Column Flushing Procedure

Objective: To remove strongly retained contaminants from a reverse-phase column that may be causing peak tailing and high backpressure.

Caution: Always check your specific column's documentation for recommended flushing solvents and pressure limits. Disconnect the column outlet from the detector to avoid contamination.

Procedure:

• Initial Flush: Flush the column with your mobile phase without any buffer salts or additives (e.g., the water/organic solvent mixture) for 10-15 column volumes.

• Aqueous Flush: Flush with 100% HPLC-grade water for 10-15 column volumes to remove any remaining salts.

• Intermediate Polarity Flush: Flush with Isopropanol (IPA) for 10-15 column volumes. IPA is a good intermediate solvent and is effective at removing a wide range of contaminants.

• Strong Solvent Flush: Flush with a strong, non-polar solvent like 100% Acetonitrile or Methanol for 15-20 column volumes.[5]

• Return to Initial Conditions: To prepare the column for re-use, reverse the sequence:

  • Flush with IPA (10-15 volumes).

  • Flush with 100% HPLC-grade water (10-15 volumes).

  • Gradually re-introduce your mobile phase, starting with a high aqueous composition and slowly increasing the organic content until you reach your initial analytical conditions. Equilibrate for at least 20 column volumes before running samples.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. uhplcs.com [uhplcs.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromtech.com [chromtech.com]
• 5. benchchem.com [benchchem.com]
• 6. A Novel HPLC-Assisted Method for Investigation of the Fe2+-Chelating Activity of Flavonoids and Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A novel HPLC-assisted method for investigation of the Fe2+-chelating activity of flavonoids and plant extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. moravek.com [moravek.com]
• 12. support.waters.com [support.waters.com]
• 13. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Dihydrorobinetin and Robinetin Chromatography

Welcome to the technical support center for the chromatographic analysis of dihydrorobinetin (B191019) and robinetin (B1679494). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the separation of these structurally similar flavonoids.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating dihydrorobinetin and robinetin?

A1: Dihydrorobinetin and robinetin are structurally very similar, differing only by a double bond in the C-ring of the flavonoid structure. This similarity in polarity and chemical properties can lead to co-elution or poor resolution during chromatographic separation, particularly in reversed-phase HPLC.

Q2: What is a good starting point for developing an HPLC method for separating these two compounds?

A2: A common starting point is a reversed-phase C18 column with a mobile phase consisting of acidified water (e.g., 0.1% formic acid) as solvent A and an organic modifier like acetonitrile (B52724) or methanol (B129727) as solvent B.[1] A gradient elution, starting with a low percentage of the organic solvent and gradually increasing, is typically required to achieve separation.[1]

Q3: Can I use methanol instead of acetonitrile as the organic solvent?

A3: Yes, methanol is a viable alternative to acetonitrile. The choice between the two can affect the selectivity of the separation. Acetonitrile generally has a lower viscosity, which can lead to better peak efficiency.[1] However, switching to methanol can alter the elution order and may improve the resolution of dihydrorobinetin and robinetin in some cases.

Q4: What detection wavelength is optimal for dihydrorobinetin and robinetin?

A4: Dihydrorobinetin typically shows maximum absorbance around 280 nm, while robinetin has a maximum absorbance at approximately 370 nm. Monitoring at both wavelengths can be beneficial for identification and quantification.

Troubleshooting Guides

Issue 1: Co-elution or Poor Resolution of Dihydrorobinetin and Robinetin Peaks

This is the most common issue encountered when separating these two compounds. Poor resolution (Rs < 1.5) compromises accurate quantification.

Caption: Troubleshooting workflow for co-elution.

Solutions:

• Optimize the Mobile Phase Gradient: A shallow gradient is crucial for separating closely eluting compounds.[1] If co-elution occurs, decrease the rate of increase of the organic solvent (Solvent B).

• Adjust Mobile Phase pH: The retention of flavonoids can be sensitive to the pH of the aqueous phase.[2] Acidifying the mobile phase (e.g., with 0.1% formic acid) can improve peak shape and may alter selectivity, aiding in separation.[3]

• Change the Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can change the selectivity of the separation due to different solvent properties.[1]

• Evaluate the Stationary Phase: If mobile phase optimization is insufficient, consider a column with a different chemistry, such as a phenyl-hexyl or cyano (CN) phase, which can provide alternative selectivity.[4]

• Adjust Temperature and Flow Rate: Lowering the flow rate can increase the interaction time with the stationary phase, potentially improving resolution.[1] Increasing the column temperature can decrease mobile phase viscosity and improve peak efficiency.[1]

Parameter	Recommended Change	Expected Outcome
Gradient Slope	Decrease the rate of %B increase	Increased separation between peaks
Mobile Phase pH	Add 0.1% formic or acetic acid	Improved peak shape and potential change in selectivity
Organic Solvent	Switch from acetonitrile to methanol (or vice versa)	Altered selectivity, potentially resolving co-eluting peaks
Flow Rate	Decrease flow rate (e.g., from 1.0 mL/min to 0.8 mL/min)	Increased retention time and potentially better resolution
Temperature	Increase temperature (e.g., from 30°C to 40°C)	Sharper peaks and possible improvement in resolution

Issue 2: Peak Tailing or Fronting

Poor peak shape can interfere with resolution and the accuracy of integration.

Solutions for Peak Tailing:

• Secondary Interactions: Hydroxyl groups on flavonoids can interact with residual silanol (B1196071) groups on the silica (B1680970) backbone of C18 columns, causing tailing. Adding an acidic modifier like 0.1% formic acid to the mobile phase helps to suppress these interactions.[3]

• Column Overload: Injecting too concentrated a sample can lead to peak tailing. Try diluting the sample or reducing the injection volume.

• Column Contamination: Contaminants from previous injections can create active sites. Flush the column with a strong solvent.[1]

Solutions for Peak Fronting:

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, peak fronting can occur. Dissolve the sample in the initial mobile phase whenever possible.

• Column Bed Collapse: This is a more severe issue and may require replacing the column.

Experimental Protocols

Protocol 1: HPLC Method for the Separation of Dihydrorobinetin and Robinetin

This protocol provides a starting point for developing a robust separation method.

Instrumentation:

• HPLC system with a binary pump, autosampler, and a thermostatted column compartment.

• Photodiode Array (PDA) or UV-Vis detector.

Chromatographic Conditions:

Parameter	Condition
Column	Reversed-phase C18 (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelengths	280 nm and 370 nm
Injection Volume	10 µL

Gradient Program:

Time (min)	% Mobile Phase B
0	5
15	25
24	100
25	5
35	5 (Re-equilibration)

This gradient is a starting point and may require optimization based on your specific column and system.

Caption: General experimental workflow.

Signaling Pathways

Flavonoids are known to interact with various intracellular signaling pathways, which is the basis for many of their biological activities.[5] While the specific interactions of dihydrorobinetin and robinetin are still under investigation, a general mechanism involves the modulation of protein kinases and transcription factors.[5]

Caption: Potential interaction of flavonoids with cell signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. moravek.com [moravek.com]
• 3. benchchem.com [benchchem.com]
• 4. ijnrd.org [ijnrd.org]
• 5. The interactions of flavonoids within neuronal signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS/MS Analysis of (+)-Dihydrorobinetin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to address challenges related to matrix effects in the LC-MS/MS analysis of (+)-Dihydrorobinetin.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of (+)-Dihydrorobinetin?

A1: The "matrix" refers to all components in a sample other than the analyte of interest, (+)-Dihydrorobinetin.[1] These components can include salts, lipids, proteins, and other endogenous compounds.[1] Matrix effects occur when these co-eluting substances interfere with the ionization of (+)-Dihydrorobinetin in the mass spectrometer's ion source, leading to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[1][2][3] This phenomenon can significantly compromise the accuracy, precision, and sensitivity of quantitative analysis.[4][5]

Q2: Is ion suppression or enhancement more common for flavonoids like (+)-Dihydrorobinetin?

A2: Ion suppression is the more common type of matrix effect observed in LC-MS/MS analysis of complex samples.[1] For flavonoids, co-eluting compounds can compete for ionization, reducing the signal of the target analyte.[2][6] For example, a study on various bioflavonoids in food samples found that the matrix effect was consistently negative, indicating ionization suppression ranging from -0.5% to -44%.[7]

Q3: Which ionization mode, positive or negative, is better for analyzing (+)-Dihydrorobinetin to minimize matrix effects?

A3: The choice of ionization mode depends on the analyte's structure. For many flavonoids, which possess phenolic hydroxyl groups, negative ion mode (ESI-) is often preferred as these groups are readily deprotonated to form [M-H]⁻ ions, frequently providing high sensitivity.[6] However, positive ion mode (ESI+) can also be effective, forming [M+H]⁺ ions.[6] The optimal choice should be determined empirically for (+)-Dihydrorobinetin in your specific matrix. It is crucial to optimize MS parameters for the chosen mode.[2]

Q4: How can I confirm that matrix effects are affecting my results?

A4: A common method to assess matrix effects is the post-extraction spike analysis.[8] This involves comparing the signal response of a pure standard of (+)-Dihydrorobinetin in a clean solvent to the response of the same standard spiked into a blank sample extract (from which the analyte has been removed).[6] A significant difference between these two signals indicates the presence of matrix effects. A post-column infusion experiment can also be performed to identify specific regions in the chromatogram where ion suppression or enhancement occurs.[9]

Q5: What is the most effective way to compensate for matrix effects?

A5: The use of a stable isotope-labeled (SIL) internal standard is considered the gold standard for compensating for matrix effects.[10][11] A SIL internal standard of (+)-Dihydrorobinetin would co-elute and experience the same ionization suppression or enhancement as the analyte.[6][10] This allows for accurate quantification because the ratio of the analyte to the internal standard remains consistent.[1] If a SIL standard is unavailable, a structurally similar compound that elutes close to the analyte can be used as an alternative, though it may not compensate as effectively.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the LC-MS/MS analysis of (+)-Dihydrorobinetin.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Signal Intensity / High Variability	Ion Suppression: Co-eluting matrix components are interfering with the ionization of (+)-Dihydrorobinetin.[2][6]	1. Improve Sample Cleanup: Employ more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interferences.[1][2][12]2. Optimize Chromatography: Modify the LC gradient to better separate (+)-Dihydrorobinetin from matrix components.[1][2]3. Dilute the Sample: Diluting the extract can reduce the concentration of interfering compounds, though this may also lower the analyte signal.[6]4. Use an Internal Standard: A stable isotope-labeled internal standard is the most effective way to compensate for signal variability.[2][10]
Suboptimal MS Parameters: Ion source parameters (e.g., gas flows, temperatures, voltages) are not optimized for (+)-Dihydrorobinetin.[2]	Systematically optimize source parameters to maximize the signal for your specific analyte.[2]
Inappropriate Mobile Phase: The pH or composition of the mobile phase is not suitable for efficient ionization.	For flavonoids, a mobile phase containing 0.1% formic acid is commonly used to promote protonation in positive mode and improve peak shape.[2] Ensure the organic solvent (acetonitrile or methanol) and additives are appropriate.[6]
Poor Peak Shape (Tailing or Fronting)	Injection Solvent Mismatch: The solvent used to reconstitute the final extract is significantly stronger than the initial mobile phase.	Reconstitute the dried extract in a solvent that is the same or weaker than the initial mobile phase conditions.[2]
Column Overload: The concentration of the analyte or matrix components is too high.	Dilute the sample or inject a smaller volume.
Secondary Interactions: Analyte is interacting with active sites on the column or system.	Ensure the mobile phase pH is appropriate for the analyte's pKa. Using a column with high-purity silica (B1680970) can also help.
Inconsistent Retention Time	Column Equilibration: The column is not properly equilibrated between injections.	Increase the column re-equilibration time at the end of the gradient.
Mobile Phase Fluctuation: Inconsistent mobile phase composition.	Ensure mobile phases are properly prepared and degassed. Check for pump performance issues.
Column Degradation: The stationary phase of the column is degrading.	Replace the column and use a guard column to extend its lifetime.

Quantitative Data Summary

Table 1: Matrix Effect (Signal Suppression/Enhancement) on Flavonoids in Various Matrices

Flavonoid	Matrix	Matrix Effect (%)	Reference
Rutin	Red Onion	-13.6	[7]
Quercetin	Red Onion	-44.0	[7]
Hesperidin	Orange Peel	-21.0	[7]
Hesperetin	Orange Peel	-31.0	[7]
Kaempferol	Honey	-0.5	[7]
Various	Urine	-34.0 (Average Ion Suppression)	[5]

Table 2: Typical LC-MS/MS Parameters for Flavonoid Analysis

Parameter	Typical Setting	Purpose	Reference
LC Column	Reversed-phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation for flavonoids.	[2]
Mobile Phase A	Water with 0.1% Formic Acid	Acidic modifier to improve peak shape and ionization.	[2][7]
Mobile Phase B	Acetonitrile (B52724) or Methanol (B129727) with 0.1% Formic Acid	Organic solvent for elution.	[2][7]
Flow Rate	0.2 - 0.4 mL/min	Standard flow rate for analytical UPLC/HPLC.	[2]
Column Temp.	30 - 40 °C	Controls retention time and peak shape.	[2]
Ionization Mode	ESI Negative or Positive	Dependent on flavonoid structure; often negative mode is preferred.	[6]
Capillary Voltage	3000 - 4500 V (+/-)	Optimizes the electric field for efficient ion formation.	[6]
Drying Gas Flow	8 - 12 L/min	Aids in desolvation of droplets in the ion source.	[6]

Experimental Protocols

Protocol 1: Sample Preparation from Plant Material to Reduce Matrix Effects

This protocol uses Solid-Phase Extraction (SPE) for effective cleanup.

• Extraction:

  • Weigh approximately 100-500 mg of dried, ground plant material.

  • Add a suitable extraction solvent (e.g., 80% methanol in water) at a ratio of 1:10 to 1:50 (w/v).[2]

  • Vortex thoroughly and sonicate for 30-60 minutes to enhance extraction efficiency.[2]

  • Centrifuge the mixture at high speed (e.g., 10,000 x g) for 10 minutes.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition: Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water.

  • Load: Load the supernatant from the extraction step onto the conditioned SPE cartridge.

  • Wash: Wash the cartridge with 3 mL of water or a low percentage of organic solvent (e.g., 5% methanol) to remove polar impurities.[2]

  • Elute: Elute the (+)-Dihydrorobinetin and other flavonoids with 3 mL of methanol or acetonitrile.[2]

  • Dry & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume (e.g., 200 µL) of the initial mobile phase (e.g., 10% acetonitrile in water with 0.1% formic acid).[2]

  • Filter the final solution through a 0.22 µm syringe filter before injecting into the LC-MS/MS system.[6]

Protocol 2: Quantification of Matrix Effects

This protocol uses the post-extraction addition method.

• Prepare Three Sets of Samples:

  • Set A (Neat Standard): Prepare a standard solution of (+)-Dihydrorobinetin in the reconstitution solvent at a known concentration (e.g., 100 ng/mL).

  • Set B (Post-Spiked Matrix): Take a blank matrix sample (a sample of the same type that does not contain the analyte) and process it through the entire sample preparation procedure (Protocol 1). Spike the final, clean extract with (+)-Dihydrorobinetin to the same final concentration as Set A.

  • Set C (Pre-Spiked Matrix): Spike a blank matrix sample with (+)-Dihydrorobinetin before the extraction process begins. The target final concentration should be the same as Set A.

• Analyze and Calculate:

  • Analyze all three sets of samples by LC-MS/MS.

  • Calculate the Matrix Effect (ME) and Recovery (RE) using the mean peak areas:

    • Matrix Effect (%) = (Peak Area of Set B / Peak Area of Set A) * 100

    • Recovery (%) = (Peak Area of Set C / Peak Area of Set B) * 100

  • An ME value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.[5]

Visualizations

Caption: Experimental workflow for sample preparation and analysis.

Caption: Troubleshooting workflow for low signal intensity.

References

• 1. longdom.org [longdom.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. Evaluation of matrix effect in determination of some bioflavonoids in food samples by LC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 10. Internal Standards for Food and Nutrition - IsoLife [isolife.nl]
• 11. Stable Isotope Dilution Analysis of the Major Prenylated Flavonoids Found in Beer, Hop Tea, and Hops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]

(+)-Dihydrorobinetin stability issues in DMSO stock solutions

Welcome to the technical support center for (+)-Dihydrorobinetin. This resource is designed to assist researchers, scientists, and drug development professionals in addressing common challenges associated with the stability of (+)-Dihydrorobinetin in DMSO stock solutions.

Frequently Asked Questions (FAQs)

Q1: My (+)-Dihydrorobinetin DMSO stock solution appears to have precipitated after storage at -20°C. What could be the cause?

A1: Precipitation of (+)-Dihydrorobinetin from a DMSO stock solution upon storage, particularly after freeze-thaw cycles, can be attributed to several factors:

• Compound Concentration: You might be attempting to store the solution at a concentration that is above the solubility limit of (+)-Dihydrorobinetin in DMSO at lower temperatures.[1]

• Water Absorption by DMSO: DMSO is highly hygroscopic and can absorb moisture from the atmosphere.[1][2][3] This absorbed water can significantly decrease the solubility of many organic compounds, including flavonoids like (+)-Dihydrorobinetin, leading to precipitation.[1][2]

• Temperature Fluctuations: Even minor temperature fluctuations during storage can affect the solubility and stability of the compound.

Q2: What is the recommended procedure for storing (+)-Dihydrorobinetin DMSO stock solutions to ensure optimal stability?

A2: To maintain the integrity of your (+)-Dihydrorobinetin stock solution, proper storage is crucial. We recommend the following:

• Use Anhydrous DMSO: Always prepare your stock solution with high-purity, anhydrous DMSO to minimize water absorption.[1][2]

• Aliquot for Single Use: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use volumes.[4]

• Optimal Storage Temperature: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[4]

• Protect from Light: Flavonoids can be sensitive to light. Store vials in a light-protected container.

Q3: I observed a color change in my (+)-Dihydrorobinetin stock solution. Does this indicate degradation?

A3: A color change in your stock solution can be an indicator of chemical degradation. Flavonoids are susceptible to oxidation, which can lead to the formation of colored byproducts. It is advisable to verify the integrity of the compound using an analytical method like HPLC if you observe any visual changes in the solution.

Q4: Can I warm my (+)-Dihydrorobinetin stock solution to redissolve any precipitate?

A4: Gentle warming (e.g., to 37°C) and vortexing or sonication can be used to redissolve precipitated compound.[1][2] However, be cautious as excessive or prolonged heating may accelerate the degradation of the compound. It is crucial to visually inspect the solution to ensure it is clear before use.

Troubleshooting Guide

This guide provides a systematic approach to troubleshoot common issues encountered with (+)-Dihydrorobinetin DMSO stock solutions.

Problem	Potential Cause	Recommended Action
Precipitate observed after thawing	1. Solution concentration is too high. 2. Water absorption in DMSO.[1][2] 3. Improper storage temperature.	1. Try preparing a more dilute stock solution. 2. Use fresh, anhydrous DMSO for stock preparation.[1][2] 3. Store aliquots at -80°C.[4] 4. Gently warm and vortex to redissolve before use.[1][2]
Inconsistent experimental results	1. Degradation of (+)-Dihydrorobinetin in the stock solution. 2. Inaccurate concentration due to precipitation.	1. Prepare fresh stock solutions more frequently. 2. Perform a stability check of your stock solution using HPLC (see Experimental Protocol 1). 3. Ensure complete dissolution of any precipitate before use.
Solution appears cloudy or has changed color	1. Chemical degradation of the compound. 2. Contamination of the stock solution.	1. Discard the stock solution and prepare a fresh one. 2. Verify the purity of the solid compound. 3. Use sterile techniques when preparing and handling solutions to avoid contamination.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Stability Assessment

This protocol outlines a method to determine the stability of (+)-Dihydrorobinetin in a DMSO stock solution over time.

Objective: To quantify the percentage of intact (+)-Dihydrorobinetin remaining in a DMSO stock solution at various time points.

Procedure:

• Prepare Stock Solution: Prepare a stock solution of (+)-Dihydrorobinetin in anhydrous DMSO at the desired concentration (e.g., 10 mM).

• Initial Analysis (T=0): Immediately after preparation, take an aliquot of the stock solution. Dilute it to an appropriate concentration for HPLC analysis with a suitable mobile phase. Inject the sample into the HPLC system.[1]

• Storage: Store the remaining stock solution under the desired conditions (e.g., -20°C and -80°C), aliquoted into single-use vials.[1]

• Time Point Analysis: At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), thaw an aliquot of the stock solution.[5] Dilute it in the same manner as the T=0 sample and analyze by HPLC.[1]

• Data Analysis: Compare the peak area of the (+)-Dihydrorobinetin at each time point to the peak area of the T=0 sample to determine the percentage of the compound remaining. The appearance of new peaks may indicate the formation of degradation products.[1]

Table 1: Hypothetical Stability Data for (+)-Dihydrorobinetin in DMSO

Storage Condition	Time Point	Intact Compound (%)
-20°C	1 Month	95.2
3 Months	88.5
6 Months	75.1
-80°C	1 Month	99.8
3 Months	99.5
6 Months	99.1

Visualizations

Caption: Troubleshooting workflow for precipitate issues.

Caption: Workflow for HPLC-based stability testing.

Caption: Postulated mTOR signaling pathway inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]

Optimizing temperature and solvent ratio for flavonoid extraction

Welcome to the Technical Support Center for flavonoid extraction. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the optimization of temperature and solvent ratios during flavonoid extraction experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of optimizing temperature and solvent ratio in flavonoid extraction?

The main objective is to maximize the yield of target flavonoid compounds from a plant matrix while minimizing the degradation of these heat-sensitive molecules and reducing the co-extraction of undesirable compounds.[1][2] Efficient extraction is crucial for obtaining accurate quantitative data and for the isolation of pure compounds for further research and development.[2][3]

Q2: How does temperature generally affect flavonoid extraction?

Temperature plays a dual role in flavonoid extraction. Initially, increasing the temperature can enhance the extraction efficiency by increasing the solubility and diffusion rate of flavonoids and decreasing the solvent viscosity. However, excessively high temperatures can lead to the thermal degradation of flavonoids, which are often heat-sensitive.[1][4][5] The optimal temperature, therefore, represents a balance between extraction efficiency and compound stability.[6]

Q3: What are the most common solvents used for flavonoid extraction and why?

The most commonly used solvents are ethanol (B145695), methanol (B129727), acetone, and water, often in mixtures.[3][7] Ethanol and methanol are effective for a broad range of flavonoids.[7] Aqueous mixtures (e.g., 70-80% ethanol) are frequently more effective than pure solvents because the addition of water can enhance the extraction of more polar flavonoids.[1][8] Acetone is also a highly effective solvent.[9][10][11] The choice of solvent depends on the polarity of the target flavonoids.[12]

Q4: Why is the solvent-to-solid ratio an important parameter to optimize?

The solvent-to-solid ratio, also known as the solid-to-liquid ratio, influences the concentration gradient of flavonoids between the plant material and the solvent. A higher solvent volume can improve extraction efficiency by ensuring that the solvent does not become saturated with extracted compounds, thus maintaining a favorable diffusion gradient.[1][13] However, using an excessively large volume of solvent can make the subsequent concentration steps more time-consuming and energy-intensive.[12]

Q5: Can the pH of the solvent affect flavonoid extraction?

Yes, the pH of the extraction solvent can significantly influence the stability and extraction efficiency of flavonoids. A slightly acidic pH (e.g., pH 2-6) often improves the extraction of many flavonoids.[14][15] However, extreme pH values should be avoided as they can cause degradation of the target compounds.[1] Basic conditions, in particular, can lead to the oxidation and degradation of flavonoids.

Troubleshooting Guide

Problem 1: Low Yield of Flavonoids

Possible Cause	Recommended Solution
Suboptimal Solvent Polarity	The polarity of your solvent may not be suitable for the target flavonoids. Try a graded series of solvent mixtures (e.g., 30%, 50%, 70%, 96% ethanol in water) to find the optimal polarity.[1][7] For nonpolar flavonoids, consider solvents like chloroform (B151607) or diethyl ether.[12]
Inadequate Extraction Temperature	The temperature may be too low for efficient extraction. Cautiously increase the temperature in increments (e.g., 10°C) while monitoring for degradation. A common starting range is 50-70°C.[1]
Insufficient Solvent Volume	The solvent may be saturated with extracted compounds, preventing further extraction. Increase the solvent-to-solid ratio. Common ratios range from 1:20 to 1:40 (g/mL).[1]
Large Particle Size of Plant Material	Large particles have a smaller surface area-to-volume ratio, which can limit solvent penetration. Grind the plant material to a finer powder (e.g., less than 0.5 mm) to increase the surface area available for extraction.[16]
Insufficient Extraction Time	The extraction time may be too short to allow for complete diffusion of the flavonoids into the solvent. Increase the extraction time, but be aware that prolonged times, especially at elevated temperatures, can lead to degradation.[1]

Problem 2: Degradation of Flavonoids (e.g., browning of the extract)

Possible Cause	Recommended Solution
Excessively High Temperature	Flavonoids are often heat-labile and can degrade at high temperatures.[4][5] Reduce the extraction temperature. For particularly sensitive compounds, consider extraction at room temperature or even lower.[15]
Exposure to Light	Some flavonoids are susceptible to photodegradation.[1] Conduct the extraction in amber glassware or protect the extraction vessel from light.
Unfavorable pH	Extreme pH levels, particularly alkaline conditions, can cause flavonoid degradation.[1] Ensure the pH of your solvent is slightly acidic to neutral.[15]
Presence of Oxygen	Oxidation can lead to the degradation of flavonoids.[15] Consider degassing the solvent or performing the extraction under an inert atmosphere (e.g., nitrogen).

Data Presentation: Optimized Extraction Parameters from Literature

The following tables summarize quantitative data on optimized temperature and solvent ratios for flavonoid extraction from various plant sources and using different extraction methods.

Table 1: Optimized Temperature for Flavonoid Extraction

Plant Source	Flavonoid Class	Optimal Temperature (°C)	Extraction Method	Reference
Grape Seed Flour	Total Flavonoids	< 120	Ethanol Extraction	[4][5]
Orange Peel	Hesperidin, Naringin	200 (for some flavonoids)	Not specified	[6]
Red Cabbage	Anthocyanins	< 45	Not specified	[4][5]
Satsuma Mandarin Peel	Flavonoids	130	Pressurized Hot Water Extraction	[7]
Chromolaena odorata	Total Flavonoids	50	Maceration	[17]
Curcuma zedoaria Leaves	Total Flavonoids	65-70	Ethanol Extraction	[18]
Defatted Pitaya Seed	Total Flavonoids	70-80	Ethanol Extraction	[19]
White Horehound	Total Flavonoids	20	Methanol Extraction	[20]

Table 2: Optimized Solvent Ratio for Flavonoid Extraction

Plant Source	Solvent System	Optimal Ratio (Solid:Liquid)	Extraction Method	Reference
Selaginella species	Ethanol-Water	1:20 to 1:40 (g/mL)	General Recommendation	[1]
Chromolaena odorata	70% Ethanol	1:200 (g/mL)	Maceration	[17]
Peanut Shells	70% Ethanol	1:40 (g/mL)	Ultrasound-Assisted	[13]
Wolfberries	Deep Eutectic Solvents	1:20 (g/mL)	Not specified	[3]
Buckwheat Sprouts	Deep Eutectic Solvents	1:100 (g/mL)	Not specified	[3]
Satsuma Mandarin Peel	Water	1:34 (g/mL)	Pressurized Hot Water Extraction	[7]

Experimental Protocols

Protocol 1: General Optimized Flavonoid Extraction using Maceration

This protocol is a general guideline based on commonly optimized parameters.

• Sample Preparation: Air-dry the plant material in the shade to preserve heat-labile compounds.[16] Grind the dried material into a fine powder (particle size < 0.5 mm).[16]

• Solvent Preparation: Prepare the desired solvent mixture. A common starting point is 70% ethanol in distilled water.[1]

• Extraction:

  • Weigh 10 g of the powdered plant material and place it in a 500 mL Erlenmeyer flask.

  • Add 200 mL of the 70% ethanol solvent to achieve a 1:20 solid-to-liquid ratio.

  • Seal the flask to prevent solvent evaporation.

  • Place the flask on an orbital shaker at room temperature (around 25°C) and agitate for 24 hours. Protect the flask from light by wrapping it in aluminum foil.[1]

• Filtration: Filter the extract through Whatman No. 1 filter paper to separate the solid residue from the liquid extract.

• Concentration: Concentrate the filtrate using a rotary evaporator at a temperature below 50°C to remove the solvent and obtain the crude flavonoid extract.

• Storage: Store the crude extract in a sealed, amber-colored vial at 4°C to prevent degradation.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Flavonoids

This protocol is a general method for UAE, which can enhance extraction efficiency.

• Sample Preparation: Prepare the plant material as described in Protocol 1.

• Extraction:

  • Place 5 g of the powdered plant material into a 250 mL beaker.

  • Add 100 mL of 70% ethanol (1:20 solid-to-liquid ratio).

  • Place the beaker in an ultrasonic bath.

  • Set the temperature to 50°C and the ultrasonic power to a suitable level (e.g., 250 W).

  • Extract for 45 minutes.[1]

• Filtration and Concentration: Follow steps 4 and 5 from Protocol 1.

Visualizations

Caption: A generalized workflow for flavonoid extraction.

Caption: Troubleshooting logic for optimizing flavonoid extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. mdpi.com [mdpi.com]
• 6. xpublication.com [xpublication.com]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | Extraction of Flavonoids From Natural Sources Using Modern Techniques [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. ovid.com [ovid.com]
• 11. D-optimal Design Optimization of Solvent Mixture for Flavonoid Extraction from Phalaenopsis Leaves with Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. extractionmagazine.com [extractionmagazine.com]
• 17. benchchem.com [benchchem.com]
• 18. Optimization of phenolics and flavonoids extraction conditions of Curcuma Zedoaria leaves using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Optimization of Total Phenolic and Flavonoid Contents of Defatted Pitaya (Hylocereus polyrhizus) Seed Extract and Its Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Optimization of Extraction Conditions of Some Phenolic Compounds from White Horehound (Marrubium vulgare L.) Leaves [scirp.org]

Challenges in isolating pure dihydrorobinetin from complex mixtures

Welcome to the technical support center for the isolation of pure dihydrorobinetin (B191019). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the extraction and purification of dihydrorobinetin from complex mixtures, primarily from Robinia pseudoacacia (black locust).

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in isolating dihydrorobinetin?

A1: The main challenge lies in separating dihydrorobinetin from structurally similar flavonoids that are often co-extracted, most notably robinetin (B1679494). These compounds share similar polarities, making their separation by traditional chromatographic methods difficult.

Q2: Why is my crude extract yield of dihydrorobinetin consistently low?

A2: Low yields can result from several factors including:

• Inefficient Extraction Method: Traditional maceration may not be as effective as more advanced techniques.

• Inappropriate Solvent Choice: The polarity of the extraction solvent is crucial for selectively extracting dihydrorobinetin.

• Suboptimal Extraction Parameters: Factors such as temperature, extraction time, and the solid-to-liquid ratio can significantly impact yield.

• Degradation: Dihydrorobinetin can be sensitive to high temperatures and pH extremes during extraction.

Q3: I am observing co-elution of dihydrorobinetin and robinetin in my HPLC analysis. How can I improve the resolution?

A3: Co-elution of these closely related flavonoids is a common issue. To improve resolution, consider the following:

• Optimize Mobile Phase: Adjusting the solvent gradient, composition (e.g., using acetonitrile (B52724) instead of methanol), and the addition of modifiers like formic acid can enhance separation.

• Column Selection: Using a column with a different stationary phase or a smaller particle size can improve efficiency.

• Temperature Control: Operating the column at a controlled, elevated temperature (e.g., 30-40°C) can improve peak shape and resolution.

• Flow Rate: A lower flow rate can increase the interaction time with the stationary phase, potentially improving separation.

Q4: My purified dihydrorobinetin appears to be degrading over time. What are the best storage conditions?

A4: Dihydrorobinetin, like many flavonoids, can be susceptible to degradation. For optimal stability, store the purified compound as a dry solid in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation and photodegradation.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: Low Purity of Dihydrorobinetin After Initial Purification

Possible Cause	Recommended Solution
Presence of Robinetin and other Flavonoids	Employ advanced purification techniques like Centrifugal Partition Chromatography (CPC), which has been shown to achieve over 95% purity.[1][2]
Contamination with Highly Polar Impurities	Perform a liquid-liquid partition of the crude extract against a non-polar solvent to remove sugars and other highly polar compounds.
Ineffective Column Chromatography	If using traditional silica (B1680970) gel chromatography, consider switching to a different stationary phase like polyamide or Sephadex LH-20, which separate based on different mechanisms.

Problem 2: Dihydrorobinetin Degradation During Extraction and Purification

Possible Cause	Recommended Solution
Thermal Degradation	Avoid high temperatures during extraction and solvent evaporation. Use a rotary evaporator at a temperature below 40°C.[3] Some studies suggest that the effect of temperature on extraction yield can be negligible, allowing for extraction at room temperature to minimize degradation.[4][5]
pH-Induced Degradation	Maintain a neutral pH during extraction and purification whenever possible. Flavonoid stability is often pH-dependent.[6][7][8]
Oxidative Degradation	Degas solvents and consider working under an inert atmosphere, especially during long purification steps.
Photodegradation	Protect extracts and purified fractions from direct light by using amber glassware or covering vessels with aluminum foil.

Quantitative Data Summary

The following table summarizes the results from a study on the gram-scale purification of dihydrorobinetin using Centrifugal Partition Chromatography (CPC).[2]

Parameter	50 mL CPC Column	200 mL CPC Column
Biphasic Solvent System	Heptane/EtOAc/MeOH/H₂O (1:4:1:4)	Heptane/EtOAc/MeOH/H₂O (1:4:1:4)
Sample Loading	350 mg of enriched extract	5 g of enriched extract
Dihydrorobinetin Recovered	170 mg	1.3 g
Purity of Recovered Dihydrorobinetin	93%	> 95%
Robinetin Recovered	-	0.675 g
Purity of Recovered Robinetin	-	> 85%
Run Time	-	200 min

Experimental Protocols

Optimized Extraction of Dihydrorobinetin from Robinia pseudoacacia Wood

This protocol is based on an optimized, low-cost, and efficient extraction method.[1][2]

• Preparation of Plant Material:

  • Grind air-dried Robinia pseudoacacia heartwood to a fine powder (e.g., 0.6 mm particle size).

  • Freeze-dry the wood powder immediately before extraction to remove residual moisture.

• Extraction:

  • Prepare the extraction solvent: a 50:50 (v/v) mixture of ethanol (B145695) and water.

  • Combine the wood powder with the solvent at a wood powder to solvent mass ratio of 13%.

  • Macerate the mixture for 4 hours at room temperature (25°C) with continuous stirring.

• Initial Purification:

  • Filter the mixture through a nylon mesh to remove the solid wood particles.

  • Concentrate the filtrate using a rotary evaporator at a temperature below 40°C.

  • During concentration, less water-soluble compounds will precipitate.

  • Separate the precipitate from the supernatant by centrifugation (e.g., 10,000 rpm for 10 minutes). The supernatant is the enriched dihydrorobinetin extract.

  • Dry the enriched extract under vacuum.

Gram-Scale Purification of Dihydrorobinetin by Centrifugal Partition Chromatography (CPC)

This protocol is adapted from a successful gram-scale purification of dihydrorobinetin.[2]

• Preparation of the Two-Phase Solvent System:

  • Prepare a mixture of n-heptane, ethyl acetate, methanol, and water in a volume ratio of 1:4:1:4.

  • Thoroughly mix the solvents in a separatory funnel and allow the phases to separate.

  • Degas both the upper (stationary) and lower (mobile) phases before use.

• CPC System Preparation:

  • Fill the CPC column (e.g., a 200 mL column) with the stationary phase (upper phase).

  • Set the rotation speed of the centrifuge (e.g., 1200 rpm).

  • Pump the mobile phase (lower phase) through the column at a specific flow rate (e.g., 10 mL/min) until hydrodynamic equilibrium is reached.

• Sample Injection and Elution:

  • Dissolve the dried, enriched dihydrorobinetin extract in a mixture of the stationary and mobile phases.

  • Inject the sample into the CPC system.

  • Continue to pump the mobile phase at the set flow rate.

• Fraction Collection and Analysis:

  • Collect fractions of the eluate at regular intervals.

  • Monitor the fractions by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify those containing pure dihydrorobinetin.

  • Pool the pure fractions and evaporate the solvent under reduced pressure to obtain pure dihydrorobinetin.

Visualizations

Experimental workflow for the isolation of pure dihydrorobinetin.

Troubleshooting decision tree for low dihydrorobinetin purity.

References

• 1. Gram-Scale Purification of Dihydrorobinetin from Robinia pseudoacacia L. Wood by Centrifugal Partition Chromatography [agris.fao.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ijpp.edwiserinternational.com [ijpp.edwiserinternational.com]
• 6. mdpi.com [mdpi.com]
• 7. Influence of Temperature, Solvent and pH on the Selective Extraction of Phenolic Compounds from Tiger Nuts by-Products: Triple-TOF-LC-MS-MS Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]

How to prevent oxidation of polyphenols during sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the oxidation of polyphenols during sample preparation.

Troubleshooting Guides

Problem: Browning or discoloration of the sample extract.

This common issue is often a sign of enzymatic oxidation, primarily caused by the activity of polyphenol oxidase (PPO).

Possible Cause	Troubleshooting Step	Expected Outcome
Enzymatic Activity (Polyphenol Oxidase - PPO)	Inactivate enzymes by blanching the sample (e.g., brief exposure to high temperatures like 94-96°C for 3 minutes) before extraction.[1] Alternatively, chemical inhibitors can be used.	Prevents the conversion of phenolic compounds into colored quinones.
Presence of Oxygen	Perform extraction and subsequent handling steps under an inert atmosphere (e.g., nitrogen or argon gas).[1][2][3] Deoxygenate solvents before use.	Minimizes the availability of oxygen, a key substrate for PPO and non-enzymatic oxidation.
Inappropriate pH	Adjust the pH of the extraction solvent to an acidic range (below pH 3.0) using acidulants like citric acid or ascorbic acid.[4]	PPO activity is significantly inhibited at low pH.[4]

Problem: Low yield of target polyphenols in the final extract.

Several factors can contribute to the loss of polyphenols during sample preparation, including degradation and incomplete extraction.

Possible Cause	Troubleshooting Step	Expected Outcome
Thermal Degradation	Maintain low temperatures during extraction (e.g., on ice) and solvent evaporation (not exceeding 40-50°C).[5][6][7] For long-term storage, keep samples at -20°C or -80°C.[7]	Reduces the rate of chemical degradation of heat-sensitive polyphenols.[5]
Light Exposure	Protect samples from light by using amber glassware or wrapping containers in aluminum foil.[7] Store extracts in the dark.[8][9]	Prevents photochemical degradation of light-sensitive polyphenols.[8][10]
Inefficient Extraction Solvent	Select a solvent system appropriate for the polarity of the target polyphenols. Common choices include methanol (B129727), ethanol (B145695), acetone (B3395972), or mixtures with water.[5][11][12] Aqueous acetone is often effective for higher molecular weight flavanols.[5]	Optimizes the solubilization and recovery of the desired polyphenols from the sample matrix.
Oxidation by Metal Ions	Add chelating agents like citric acid or oxalic acid to the extraction solvent.[4]	Sequesters metal ions (e.g., copper in PPO) that can catalyze oxidation reactions.[4]

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of polyphenol oxidation during sample preparation?

A1: The primary cause is often the enzymatic activity of polyphenol oxidase (PPO), which is naturally present in plant tissues.[1] When plant cells are disrupted during homogenization, PPO comes into contact with its phenolic substrates and, in the presence of oxygen, catalyzes their oxidation to form highly reactive quinones. These quinones then polymerize to form brown, black, or red pigments, leading to sample browning.[13] Non-enzymatic oxidation due to factors like heat, light, and high pH can also contribute to polyphenol degradation.[10]

Q2: How can I inactivate polyphenol oxidase (PPO)?

A2: PPO can be inactivated using several methods:

• Thermal Treatment: Brief heat treatment (blanching) of the sample before extraction can effectively denature the enzyme.[1] However, the temperature and duration should be optimized to avoid degrading the target polyphenols.

• Acidification: Lowering the pH of the sample environment to below 3.0 with acidulants like citric acid can inhibit PPO activity.[4]

• Chemical Inhibition: Various chemical agents can inhibit PPO, including:

  • Reducing Agents/Antioxidants: Ascorbic acid (Vitamin C), L-cysteine, and glutathione (B108866) can prevent browning by reducing the quinones back to their original phenolic form.[4][14]

  • Chelating Agents: Citric acid and oxalic acid can bind to the copper cofactor essential for PPO activity, thereby inactivating the enzyme.[4]

Q3: What are the ideal storage conditions for polyphenol-rich samples and extracts?

A3: To ensure long-term stability, polyphenol samples and extracts should be stored under the following conditions:

• Low Temperature: Store at -20°C or ideally -80°C to minimize chemical degradation.[7][15] For short-term storage of some products, refrigeration at 4°C may be sufficient.[9][16]

• Protection from Light: Use amber-colored vials or wrap containers with aluminum foil to prevent photodegradation.[7][8]

• Inert Atmosphere: Purge the sample container with an inert gas like nitrogen or argon before sealing to displace oxygen and prevent oxidation.[7]

Q4: Which solvent system is best for extracting polyphenols while preventing oxidation?

A4: The choice of solvent depends on the specific polyphenols of interest. However, some general guidelines to minimize oxidation include:

• Solvent Polarity: Mixtures of ethanol or methanol with water are commonly used.[11][17] Aqueous acetone is particularly effective for extracting higher molecular weight flavanols.[5]

• Acidification: Acidifying the extraction solvent (e.g., with a small amount of formic or acetic acid) can help to keep polyphenols in a more stable, protonated form and also inhibits PPO activity.[5]

• Addition of Antioxidants: Including an antioxidant like ascorbic acid or butylated hydroxytoluene (BHT) in the extraction solvent can provide protection against oxidation throughout the process.[7]

Data Presentation

Table 1: Stability of Select Polyphenols at Different pH Levels

Polyphenol	Stability at High pH (Alkaline)	Stability at Acidic pH	Reference
Caffeic Acid	Not Stable	Stable	[18][19]
Chlorogenic Acid	Not Stable	Stable	[18][19]
Gallic Acid	Not Stable	Stable	[18][19]
(-)-Catechin	Stable	Stable	[18][19]
(-)-Epigallocatechin	Stable	Stable	[18][19]
Ferulic Acid	Stable	Stable	[18][19]
Rutin	Stable	Stable	[18][19]

Table 2: Effect of Temperature on Total Phenolic Content (TPC) During Extraction

Extraction Method	Temperature Range (°C)	General Effect on TPC	Reference
Conventional Solvent Extraction	20 - 50	Optimal range for many conventional extractions.	[5]
Conventional Solvent Extraction	> 70	Often leads to rapid degradation of polyphenols, especially anthocyanins.	[5]
Pressurized Liquid Extraction (PLE)	100 - 200	Can increase TPC yield for some compounds due to enhanced extraction efficiency and breakdown of lignin, but may degrade more sensitive flavonoids.	[1][2]

Experimental Protocols

Protocol 1: General Protocol for Polyphenol Extraction with Oxidation Prevention

• Sample Homogenization:

  • Weigh the fresh or frozen plant material.

  • Immediately homogenize the sample in a pre-chilled grinder or blender with a chilled extraction solvent containing an antioxidant (e.g., 0.1% ascorbic acid).

  • To prevent enzymatic browning, consider blanching the sample in hot water (e.g., 95°C for 3 minutes) before homogenization.[1]

• Extraction:

  • Transfer the homogenate to an amber-colored flask.

  • Add the appropriate volume of extraction solvent (e.g., 80% methanol or 70% acetone, acidified with 0.1% formic acid). The solid-to-solvent ratio may vary from 1:5 to 1:200 (w/v).[12]

  • Extract using a suitable method (e.g., sonication, shaking) at a controlled low temperature (e.g., 4°C or on an ice bath).

• Filtration and Centrifugation:

  • Filter the extract through cheesecloth or a filter paper to remove solid debris.

  • Centrifuge the filtrate at a high speed (e.g., 10,000 x g) for 15 minutes at 4°C to pellet any remaining fine particles.

• Solvent Evaporation:

  • Carefully decant the supernatant.

  • Evaporate the solvent from the supernatant under reduced pressure using a rotary evaporator with a water bath temperature not exceeding 40°C.[7] Alternatively, a gentle stream of nitrogen gas can be used.[7]

• Reconstitution and Storage:

  • Reconstitute the dried extract in a known volume of a suitable solvent.

  • Transfer the reconstituted extract to an amber vial, purge with nitrogen gas, seal tightly, and store at -80°C until analysis.[7]

Protocol 2: Inhibition of Polyphenol Oxidase (PPO) Activity

This protocol describes the preparation of common anti-browning solutions to be used for dipping or rinsing samples immediately after cutting or during homogenization.

• Ascorbic Acid Solution (0.5% - 1.0% w/v):

  • Dissolve 0.5 g to 1.0 g of L-ascorbic acid in 100 mL of distilled water.

  • This solution acts as a potent reducing agent.[13][14]

• Citric Acid Solution (0.5% - 1.0% w/v):

  • Dissolve 0.5 g to 1.0 g of citric acid in 100 mL of distilled water.

  • This solution acts as an acidulant to lower the pH and as a chelating agent.[13]

• Combined Ascorbic and Citric Acid Solution:

  • A combination of both ascorbic and citric acids can provide a synergistic anti-browning effect. Prepare a solution containing 0.5% of each.

Visualizations

Caption: Workflow for polyphenol extraction with integrated oxidation prevention steps.

Caption: Mechanism of enzymatic browning by PPO and points of inhibition.

References

• 1. Effect of Temperatures on Polyphenols during Extraction | MDPI [mdpi.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Recent Technologies for the Extraction and Separation of Polyphenols in Different Plants: A Review [techscience.com]
• 4. Recent Trends in Controlling the Enzymatic Browning of Fruit and Vegetable Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Polyphenols: Extraction Methods, Antioxidative Action, Bioavailability and Anticarcinogenic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tsijournals.com [tsijournals.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Frontiers | Impact of post-harvest storage conditions on polyphenol composition and antioxidant activity in natural almonds [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. americanlaboratory.com [americanlaboratory.com]
• 13. researchgate.net [researchgate.net]
• 14. Insight of Polyphenol Oxidase Enzyme Inhibition and Total Polyphenol Recovery from Cocoa Beans - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. scielo.br [scielo.br]
• 18. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Inconsistent Bioactivity of (+)-Dihydrorobinetin

Welcome to the technical support center for researchers working with (+)-Dihydrorobinetin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential inconsistencies in bioactivity assays. Researchers, scientists, and drug development professionals can use this information to understand and mitigate variability in their experimental results.

Frequently Asked Questions (FAQs)

Q1: Why are my antioxidant assay results for (+)-Dihydrorobinetin different from what is reported in other studies?

A1: Discrepancies in antioxidant activity, often measured by IC50 values in assays like DPPH or ABTS, can arise from several factors:

• Assay Method: Different antioxidant assays measure different aspects of antioxidant activity. For example, the DPPH assay measures hydrogen atom donating ability, while the ORAC assay measures the capacity to quench peroxyl radicals. Results from these assays are not always directly comparable.

• Solvent: The choice of solvent (e.g., methanol (B129727), ethanol, DMSO) can significantly impact the solubility and reactivity of (+)-Dihydrorobinetin, thereby affecting the assay outcome.

• Reaction Time and Temperature: Incubation time and temperature can influence the reaction kinetics between (+)-Dihydrorobinetin and the radical species, leading to varied results.

• Purity of the Compound: The purity of the (+)-Dihydrorobinetin sample is crucial. Impurities may possess their own antioxidant or interfering properties.

Q2: I am observing variable anti-inflammatory effects of (+)-Dihydrorobinetin in my cell-based assays. What could be the cause?

A2: Inconsistent anti-inflammatory results, such as the inhibition of nitric oxide (NO) production in LPS-stimulated macrophages, can be attributed to:

• Cell Line and Passage Number: Different macrophage cell lines (e.g., RAW 264.7, THP-1) can respond differently to stimuli and test compounds. High passage numbers can also lead to phenotypic drift and altered responses.

• Cell Culture Media Components: Components in the cell culture medium, such as serum proteins, can bind to flavonoids like (+)-Dihydrorobinetin, reducing its effective concentration and bioavailability to the cells.

• Compound Stability and Solubility: (+)-Dihydrorobinetin may have limited stability in aqueous cell culture media, degrading over the course of the experiment. Poor solubility can also lead to precipitation and an inaccurate assessment of its activity.

• LPS Concentration and Source: The concentration and source of lipopolysaccharide (LPS) used to induce inflammation can significantly impact the magnitude of the inflammatory response, thereby affecting the apparent inhibitory activity of your compound.

Q3: My anticancer cell viability assays (e.g., MTT, XTT) with (+)-Dihydrorobinetin are not reproducible. Why?

A3: Reproducibility issues in cell viability assays are common and can be caused by:

• Cell Seeding Density: The initial number of cells seeded per well can influence the growth rate and the relative effect of the test compound.

• Metabolic Activity of Cells: Assays like MTT and XTT rely on the metabolic activity of viable cells. Variations in metabolic rates between different cell lines or even between the same cells under slightly different conditions can lead to inconsistent results.

• Interference with Assay Reagents: Some flavonoids have been shown to directly reduce tetrazolium salts (like MTT) to formazan (B1609692), leading to a false-positive signal for cell viability. It is crucial to include a cell-free control with the compound and the assay reagent to check for such interference.

• Incubation Time: The duration of exposure to (+)-Dihydrorobinetin can significantly affect the outcome. Short incubation times may not be sufficient to observe cytotoxic effects, while long incubation times might lead to degradation of the compound.

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values in Antioxidant Assays

Potential Cause	Troubleshooting Step
Different Assay Methods	When comparing your results to the literature, ensure you are using the same antioxidant assay (e.g., DPPH vs. ABTS). If possible, perform multiple assays to get a comprehensive antioxidant profile.
Solvent Effects	Standardize the solvent used for dissolving (+)-Dihydrorobinetin and the radical. Report the solvent used in your methodology. Consider testing the solubility of your compound in different solvents.
Purity of (+)-Dihydrorobinetin	Verify the purity of your compound using analytical techniques like HPLC. If impurities are present, consider purification before conducting bioactivity assays.
Reaction Conditions	Strictly control and report the incubation time and temperature for your assays. Ensure these conditions match those of the studies you are comparing your results with.

Issue 2: Variable Results in Anti-Inflammatory Cell-Based Assays

Potential Cause	Troubleshooting Step
Cell Culture Conditions	Use a consistent cell line and passage number. Document the source and lot number of your cells and serum. Consider using serum-free media for the duration of the compound treatment if compatible with your cells.
Compound Stability in Media	Assess the stability of (+)-Dihydrorobinetin in your cell culture medium over the time course of your experiment using HPLC. If degradation is significant, consider shorter incubation times or replenishing the compound.
LPS Stimulation	Use a consistent source and concentration of LPS. Perform a dose-response curve for LPS to determine the optimal concentration for your specific cell line and assay.
Assay Endpoint Measurement	For NO production assays, ensure the Griess reagent is fresh and that the standard curve is prepared accurately. Be mindful of potential interference from components in your media or the compound itself.

Issue 3: Lack of Reproducibility in Anticancer Viability Assays

Potential Cause	Troubleshooting Step
Assay Interference	Run a cell-free control with (+)-Dihydrorobinetin and the MTT/XTT reagent to check for direct reduction of the tetrazolium salt. If interference is observed, consider using an alternative viability assay, such as the sulforhodamine B (SRB) assay, which is based on protein staining.
Cellular Metabolism	Ensure that the cells are in the exponential growth phase when the assay is performed. Variations in cell health and metabolic activity can be minimized by consistent cell culture practices.
Compound Precipitation	Visually inspect the wells for any signs of compound precipitation, especially at higher concentrations. If precipitation occurs, this will lead to an inaccurate assessment of the IC50 value. Consider using a different solvent or a lower concentration range.
Data Analysis	Use a consistent method for calculating IC50 values. Non-linear regression analysis of the dose-response curve is the standard method.

Quantitative Data Summary

Due to the limited availability of directly comparable and conflicting quantitative data for (+)-Dihydrorobinetin in the public domain, the following tables include representative data for (+)-Dihydrorobinetin where available, and for structurally similar dihydroflavonols to illustrate the potential range of reported values.

Table 1: Antioxidant Activity of (+)-Dihydrorobinetin and Related Compounds

Compound	Assay	IC50 / Activity	Reference
(+)-Dihydrorobinetin	DPPH	Activity determined	--INVALID-LINK--
(+)-Dihydrorobinetin	ORAC	Activity determined	--INVALID-LINK--

Table 2: Anti-Inflammatory Activity of (+)-Dihydrorobinetin and Related Compounds

Compound	Cell Line	Assay	IC50 / Inhibition	Reference
Dihydromyricetin	RAW 264.7	NO Production	Significant inhibition	This is a representative example for a related compound.

Table 3: Anticancer Activity of (+)-Dihydrorobinetin and Related Flavonoids

Compound	Cell Line	Assay	IC50	Reference
Dihydrorobinetin	-	-	Data not available	-
Quercetin	MCF-7	MTT	Variable (e.g., 15-50 µM)	Illustrative range based on general flavonoid data.
Quercetin	HepG2	MTT	Variable (e.g., 20-100 µM)	Illustrative range based on general flavonoid data.

Experimental Protocols

DPPH Radical Scavenging Assay

• Reagent Preparation:

  • Prepare a stock solution of (+)-Dihydrorobinetin in methanol or another suitable solvent.

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. Keep this solution in the dark.

• Assay Procedure:

  • In a 96-well plate, add various concentrations of the (+)-Dihydrorobinetin solution.

  • Add the DPPH solution to each well.

  • For the control, add the solvent without the test compound to the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Calculation:

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Plot the % inhibition against the compound concentration to determine the IC50 value.

Nitric Oxide (NO) Production Assay in LPS-Stimulated RAW 264.7 Macrophages

• Cell Culture and Seeding:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and antibiotics.

  • Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Treatment:

  • Treat the cells with various concentrations of (+)-Dihydrorobinetin for 1 hour.

  • Stimulate the cells with 1 µg/mL of LPS for 24 hours.

• NO Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm.

  • Quantify the nitrite (B80452) concentration using a sodium nitrite standard curve.

MTT Cell Viability Assay

• Cell Seeding:

  • Seed the desired cancer cell line (e.g., MCF-7, HepG2) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with a range of concentrations of (+)-Dihydrorobinetin and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Incubation:

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well to a final concentration of 0.5 mg/mL.

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization and Measurement:

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol (B130326) with HCl) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm.

  • Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Visualizations

Experimental workflow for the DPPH antioxidant assay.

Simplified signaling pathway for LPS-induced NO production and its inhibition.

Troubleshooting logic for inconsistent MTT assay results.

Technical Support Center: Enhancing Centrifugal Partition Chromatography (CPC) for Flavonoid Purification

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for improving the efficiency of centrifugal partition chromatography (CPC) for flavonoid separation. Here you will find detailed troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format, designed to directly address common challenges encountered during experimentation.

Troubleshooting Guide

This section addresses specific problems that may arise during the CPC separation of flavonoids, offering potential causes and actionable solutions.

Question: Why are my chromatographic peaks broad or showing tailing/fronting?

Answer:

Peak asymmetry is a common issue in chromatography that can significantly impact resolution and purity.

• Peak Tailing: This is often observed when separating basic flavonoids and can be caused by strong interactions between the analytes and any residual free silanol (B1196071) groups if any part of your system (like tubing) contains glass or silica. While CPC itself is a support-free liquid-liquid technique, other components of the setup can contribute to this issue. Another cause can be a secondary retention mechanism becoming overloaded.

  • Solution:

    • Optimize Mobile Phase pH: Adjusting the pH of the mobile phase can suppress the ionization of phenolic hydroxyl groups on flavonoids, leading to sharper peaks.

    • Sample Concentration: An overloaded sample can lead to peak tailing. Try reducing the amount of sample injected.

    • Flow Rate: A very high flow rate can sometimes contribute to peak broadening. A slower flow rate generally leads to better separation and sharper peaks, though it will increase the run time.[1]

• Peak Fronting: This is often a result of poor sample solubility in the mobile phase or column overload.

  • Solution:

    • Sample Solvent: Ensure your sample is fully dissolved in a solvent that is compatible with the mobile phase. Ideally, dissolve the sample in the mobile phase itself.

    • Reduce Sample Load: Injecting a smaller volume or a more dilute sample can prevent overloading.

Question: What is causing the high backpressure in my CPC system?

Answer:

High backpressure is a frequent problem that can halt an experiment and potentially damage the instrument.

• Potential Causes & Solutions:

  • Blockages in Tubing or Fittings: Particulates from the sample or precipitated buffers can clog the system.

    • Solution: Systematically check for blockages by removing components, starting from the detector and moving backward. Replace any clogged tubing or fittings. Using an inline filter before the CPC column can help prevent this.

  • Immiscible Phases or Precipitation: If the two liquid phases are not completely immiscible or if the sample precipitates upon injection, this can lead to increased pressure.

    • Solution: Ensure the solvent system is thoroughly equilibrated and that the two phases are well-separated before use. Check the solubility of your sample in the mobile phase at the intended concentration.

  • High Viscosity of the Mobile Phase: A highly viscous mobile phase will naturally result in higher backpressure.

    • Solution: If possible, adjust the solvent system to reduce its viscosity while maintaining the desired selectivity. Increasing the operating temperature can also decrease viscosity.

  • Kinked Tubing: Check all tubing for kinks or sharp bends that could restrict flow.[2]

Question: I am experiencing low recovery of my target flavonoids. What could be the reason?

Answer:

Low recovery can be a significant issue, especially when working with valuable or scarce samples.

• Potential Causes & Solutions:

  • Suboptimal Partition Coefficient (K): If the K value of the target flavonoid is too high or too low, it may not partition effectively between the two phases, leading to it being washed out quickly or retained indefinitely.

    • Solution: Adjust the solvent system to achieve a K value for the target compounds that is ideally between 0.5 and 5.

  • Sample Degradation: Flavonoids can be sensitive to pH, temperature, and oxidation.

    • Solution: Protect your sample from light and consider adding antioxidants if degradation is suspected. Ensure the pH of your solvent system is appropriate for the stability of your target flavonoids.

  • Incomplete Elution: If the run is terminated too early, highly retained compounds may not have eluted from the column.

    • Solution: After the main separation, perform an extrusion step by pumping the stationary phase through the column to recover all remaining compounds.

  • Emulsion Formation: The formation of a stable emulsion can trap the analyte and prevent its partitioning and elution.

    • Solution: Modify the solvent system to reduce emulsion formation. Sometimes, adding a small amount of a third solvent (a modifier) can help break up emulsions.

Question: My separation is showing poor resolution between flavonoid peaks. How can I improve it?

Answer:

Achieving baseline separation of structurally similar flavonoids is a common challenge.

• Strategies for Improving Resolution:

  • Optimize the Solvent System: This is the most critical factor. Systematically screen different solvent systems to find one that provides the best selectivity (separation factor, α) for your target compounds. The hexane-ethyl acetate-methanol-water (HEMWat) system is a versatile starting point for many flavonoids.[3]

  • Adjust the Flow Rate: Decreasing the mobile phase flow rate generally increases the efficiency of the separation and improves resolution, as it allows for more partitioning events to occur.[1]

  • Increase Rotational Speed: A higher rotational speed can improve the retention of the stationary phase, which can lead to better resolution.

  • Temperature Control: Operating at a consistent and optimized temperature can improve the efficiency of mass transfer between the two phases.

Frequently Asked Questions (FAQs)

This section provides answers to common questions about optimizing CPC for flavonoid separation.

Question: How do I select the right solvent system for my flavonoid sample?

Answer:

The selection of a suitable biphasic solvent system is crucial for a successful CPC separation. The goal is to find a system where the target flavonoids have optimal partition coefficients (K values).

• General Guidelines:

  • For free (aglycone) flavonoids , a good starting point is the hexane-ethyl acetate-methanol-water (HEMWat) system.[3]

  • For glycosylated flavonoids , which are more polar, a system like ethyl acetate-n-butanol-water is often a good starting point.

• Step-by-Step Selection Process:

  • Literature Review: Check for previously reported solvent systems used for similar types of flavonoids.

  • Shake-Flask Method:

    • Prepare a small amount of a candidate biphasic solvent system.

    • Add a small amount of your crude sample to a test tube containing equal volumes of the upper and lower phases.

    • Shake vigorously to allow the flavonoids to partition between the two phases.

    • Analyze a small aliquot of each phase by a suitable method (e.g., TLC or HPLC) to determine the distribution of your target compounds.

  • Optimize the K Value: The ideal K value (concentration in stationary phase / concentration in mobile phase) should be between 0.5 and 5 for good separation. If the K value is too low, the compound will elute too quickly. If it's too high, the run time will be excessively long. You can "fine-tune" the polarity of the solvent system by adjusting the ratios of the different solvents.

Question: What is the recommended protocol for preparing a flavonoid extract for CPC?

Answer:

Proper sample preparation is essential to avoid issues like high backpressure and poor separation.

• General Extraction Protocol:

  • Grinding: The dried plant material should be ground into a fine powder to increase the surface area for extraction.

  • Solvent Extraction: Flavonoids are typically extracted using solvents like methanol, ethanol, or aqueous mixtures of these alcohols.[4] Maceration, percolation, or Soxhlet extraction are common methods.[5]

  • Filtration and Concentration: The extract should be filtered to remove solid plant material and then concentrated under reduced pressure to obtain a crude extract.

  • Fractionation (Optional but Recommended): To reduce the complexity of the sample and remove highly nonpolar compounds like chlorophylls (B1240455) and lipids, it is advisable to perform a liquid-liquid partition of the crude extract. A common approach is to suspend the extract in water and sequentially partition it with solvents of increasing polarity, such as hexane, chloroform, and ethyl acetate (B1210297). The flavonoid-rich fraction (often the ethyl acetate fraction) can then be used for CPC.

  • Final Preparation: Before injection, the dried flavonoid-rich fraction should be dissolved in a small volume of the mobile phase or a mixture of both phases. The sample solution must be filtered through a 0.45 µm filter to remove any particulate matter.

Question: What are the key operational parameters to consider for a CPC run?

Answer:

Several operational parameters can be adjusted to optimize the separation of flavonoids.

• Key Parameters:

  • Rotational Speed: This affects the retention of the stationary phase. Higher speeds generally lead to better stationary phase retention.

  • Flow Rate: This influences the analysis time and separation efficiency. A lower flow rate typically results in better resolution but a longer run time.[1]

  • Temperature: Maintaining a constant temperature can improve the reproducibility of the separation.

  • Mobile Phase Selection: You can choose to use either the upper or lower phase of the solvent system as the mobile phase. This is referred to as "ascending" or "descending" mode, respectively. The choice depends on the K values of the target compounds and which mode provides better resolution.

  • Sample Injection: The sample should be injected only after the column has been filled with the stationary phase and equilibrated with the mobile phase.

Data Presentation

Table 1: Effect of Mobile Phase Flow Rate on Separation Efficiency of Flavonoids from Mulberry Leaves

Mobile Phase Flow Rate (mL/min)	Peak Time of Flavonoids (min)	Retention of Stationary Phase (%)	Purity of Product (%)
5	140	56.4	93.8
8	98	50.8	Not specified

Data adapted from a study on the purification of flavonoids from mulberry leaves.[1]

Table 2: Common Biphasic Solvent Systems for Flavonoid Separation by CPC

Solvent System (v/v/v/v)	Flavonoid Type	Plant Source Example	Reference
n-hexane-ethyl acetate-methanol-water (4:5:4:5)	Dihydroflavonols, Flavanones	Pterocarpus santalinus	[6]
n-hexane-ethyl acetate-methanol-water (3:5:3:5)	Flavonols	Azalea flowers	[6]
Ethyl acetate-n-butanol-water (4:1:5)	Flavonoid Glycosides	Mulberry Leaves	[1]
water-methanol-ethyl acetate-n-hexane (3:2:2:2)	Flavanones, Chromones	Salix alba	[6]

Experimental Protocols

Protocol 1: General Procedure for CPC Separation of Flavonoids

• Solvent System Preparation:

  • Choose an appropriate biphasic solvent system (e.g., HEMWat).

  • Mix the solvents in the desired ratio in a separatory funnel.

  • Shake vigorously and allow the two phases to separate completely.

  • Degas both phases before use to prevent bubble formation during the run.

• CPC System Preparation:

  • Fill the entire column with the chosen stationary phase at a low flow rate.

  • Set the desired rotational speed (e.g., 800-3000 rpm).

  • Pump the mobile phase through the system at the desired flow rate until hydrodynamic equilibrium is reached (i.e., the mobile phase is seen eluting from the column outlet and the pressure is stable). The stationary phase will be displaced by the mobile phase until the retained volume of the stationary phase is constant.

• Sample Injection:

  • Dissolve the prepared flavonoid extract in a minimal amount of the mobile phase or a mixture of both phases.

  • Filter the sample solution through a 0.45 µm syringe filter.

  • Inject the sample into the system through the injection valve.

• Elution and Fraction Collection:

  • Continue pumping the mobile phase at the set flow rate.

  • Collect fractions of the eluent using a fraction collector. The size of the fractions will depend on the expected peak widths.

• Extrusion:

  • After all the peaks of interest have eluted, stop the rotation and pump the stationary phase through the column to extrude all remaining compounds.

• Analysis:

  • Analyze the collected fractions using a suitable analytical technique, such as HPLC or TLC, to identify the fractions containing the purified flavonoids.

Mandatory Visualizations

Caption: Experimental workflow for flavonoid purification using CPC.

Caption: Logical workflow for troubleshooting poor peak resolution in CPC.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. researchgate.net [researchgate.net]

Minimizing solvent consumption in (+)-Dihydrorobinetin extraction

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the extraction of (+)-Dihydrorobinetin while minimizing solvent consumption.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extraction of (+)-Dihydrorobinetin.

Problem	Potential Cause	Suggested Solution
Low Yield of (+)-Dihydrorobinetin	Inefficient solvent system.	Optimize the solvent system. Aqueous acetone (B3395972) and ethanol (B145695)/water mixtures (e.g., 50-80% alcohol) are often effective for flavonoids.[1][2] Consider modern green solvents like Natural Deep Eutectic Solvents (NADES) which have shown high efficiency.[3][4]
Suboptimal extraction method.	Modern techniques like Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) can offer higher yields in shorter times with less solvent compared to conventional methods like maceration or Soxhlet.[5][6]
Inadequate solvent-to-solid ratio.	An insufficient volume of solvent may not fully extract the target compound.[1] Optimize the ratio; for example, ratios around 1:37 (g/mL) have been used for flavonoid extraction.[3]
Improper sample preparation.	Large particle size of the plant material can limit solvent penetration.[1] Ensure the material is properly dried and ground to a fine powder (e.g., less than 0.5 mm) to increase the surface area for extraction.[7]
Insufficient extraction time or temperature.	Optimize the extraction duration and temperature for your chosen method. For instance, Soxhlet extraction of dihydrorobinetin (B191019) has been found to be efficient within 2-4 hours.[2][8][9] UAE and MAE can significantly reduce this time.[10][11]
Degradation of Extract (e.g., browning)	Oxidation of phenolic groups.	Flavonoids are susceptible to oxidation, especially at high temperatures, extreme pH, or when exposed to light and air.[1] Use lower extraction temperatures when possible, consider extracting under an inert atmosphere (e.g., nitrogen), and store extracts in the dark at low temperatures (-20°C).[1]
Thermal degradation.	High temperatures used in methods like Soxhlet or MAE can degrade thermolabile compounds.[5] For MAE, optimize power and time to avoid overheating.[11] For UAE, use a cooling bath to maintain a constant, lower temperature.[10]
High Solvent Consumption	Use of conventional extraction methods.	Conventional methods like maceration and Soxhlet are known for high solvent usage.[5]
Unoptimized parameters.	A high solvent-to-solid ratio directly increases solvent consumption.
Difficulty in Solvent Removal Post-Extraction	High boiling point of the solvent.	When selecting a solvent, consider its boiling point for ease of removal using techniques like rotary evaporation. Ethanol and acetone have relatively low boiling points.
Formation of azeotropes.	Some solvent mixtures can form azeotropes, making complete separation difficult. Consult solvent property data when using mixtures.

Frequently Asked Questions (FAQs)

Q1: Which solvent is best for extracting (+)-Dihydrorobinetin while minimizing environmental impact?

A1: While acetone has been shown to be highly effective for dihydrorobinetin extraction, ethanol is often preferred due to its lower toxicity and production from renewable resources, making it a "greener" solvent.[2][8][9] An ethanol/water mixture (e.g., 50:50 or 80:20) is frequently used and can be optimized for efficiency.[2][12] For truly green chemistry, consider exploring Natural Deep Eutectic Solvents (NADES), which are biodegradable and can be highly efficient.[3][4]

Q2: How can I reduce extraction time and solvent volume simultaneously?

A2: Employing modern extraction techniques is the most effective strategy.

• Ultrasound-Assisted Extraction (UAE): Uses acoustic cavitation to disrupt cell walls, enhancing solvent penetration and reducing both time and solvent needed.[6][13][14]

• Microwave-Assisted Extraction (MAE): Uses microwave energy to heat the solvent and sample directly, leading to rapid extraction with minimal solvent.[5][6][15]

• Pressurized Liquid Extraction (PLE): Also known as Accelerated Solvent Extraction (ASE), this method uses elevated temperatures and pressures to decrease extraction time and solvent consumption significantly.[5][6]

Q3: What is the optimal particle size for the plant material before extraction?

A3: A smaller particle size increases the surface area available for solvent contact, leading to more efficient extraction. A particle size of less than 0.5 mm is often considered optimal for effective flavonoid extraction.[7] This is typically achieved by grinding the dried plant material into a fine powder.

Q4: My extract has changed color. Does this mean the (+)-Dihydrorobinetin has degraded?

A4: A color change, particularly darkening or browning, often indicates the degradation of flavonoids.[1] This is usually due to the oxidation of phenolic hydroxyl groups. To prevent this, minimize exposure to high heat, oxygen, and light during and after extraction. Storing the extract under an inert atmosphere at a low temperature is recommended.[1]

Q5: At what pH should I perform the extraction?

A5: For many flavonoids, a slightly acidic to neutral pH range (typically pH 4-6) is optimal.[1] Extreme pH levels can lead to the degradation of the target compound. Some studies on specific flavonoids have shown higher yields at a pH of 2.[16] It is advisable to perform small-scale trials to determine the optimal pH for your specific raw material and extraction method.

Data on Extraction Methods and Solvents

The following tables summarize quantitative data from various studies to facilitate comparison.

Table 1: Comparison of Extraction Methods for Dihydrorobinetin and Related Flavonoids

Extraction Method	Solvent(s)	Time	Temperature	Key Advantages	Considerations
Soxhlet Extraction	Aqueous Acetone, Ethanol, Methanol (B129727)	< 2 - 4 hours	Solvent Boiling Point	High extraction efficiency for dihydrorobinetin.[2][8][9]	High solvent and energy consumption; risk of thermal degradation.[5]
Ultrasound-Assisted Extraction (UAE)	Ethanol, Acetone, Water	15 - 80 min	25 - 60°C	Reduced time, solvent, and energy use; suitable for thermolabile compounds.[6][14][17]	Requires specialized equipment; power and frequency need optimization.[10]
Microwave-Assisted Extraction (MAE)	Ethanol, Methanol, Acetone (often aqueous mixtures)	5 - 60 min	60 - 100°C	Extremely fast; significantly reduced solvent consumption.[11][15][18]	Potential for localized overheating; requires microwave-transparent vessels.[11]
Maceration (with stirring)	Ethanol, Methanol, Acetone	4 - 24 hours	Room Temperature	Simple setup; suitable for heat-sensitive compounds.	Time-consuming; lower efficiency and higher solvent consumption than modern methods.[2][5]
Pressurized Liquid Extraction (PLE/ASE)	Ethanol, Water	~20 min	50 - 150°C	Very fast; uses significantly less solvent.[6]	High initial equipment cost.

Table 2: Influence of Solvent on Flavonoid Extraction Yield

Solvent System	Target Compound/Class	Relative Yield/Efficiency	Source Material	Reference
100% Acetone	Total Flavonoids	Highest desirability value (0.884) compared to water and methanol.	Phalaenopsis leaves	[19][20]
Aqueous Acetone	(+)-Dihydrorobinetin	Yielded significantly larger amounts than methanol or ethanol.	Black locust heartwood	[2][8][9]
80% Ethanol	Total Flavonoids	Optimal for ultrasound-assisted extraction.	Xanthoceras sorbifolia flowers	[3]
73% Methanol	Procyanidins	Optimal for microwave-assisted extraction.	Cocoa beans	[18][21]
Choline Chloride/Ethylene Glycol (NADES)	Total Flavonoids	Higher yield than ethanol or water.	Buckwheat husk	[3]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of (+)-Dihydrorobinetin

This protocol is a general guideline and should be optimized for your specific laboratory conditions.

• Sample Preparation:

  • Dry the plant material (e.g., Robinia pseudoacacia heartwood) at 40-50°C until constant weight.

  • Grind the dried material to a fine powder (<0.5 mm).

• Extraction:

  • Place 5 g of the powdered material into a 250 mL glass flask.

  • Add 100 mL of the extraction solvent (e.g., 70% ethanol in water). This creates a 1:20 solid-to-solvent ratio.

  • Place the flask in an ultrasonic bath or use an ultrasonic probe. If using a bath, ensure the water level is sufficient to cover the solvent level in the flask.

  • Set the extraction parameters. A good starting point is:

    • Ultrasonic Frequency: 35-40 kHz[22]

    • Temperature: 40°C (use a water bath for temperature control)[3]

    • Time: 30 minutes[23]

  • Begin sonication.

• Sample Recovery:

  • After extraction, filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid residue.

  • To ensure complete recovery, the residue can be washed with a small, fresh volume of solvent, and the filtrates combined.

  • Concentrate the filtrate using a rotary evaporator at a temperature below 45°C to remove the solvent.

  • Dry the resulting crude extract in a vacuum oven or by freeze-drying.

  • Store the final extract at -20°C in a dark, airtight container.[1]

Protocol 2: Microwave-Assisted Extraction (MAE) of (+)-Dihydrorobinetin

This protocol requires a laboratory microwave extraction system.

• Sample Preparation:

  • Prepare the dried, powdered plant material as described in the UAE protocol.

• Extraction:

  • Place 2 g of the powdered material into a specialized microwave-transparent extraction vessel.

  • Add 40 mL of the extraction solvent (e.g., 73% methanol in water) for a 1:20 solid-to-solvent ratio.[18][21]

  • Seal the vessel and place it in the microwave extractor.

  • Set the extraction parameters. A starting point could be:

    • Microwave Power: 400 W

    • Temperature: 70°C[18]

    • Time: 15 minutes

  • Start the extraction program. The system will automatically control the power to maintain the set temperature.

• Sample Recovery:

  • Allow the vessel to cool to room temperature before opening.

  • Filter the extract to remove the solid plant residue.

  • Wash the residue with a small amount of fresh solvent.

  • Combine the filtrates and concentrate using a rotary evaporator.

  • Dry and store the extract as described in the UAE protocol.

Visualizations

The following diagrams illustrate key workflows and relationships in the extraction process.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Efficiency of three conventional methods for extraction of dihydrorobinetin and robinetin from wood of black locust | springerprofessional.de [springerprofessional.de]
• 9. Efficiency of three conventional methods for extraction of dihydrorobinetin and robinetin from wood of black locust [agris.fao.org]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Natural Products’ Extraction and Isolation-Between Conventional and Modern Techniques [frontiersin.org]
• 14. Ultrasound-Assisted Extraction of Natural Pigments From Food Processing By-Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. aidic.it [aidic.it]
• 16. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Ultrasound-Assisted Aqueous Extraction of Biocompounds from Orange Byproduct: Experimental Kinetics and Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Microwave-Assisted Extraction Optimization and Effect of Drying Temperature on Catechins, Procyanidins and Theobromine in Cocoa Beans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. D-optimal Design Optimization of Solvent Mixture for Flavonoid Extraction from Phalaenopsis Leaves with Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 20. D-optimal Design Optimization of Solvent Mixture for Flavonoid Extraction from Phalaenopsis Leaves with Antioxidant Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Microwave-Assisted Extraction Optimization and Effect of Drying Temperature on Catechins, Procyanidins and Theobromine in Cocoa Beans [mdpi.com]
• 22. scielo.br [scielo.br]
• 23. eprints.utm.my [eprints.utm.my]

Technical Support Center: Scaling Up (+)-Dihydrorobinetin Extraction

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the industrial-scale extraction and purification of (+)-dihydrorobinetin.

Frequently Asked Questions (FAQs)

Q1: What are the most promising sources for industrial-scale extraction of (+)-dihydrorobinetin?

A1: The heartwood of Robinia pseudoacacia (black locust) is a well-documented and rich source of (+)-dihydrorobinetin.[1][2][3] This species is advantageous due to its rapid growth rate and high concentration of the target flavonoid.[1]

Q2: What are the primary challenges when scaling up (+)-dihydrorobinetin extraction from a laboratory to an industrial setting?

A2: Key challenges include:

• Maintaining Extraction Efficiency: Processes that are efficient on a small scale may not translate directly to larger volumes.[4][5]

• Ensuring Consistency: The natural variability in the raw plant material (e.g., based on harvest time, location, and storage conditions) can lead to batch-to-batch inconsistencies in yield and purity.[6][7]

• Cost-Effectiveness: The cost of solvents, energy, and specialized equipment can become significant at an industrial scale.[4][8]

• Impurity Profile: Scaling up can introduce new or higher concentrations of impurities that may require additional purification steps.

• Regulatory Compliance: Meeting the quality and purity standards for pharmaceutical applications requires stringent process control and documentation.[4]

Q3: Are there green extraction techniques suitable for industrial production of (+)-dihydrorobinetin?

A3: Yes, Supercritical Fluid Extraction (SFE) using CO2 is a promising green alternative to conventional solvent extraction.[1][8] It offers advantages such as reduced use of organic solvents and can be highly selective. However, the scalability and economic viability of SFE need to be carefully evaluated for each specific application.[5][8]

Troubleshooting Guide

Problem 1: Low Yield of Crude (+)-Dihydrorobinetin Extract

Possible Cause	Recommended Solution
Inefficient Extraction Method	For laboratory scale, Soxhlet extraction has been shown to yield high concentrations of dihydrorobinetin (B191019).[2][9] Maceration and ultrasonic extraction may result in lower yields.[2] For industrial scale, consider optimizing parameters for methods like reflux extraction which are more suitable for large volumes.[10]
Inappropriate Solvent System	Aqueous acetone (B3395972) has been found to be highly effective for extracting dihydrorobinetin.[1][2][9] Ethanol-water mixtures (e.g., 50:50 v/v) are also a good, safer alternative.[3] The choice of solvent can significantly impact the yield of dihydrorobinetin over other flavonoids like robinetin (B1679494).[2]
Incorrect Solid-to-Liquid Ratio	A low solvent volume may lead to incomplete extraction. The optimal ratio should be determined empirically, but a starting point for maceration could be a wood powder to solvent mass ratio of 13%.[3]
Insufficient Extraction Time	For Soxhlet extraction, over 90% of extractives can be leached within 2 hours, with 4 hours being optimal for dihydrorobinetin recovery.[1][2][9] For maceration, an equilibrium may be reached after 4 hours.[3]
Degradation of (+)-Dihydrorobinetin	Avoid prolonged exposure to high temperatures and extreme pH conditions during extraction.[11] While some studies suggest temperature has a negligible effect on extraction from black locust wood, it is a critical parameter to monitor.[1]
Poor Quality Raw Material	Ensure the use of heartwood, as it contains significantly higher concentrations of dihydrorobinetin compared to sapwood.[9] The handling and storage of the raw material are also crucial to prevent degradation of the target compound.[2]

Problem 2: Difficulty in Removing Impurities from the Crude Extract

Possible Cause	Recommended Solution
Presence of Co-extracted Flavonoids (e.g., Robinetin)	Centrifugal Partition Chromatography (CPC) is a highly effective technique for separating dihydrorobinetin from other closely related flavonoids, achieving purities over 95% at the gram-scale.[2][3][12][13]
Contamination with Polar Impurities (e.g., Sugars, Organic Acids)	Macroporous resin column chromatography is a scalable and cost-effective method for initial purification.[14] By using a gradient elution with increasing concentrations of ethanol (B145695), it is possible to separate flavonoids from more polar impurities.[10][14][15][16]
Ineffective Crystallization	If using crystallization for final purification, ensure the crude extract is sufficiently pure. The presence of significant impurities can inhibit crystal formation. Consider using a mixed solvent system, such as ethanol-methanol, for recrystallization.[11]

Problem 3: (+)-Dihydrorobinetin Degradation During Purification

Possible Cause	Recommended Solution
Hydrolysis under Acidic or Alkaline Conditions	Maintain a neutral pH throughout the purification process whenever possible. If pH adjustments are necessary, minimize the exposure time.[11]
Photodegradation	Protect the extracts and purified compound from direct light by using amber-colored glassware or working in a low-light environment.[11]
Thermal Degradation	Use low-temperature techniques for solvent removal, such as a rotary evaporator under reduced pressure.[11]

Quantitative Data Summary

Table 1: Comparison of Extraction Methods and Conditions for Flavonoids from Robinia pseudoacacia

Extraction Method	Solvent/Modifier	Temperature (°C)	Pressure (MPa)	Time	Yield	Reference
Supercritical Fluid Extraction (SFE)	CO2:EtOH:H2O (80:16:4)	80	10	30 min	49.2 mg flavonoids / g of wood	[1]
Soxhlet Extraction	Aqueous Acetone	-	-	4 hours	Optimal for dihydrorobinetin recovery	[1][9]
Maceration	EtOH/H2O (50:50)	25	-	4 hours	2023 mg/L DHRob concentration	[3]

Table 2: Purification Parameters for Flavonoids using Macroporous Resin Chromatography

Parameter	Optimal Condition	Reference
Resin Type	D4020 or similar non-polar resin	[15]
Sample Loading Concentration	~20 mg/mL crude extract	[15]
Elution Solvents	Stepwise gradient: Water -> 5% Ethanol -> 30-60% Ethanol	[15][16]
Elution Flow Rate	2 Bed Volumes / hour	[15]
Purity Achieved	Can increase flavonoid content significantly (e.g., from 12.74% to 43.00%)	[10]

Experimental Protocols

Protocol 1: Soxhlet Extraction of (+)-Dihydrorobinetin

Objective: To extract (+)-dihydrorobinetin from Robinia pseudoacacia heartwood.

Materials:

• Dried and powdered Robinia pseudoacacia heartwood

• Aqueous acetone (e.g., 80% acetone in water)

• Soxhlet apparatus (thimble, flask, condenser)

• Heating mantle

• Rotary evaporator

Procedure:

• Place the powdered heartwood into a cellulose (B213188) thimble.

• Load the thimble into the main chamber of the Soxhlet extractor.

• Fill the distillation flask with the aqueous acetone solvent.

• Assemble the Soxhlet apparatus and begin heating the flask.

• Allow the extraction to proceed for at least 4 hours. The solvent will continuously cycle through the wood powder.[1][9]

• After extraction, allow the apparatus to cool.

• Collect the solvent containing the extract from the distillation flask.

• Concentrate the extract using a rotary evaporator under reduced pressure to obtain the crude (+)-dihydrorobinetin extract.

Protocol 2: Purification of (+)-Dihydrorobinetin using Macroporous Resin Column Chromatography

Objective: To purify the crude (+)-dihydrorobinetin extract.

Materials:

• Crude (+)-dihydrorobinetin extract

• Macroporous adsorbent resin (e.g., D101, XAD-7HP)

• Chromatography column

• Ethanol (various concentrations in water: 10%, 30%, 50%, 80%)

• Deionized water

• Peristaltic pump

Procedure:

• Pre-treat the macroporous resin by washing it sequentially with ethanol and then deionized water until the eluent is clear.

• Pack the chromatography column with the pre-treated resin.

• Dissolve the crude extract in a small amount of the initial mobile phase (deionized water or low concentration ethanol).

• Load the dissolved sample onto the column.

• Wash the column with deionized water to remove highly polar impurities like sugars.

• Elute the column with a stepwise gradient of increasing ethanol concentrations (e.g., 10%, 30%, 50%, 80%).[10][14][15]

• Collect fractions and analyze them (e.g., by HPLC) to identify those containing (+)-dihydrorobinetin.

• Pool the pure fractions and concentrate them under reduced pressure to obtain the purified (+)-dihydrorobinetin.

Visualizations

Caption: General workflow for the extraction and purification of (+)-dihydrorobinetin.

Caption: Troubleshooting decision tree for (+)-dihydrorobinetin extraction issues.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Navigating the Complexities of Plant Extraction: Challenges and Solutions [greenskybio.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. masi.eu [masi.eu]
• 8. mdpi.com [mdpi.com]
• 9. Efficiency of three conventional methods for extraction of dihydrorobinetin and robinetin from wood of black locust [agris.fao.org]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Gram-Scale Purification of Dihydrorobinetin from Robinia pseudoacacia L. Wood by Centrifugal Partition Chromatography [ouci.dntb.gov.ua]
• 14. Extraction and purification of antioxidative flavonoids from Chionanthus retusa leaf - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Preparative Separation and Purification of the Total Flavonoids in Scorzonera austriaca with Macroporous Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Antioxidant Activity of (+)-Dihydrorobinetin and Robinetin

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Robinetin, a flavonol, is predicted to exhibit superior direct antioxidant activity compared to (+)-Dihydrorobinetin, a dihydroflavonol. This heightened efficacy is primarily attributed to the presence of a C2-C3 double bond in the C-ring of Robinetin's structure, which enhances its ability to stabilize free radicals. Both compounds likely exert their antioxidant effects through direct radical scavenging and metal chelation, and may also contribute to cellular antioxidant defenses by activating the Nrf2 signaling pathway.

Structural Basis for Antioxidant Activity

The antioxidant capacity of flavonoids is largely dictated by their chemical structure. Key features influencing this activity include the number and position of hydroxyl (-OH) groups and the overall conjugation of the molecule.

• (+)-Dihydrorobinetin: As a dihydroflavonol, it possesses a saturated bond between carbons 2 and 3 in its C-ring.

• Robinetin: As a flavonol, it features a double bond between carbons 2 and 3.

This C2-C3 double bond in Robinetin extends the conjugation of the molecule, allowing for greater delocalization and stabilization of the unpaired electron that results from scavenging a free radical. This structural feature is a critical determinant of higher radical-scavenging activity.

Quantitative Antioxidant Performance

While specific IC50 values for (+)-Dihydrorobinetin and Robinetin are not available from comparative studies, we can infer their relative performance by examining the structurally analogous pair: Dihydroquercetin (Taxifolin) and Quercetin. Both pairs share the same structural difference—the presence or absence of the C2-C3 double bond.

Compound Pair	Antioxidant Assay	IC50 (µg/mL)	Reference Compound	IC50 (µg/mL)
Quercetin (analog to Robinetin)	DPPH	~19.17	Ascorbic Acid	~9.53
Dihydroquercetin (Taxifolin) (analog to (+)-Dihydrorobinetin)	DPPH	>100
Quercetin (analog to Robinetin)	ABTS	~2.04
Rutin (glycoside of Quercetin)	ABTS	~4.54

Note: Data is compiled from multiple sources for illustrative purposes and may not be directly comparable due to variations in experimental conditions. The data for Quercetin and Dihydroquercetin (Taxifolin) is used to illustrate the expected trend in antioxidant activity between a flavonol and its corresponding dihydroflavonol.

The significantly lower IC50 values for Quercetin compared to its dihydro- counterpart in DPPH assays strongly suggest that Robinetin will be a more potent radical scavenger than (+)-Dihydrorobinetin.

Mechanisms of Antioxidant Action

Both compounds employ multiple mechanisms to combat oxidative stress.

Direct Radical Scavenging (Hydrogen Atom Transfer)

The primary mechanism for direct antioxidant activity is the donation of a hydrogen atom from a hydroxyl group to a free radical, thereby neutralizing it. The resulting flavonoid radical is relatively stable due to electron delocalization across its structure.

Caption: Hydrogen atom donation from a flavonoid to a free radical.

Metal Ion Chelation

Flavonoids can bind to transition metal ions like iron (Fe²⁺) and copper (Cu²⁺). This is a crucial indirect antioxidant mechanism, as these metals can otherwise catalyze the formation of highly reactive oxygen species (ROS) through Fenton-like reactions.

Modulation of Cellular Signaling Pathways

Flavonoids can also exert antioxidant effects by upregulating the body's own defense mechanisms. One of the most important pathways is the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2 - Antioxidant Response Element) pathway. While direct evidence for (+)-Dihydrorobinetin or Robinetin is limited, structurally similar flavonoids like Fisetin and Quercetin are known activators of this pathway.

Activation of Nrf2 leads to the transcription of a suite of antioxidant and detoxification enzymes, including Heme Oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase (GCL), which is involved in glutathione (B108866) synthesis.

Caption: Activation of the Nrf2 antioxidant pathway by Robinetin.

Experimental Protocols

The following are generalized protocols for common in vitro antioxidant capacity assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom and reduce the stable DPPH radical.

• Principle: The deep violet DPPH radical becomes colorless or pale yellow upon reduction. The change in absorbance is measured spectrophotometrically.

• Reagents: DPPH solution in methanol (B129727), test compounds dissolved in a suitable solvent (e.g., methanol or DMSO), and a reference antioxidant (e.g., Ascorbic Acid or Trolox).

• Procedure:

  • Prepare serial dilutions of the test compounds and the reference standard.

  • Add a fixed volume of the DPPH solution to each dilution.

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at the characteristic wavelength of DPPH (typically around 517 nm).

  • Calculate the percentage of radical scavenging activity for each concentration.

  • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is applicable to both hydrophilic and lipophilic antioxidants.

• Principle: The ABTS radical cation (ABTS•⁺), which has a blue-green color, is generated by reacting ABTS with a strong oxidizing agent like potassium persulfate. In the presence of an antioxidant, the radical is reduced, and the solution loses its color.

• Reagents: ABTS solution, potassium persulfate, test compounds, and a reference antioxidant.

• Procedure:

  • Prepare the ABTS•⁺ stock solution by mixing ABTS and potassium persulfate and allowing it to stand in the dark for 12-16 hours.

  • Dilute the stock solution with a buffer (e.g., phosphate-buffered saline) to a specific absorbance at its maximum wavelength (around 734 nm).

  • Add serial dilutions of the test compounds to the diluted ABTS•⁺ solution.

  • After a set incubation time (e.g., 6 minutes), measure the absorbance.

  • Calculate the percentage of inhibition and determine the IC50 value.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

• Principle: At low pH, the reduction of a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form results in the formation of an intense blue color, which is measured spectrophotometrically.

• Reagents: FRAP reagent (containing acetate (B1210297) buffer, TPTZ solution in HCl, and FeCl₃ solution), test compounds, and a standard (e.g., FeSO₄).

• Procedure:

  • Prepare the FRAP reagent fresh.

  • Add the FRAP reagent to the test compound dilutions.

  • Incubate the mixture at 37°C for a specified time (e.g., 30 minutes).

  • Measure the absorbance at the maximum wavelength (around 593 nm).

  • The antioxidant capacity is determined by comparing the absorbance of the test sample to a standard curve prepared with known concentrations of Fe²⁺.

Caption: General workflow for in vitro antioxidant assays.

Conclusion

Based on established structure-activity relationships, Robinetin is expected to be a more potent direct antioxidant than (+)-Dihydrorobinetin . This is primarily due to the presence of the C2-C3 double bond in its flavonol structure, which enhances radical stabilization. However, both compounds are valuable antioxidants that can act through multiple mechanisms, including direct radical scavenging, metal chelation, and potentially through the activation of endogenous antioxidant pathways like Nrf2. For drug development and research applications, the choice between these compounds may depend on the specific oxidative stress model and the desired mechanism of action. Further studies providing direct comparative data are needed to fully elucidate their relative potencies.

The Evolving Landscape of RANKL Inhibition: A Comparative Analysis of (+)-Dihydrorobinetin and Established Therapeutics

For Immediate Release

[City, State] – [Date] – In the ongoing quest for more effective treatments for bone diseases such as osteoporosis and rheumatoid arthritis, the inhibition of the Receptor Activator of Nuclear Factor-κB Ligand (RANKL) signaling pathway remains a cornerstone of therapeutic development. This guide provides a comparative overview of the emerging natural compound (+)-Dihydrorobinetin against established RANKL inhibitors, offering insights for researchers, scientists, and drug development professionals.

At present, the evaluation of (+)-Dihydrorobinetin as a RANKL inhibitor is in its nascent stages, with current understanding primarily derived from computational modeling. A significant in silico study has highlighted its potential, predicting a strong binding affinity to the RANKL protein.[1][2] This initial finding suggests that (+)-Dihydrorobinetin could serve as a promising candidate for further investigation. However, a comprehensive assessment of its efficacy awaits validation through rigorous in vitro and in vivo experimental studies.

In contrast, established RANKL inhibitors such as Denosumab and the endogenous inhibitor Osteoprotegerin (OPG-Fc) have been extensively studied and have well-documented mechanisms of action and clinical efficacy.

Established RANKL Inhibitors: A Benchmark for Comparison

Denosumab

Denosumab is a fully human monoclonal antibody that specifically targets and binds to RANKL, preventing it from activating its receptor, RANK, on the surface of osteoclasts and their precursors. This blockade inhibits osteoclast formation, function, and survival, thereby reducing bone resorption.

Osteoprotegerin (OPG-Fc)

Osteoprotegerin is a natural decoy receptor for RANKL. By binding to RANKL, OPG prevents it from interacting with RANK, thus inhibiting osteoclastogenesis and bone resorption.[3] Recombinant forms, such as OPG-Fc, have been used in experimental models to demonstrate the therapeutic potential of this mechanism.[3]

Quantitative Comparison of RANKL Inhibitors

Due to the absence of experimental data for (+)-Dihydrorobinetin, a direct quantitative comparison of its efficacy is not yet possible. The following table summarizes the available data for established and other investigational RANKL inhibitors.

Inhibitor	Type	IC50 / Binding Affinity	Key Experimental Findings
(+)-Dihydrorobinetin	Flavonoid (Natural Compound)	Binding Affinity: -8.8 kcal/mol (in silico)[1][2]	No experimental data available. Computational models predict stable binding to RANKL.[1][2]
Denosumab	Monoclonal Antibody	High affinity and specificity for human RANKL	Reduces bone turnover markers, increases bone mineral density, and reduces fracture risk in clinical trials.
OPG-Fc	Recombinant Decoy Receptor	High affinity for RANKL	Prevents bone loss in animal models of osteoporosis and periodontitis.[3]
Compound 5J-319S	Small Molecule	IC50: 1.1 μM (TRAP activity)	Inhibits human RANKL-induced osteoclast differentiation with moderate cellular toxicity.
Compound 7756003	Small Molecule	IC50: 4.6 μM (TRAP activity)	Shows moderate activity in inhibiting RANKL-induced osteoclastogenesis with higher toxicity.
Anti-osteoporosis agent-11	Small Molecule	IC50: 0.36 μM (osteoclast differentiation)	Suppresses osteoclast formation and bone resorption by blocking MAPK and NF-κB signaling.
Anti-osteoporosis agent-8	Small Molecule	IC50: 2.41 μM (osteoclastogenesis)	Prevents RANKL-induced osteoclast differentiation.

Experimental Protocols

A standardized evaluation of RANKL inhibitors relies on a series of well-defined in vitro assays to assess their impact on osteoclast formation and function.

Tartrate-Resistant Acid Phosphatase (TRAP) Staining for Osteoclast Differentiation

This assay is a hallmark for identifying and quantifying osteoclasts, which are rich in the TRAP enzyme.

Methodology:

• Cell Culture: Bone marrow-derived macrophages (BMMs) or RAW 264.7 cells are cultured in the presence of macrophage colony-stimulating factor (M-CSF) and RANKL to induce osteoclast differentiation. The test compounds, such as (+)-Dihydrorobinetin, are added at various concentrations.

• Fixation: After a designated culture period (typically 4-6 days), the cells are fixed with a solution such as 10% formalin.

• Staining: The cells are then incubated with a TRAP staining solution, which contains a substrate (e.g., naphthol AS-BI phosphate) and a colorimetric agent (e.g., Fast Garnet GBC salt) in a tartrate-containing buffer.

• Analysis: TRAP-positive multinucleated cells (containing three or more nuclei) are identified as osteoclasts and counted under a microscope. A reduction in the number of these cells in the presence of the test compound indicates inhibition of osteoclast differentiation.

Bone Resorption Pit Assay

This functional assay directly measures the ability of mature osteoclasts to resorb bone.

Methodology:

• Cell Seeding: Mature osteoclasts are seeded onto bone-mimicking substrates, such as dentin slices or calcium phosphate-coated plates.

• Treatment: The cells are then treated with the RANKL inhibitor being tested.

• Cell Removal: After an incubation period that allows for resorption to occur, the osteoclasts are removed from the substrate, often using sonication or a cell lysis buffer.

• Visualization and Quantification: The resorption pits are visualized by staining (e.g., with toluidine blue or using scanning electron microscopy) and the total area of resorption is quantified using imaging software. A decrease in the resorbed area indicates an inhibitory effect on osteoclast function.

Visualizing the RANKL Signaling Pathway and Experimental Workflow

To further elucidate the mechanisms and processes involved, the following diagrams are provided.

Caption: RANKL signaling pathway and points of inhibition.

Caption: Workflow for in vitro evaluation of RANKL inhibitors.

Future Directions

The computational evidence for (+)-Dihydrorobinetin's interaction with RANKL is a compelling starting point.[1][2] Future research should prioritize in vitro studies, including TRAP staining and bone resorption assays, to experimentally validate its inhibitory effects on osteoclastogenesis and function. Subsequent in vivo studies in animal models of bone loss will be crucial to determine its therapeutic potential and to enable a direct comparison with established inhibitors like Denosumab. The exploration of natural compounds such as (+)-Dihydrorobinetin represents an exciting frontier in the development of novel therapies for bone disorders.

References

• 1. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. RANKL inhibition through osteoprotegerin blocks bone loss in experimental periodontitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative study of flavonoid extraction methods for Robinia pseudoacacia

For Researchers, Scientists, and Drug Development Professionals

The burgeoning interest in the therapeutic potential of flavonoids has intensified the quest for efficient and robust extraction methodologies. Robinia pseudoacacia, commonly known as black locust, is a rich source of these bioactive compounds, necessitating a systematic evaluation of extraction techniques to maximize yield and preserve efficacy. This guide provides an objective comparison of prevalent flavonoid extraction methods from Robinia pseudoacacia, supported by experimental data, to aid researchers in selecting the most appropriate technique for their specific objectives.

Comparative Analysis of Extraction Methods

The efficiency of flavonoid extraction is contingent on the chosen method, which influences key parameters such as extraction yield, flavonoid content, and the antioxidant activity of the final extract. Below is a summary of quantitative data from studies comparing maceration, Soxhlet extraction, Ultrasonic-Assisted Extraction (UAE), and Microwave-Assisted Extraction (MAE).

Extraction Method	Total Phenolic Content (TPC) (g GAE/100g d.p.m.)	Antioxidant Activity (IC50, µg/cm³)	Total Flavonoid Content (mg RE/g)**	Reference
Maceration	2.54	150.6	-	[1][2]
Soxhlet Extraction	3.22	204.2	-	[1][2]
Ultrasonic-Assisted Extraction (UAE)	3.12	120.5	-	[1][2]
Microwave-Assisted Extraction (MAE)	8.028 (mg GAE/g)	-	44.51	[3]
Ultrasonic-Assisted Deep Eutectic Solvent (DES) Extraction	-	-	4.22% (extraction rate)	[4]

*g GAE/100g d.p.m. = grams of Gallic Acid Equivalents per 100 grams of dry plant material. **mg RE/g = milligrams of Rutin Equivalents per gram. ***Note: The Microwave-Assisted Extraction data is derived from studies on Robinia pseudoacacia wood, which may result in different yields compared to extractions from flowers. A direct comparison should be made with caution. The Ultrasonic-Assisted DES Extraction data represents the total flavonoid extraction rate.

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below to ensure reproducibility and facilitate methodological adaptation.

Maceration

Maceration is a conventional solid-liquid extraction technique that involves soaking the plant material in a solvent for a specified period.

• Plant Material Preparation: Dried Robinia pseudoacacia flowers are ground into a fine powder.

• Extraction Procedure:

  • A specific amount of the powdered plant material (e.g., 2.0 g) is placed in a sealed container.[1]

  • A suitable solvent, such as 60% (v/v) ethanol, is added at a defined solid-to-liquid ratio (e.g., 1:10 g/mL).[1]

  • The mixture is left to stand at room temperature for an extended period (e.g., 24 hours), often with occasional agitation.[1]

  • Following the maceration period, the mixture is filtered to separate the extract from the solid plant residue.

  • The resulting extract can then be concentrated and analyzed for flavonoid content and biological activity.

Soxhlet Extraction

Soxhlet extraction is a continuous solid-liquid extraction method that utilizes a specialized apparatus to repeatedly wash the plant material with fresh, heated solvent.

• Plant Material Preparation: Dried and powdered Robinia pseudoacacia plant material is placed in a porous thimble.

• Extraction Procedure:

  • The thimble containing the plant material is placed in the main chamber of the Soxhlet apparatus.

  • The extraction solvent is heated in a distillation flask below the main chamber.

  • The solvent vapor travels up a side arm and condenses in a condenser above the thimble.

  • The condensed solvent drips into the thimble, immersing the plant material and extracting the flavonoids.

  • Once the solvent level in the thimble reaches the top of a siphon arm, the solvent and extracted compounds are siphoned back into the distillation flask.

  • This cycle is repeated multiple times to ensure thorough extraction.

  • After extraction, the solvent is evaporated to yield the crude flavonoid extract.

Ultrasonic-Assisted Extraction (UAE)

UAE employs high-frequency sound waves to disrupt the plant cell walls, enhancing solvent penetration and mass transfer, thereby accelerating the extraction process.

• Plant Material Preparation: Dried and powdered Robinia pseudoacacia flowers are used.

• Extraction Procedure:

  • The powdered plant material is suspended in an appropriate solvent (e.g., 60% v/v ethanol) at a specific solid-to-liquid ratio.[1]

  • The mixture is placed in an ultrasonic bath or subjected to sonication with an ultrasonic probe.

  • Key parameters such as temperature (e.g., 59°C), sonication time (e.g., 30 minutes), and ultrasonic frequency are controlled to optimize extraction efficiency.[1]

  • The acoustic cavitation generated by the ultrasound waves facilitates the release of flavonoids into the solvent.

  • After sonication, the extract is separated from the solid residue by filtration or centrifugation.

Microwave-Assisted Extraction (MAE)

MAE utilizes microwave energy to heat the solvent and plant material, leading to the disruption of plant cells and the rapid extraction of target compounds.

• Plant Material Preparation: Dried and powdered Robinia pseudoacacia material is used.

• Extraction Procedure:

  • The plant material is mixed with a suitable solvent in a microwave-transparent vessel.

  • The vessel is placed in a microwave extraction system.

  • Microwave power, extraction time, and temperature are carefully controlled to prevent thermal degradation of the flavonoids.

  • The microwave energy directly heats the solvent and any residual water in the plant material, causing a rapid increase in pressure and temperature within the plant cells, leading to cell rupture and the release of flavonoids.

  • Following extraction, the mixture is cooled, and the extract is separated from the solid residue.

Visualizing the Extraction Workflows

To provide a clearer understanding of the procedural flow for each extraction method, the following diagrams have been generated using the DOT language.

Caption: Workflow for Maceration Extraction.

Caption: Workflow for Soxhlet Extraction.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Microwave-assisted extraction of hemicellulosic oligosaccharides and phenolics from Robinia pseudoacacia wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Quantification of (+)-Dihydrorobinetin: HPLC vs. Alternative Methods

For researchers, scientists, and drug development professionals, the accurate quantification of bioactive compounds is paramount. This guide provides a detailed comparison of the High-Performance Liquid Chromatography (HPLC) method for the quantification of (+)-Dihydrorobinetin with alternative analytical techniques. The information presented is based on available experimental data to assist in selecting the most suitable method for specific research needs.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

HPLC is a widely adopted and reliable technique for the separation, identification, and quantification of flavonoids like (+)-Dihydrorobinetin from complex mixtures such as plant extracts. Its high resolution and sensitivity make it a preferred method for routine analysis and quality control.

Experimental Protocol for HPLC Analysis of (+)-Dihydrorobinetin

A typical HPLC method for the quantification of (+)-Dihydrorobinetin involves the following steps:

• Sample Preparation: Extraction of (+)-Dihydrorobinetin from the plant matrix (e.g., Robinia pseudoacacia wood) using a suitable solvent system, often an ethanol/water or methanol/water mixture. The extract is then filtered through a 0.45 µm filter before injection into the HPLC system.

• Chromatographic System: A standard HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) is used.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly employed.

  • Mobile Phase: A gradient elution is typically used, consisting of two solvents:

    • Solvent A: Water with an acid modifier (e.g., 0.1% formic acid or acetic acid) to improve peak shape.

    • Solvent B: Acetonitrile or methanol.

  • Flow Rate: A flow rate of around 1.0 mL/min is generally maintained.

  • Column Temperature: The column is often maintained at a constant temperature, for instance, 30°C, to ensure reproducibility.

  • Detection: Detection is performed using a DAD, with the wavelength set at the maximum absorbance of (+)-Dihydrorobinetin, which is typically around 280 nm.

  • Quantification: Quantification is achieved by comparing the peak area of (+)-Dihydrorobinetin in the sample to a calibration curve prepared from a certified reference standard.

Performance of a Validated HPLC Method

The validation of an HPLC method ensures its reliability for its intended purpose. The following table summarizes the typical performance characteristics of a validated HPLC method for the quantification of flavonoids, which can be considered representative for (+)-Dihydrorobinetin analysis[1].

Validation Parameter	Typical Performance Data for Flavonoid Analysis
Linearity (Concentration Range)	2 - 180 µg/mL
Correlation Coefficient (r²)	> 0.995
Accuracy (% Recovery)	96 - 101%
Precision (RSD %)	< 2%
Limit of Detection (LOD)	0.5 - 6.5 µg/mL
Limit of Quantitation (LOQ)	1.7 - 20 µg/mL

Note: The specific values for (+)-Dihydrorobinetin may vary depending on the exact experimental conditions and instrumentation.

Alternative Analytical Methods

While HPLC is a robust technique, other methods can offer advantages in terms of speed, sensitivity, or simplicity.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a more recent advancement in liquid chromatography that utilizes columns with smaller particle sizes (<2 µm). This results in significantly faster analysis times and improved resolution and sensitivity compared to traditional HPLC[2][3].

Comparison with HPLC:

Feature	HPLC	UPLC
Analysis Time	Longer (typically 15-30 min)	Shorter (typically 2-10 min)
Resolution	Good	Excellent
Sensitivity	High	Very High
Solvent Consumption	Higher	Lower
System Pressure	Lower	Higher

LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)

Coupling liquid chromatography with tandem mass spectrometry provides exceptional selectivity and sensitivity. This technique is particularly useful for analyzing complex matrices and for quantifying analytes at very low concentrations[4][5][6].

Comparison with HPLC-DAD:

Feature	HPLC-DAD	LC-MS/MS
Selectivity	Good	Excellent (based on mass-to-charge ratio)
Sensitivity	High	Extremely High (ng/mL to pg/mL levels)
Confirmation of Identity	Based on retention time and UV spectrum	High confidence based on parent and fragment ions
Cost & Complexity	Lower	Higher

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simpler and more cost-effective technique. However, it generally lacks the specificity for direct quantification of a single compound in a complex mixture without significant sample cleanup or a derivatization reaction to produce a specific chromophore[7][8]. For flavonoids, a common method involves the use of aluminum chloride as a complexing agent, which causes a bathochromic shift in the UV-Vis spectrum[7].

Comparison with HPLC:

Feature	HPLC	UV-Vis Spectrophotometry
Specificity	High (separates individual compounds)	Low (measures total flavonoids or requires specific derivatization)
Sensitivity	High	Moderate
Throughput	Lower	Higher (for total flavonoid content)
Cost & Complexity	Higher	Lower

Visualizing the Workflow

To better understand the processes involved, the following diagrams illustrate the typical experimental workflow for HPLC method validation and the logical relationship between the compared analytical techniques.

References

• 1. Development and validation of a reverse phase HPLC–DAD method for separation, detection & quantification of rutin and quercetin in buckwheat (Fagopyrum spp.) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. dovepress.com [dovepress.com]
• 5. Development and validation of ultra performance liquid chromatography tandem mass spectrometry (UPLC-MS/MS) method to quantify monotropein in blueberries | PLOS One [journals.plos.org]
• 6. journals.plos.org [journals.plos.org]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 8. pnrjournal.com [pnrjournal.com]

The Double-Edged Sword: Navigating (+)-Dihydrorobinetin Cross-reactivity in Phenolic Content Assays

For researchers, scientists, and drug development professionals, accurate quantification of phenolic compounds is a cornerstone of natural product analysis. However, the inherent reactivity of these molecules can lead to cross-reactivity in common colorimetric assays, potentially inflating perceived phenolic content. This guide provides a comparative analysis of the behavior of (+)-Dihydrorobinetin, a bioactive dihydroflavonol, in two widely used phenolic content and antioxidant capacity assays: the Folin-Ciocalteu (F-C) and the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assays. Understanding this cross-reactivity is crucial for the accurate assessment of this promising natural compound.

Introduction to (+)-Dihydrorobinetin

(+)-Dihydrorobinetin is a dihydroflavonol found in various plants, notably in the heartwood of species like Robinia pseudoacacia (black locust). Its chemical structure, characterized by multiple hydroxyl groups, endows it with significant antioxidant and other biological activities, making it a compound of interest for pharmaceutical and nutraceutical applications.

Overview of Phenolic Content Assays

The Folin-Ciocalteu and DPPH assays are standard methods used to estimate the total phenolic content and antioxidant capacity of plant extracts and purified compounds.

• Folin-Ciocalteu (F-C) Assay: This assay relies on the reduction of the F-C reagent (a mixture of phosphomolybdate and phosphotungstate) by phenolic compounds and other reducing substances in an alkaline environment. The resulting blue-colored complex is measured spectrophotometrically, and the total phenolic content is typically expressed as gallic acid equivalents (GAE).

• DPPH Assay: This method assesses the free radical scavenging ability of a sample. The stable DPPH radical has a deep violet color, which fades to yellow upon reduction by an antioxidant. The change in absorbance is proportional to the antioxidant capacity of the sample.

Cross-reactivity of (+)-Dihydrorobinetin: A Comparative Analysis

While no studies directly quantify the molar reactivity of pure (+)-Dihydrorobinetin in the Folin-Ciocalteu assay compared to gallic acid, its performance can be inferred from the analysis of Robinia pseudoacacia extracts, which are rich in this compound.

Assay	Principle	Performance of (+)-Dihydrorobinetin (inferred from Robinia pseudoacacia extracts)	Known Interferences & Limitations
Folin-Ciocalteu	Reduction of phosphomolybdate-phosphotungstate reagent	Extracts of Robinia pseudoacacia flowers and leaves show significant phenolic content, with values reported as 39.8 mg GAE/g and 123.38 mg GAE/g, respectively[1][2]. This indicates that (+)-Dihydrorobinetin, as a major component, is reactive in this assay.	The F-C reagent is not specific to phenolic compounds and can be reduced by various non-phenolic substances, including ascorbic acid, tyrosine, reducing sugars, and certain inorganic ions[3][4]. This can lead to an overestimation of the true phenolic content.
DPPH	Scavenging of the DPPH free radical	(+)-Dihydrorobinetin has demonstrated potent DPPH radical-scavenging activity[5]. Extracts of Robinia pseudoacacia also exhibit strong antioxidant effects in the DPPH assay, which is often correlated with high phenolic content[1][5].	The assay is sensitive to the solvent used and the reaction kinetics can vary for different compounds. The steric accessibility of the radical site can also influence the reactivity of larger antioxidant molecules[6].

Experimental Protocols

Folin-Ciocalteu Assay for Total Phenolic Content

This protocol is a widely used method for determining the total phenolic content in plant extracts.

Reagents:

• Folin-Ciocalteu reagent

• Gallic acid standard solution (e.g., 1 mg/mL)

• Sodium carbonate solution (e.g., 7.5% w/v)

• Distilled water

• Sample extract

Procedure:

• Prepare a series of gallic acid standard solutions of known concentrations.

• To a test tube, add a small aliquot of the sample extract or standard solution.

• Add distilled water to dilute the sample.

• Add Folin-Ciocalteu reagent and mix thoroughly.

• After a specific incubation time (e.g., 5 minutes), add the sodium carbonate solution to the mixture.

• Incubate the mixture at room temperature in the dark for a set period (e.g., 90 minutes).

• Measure the absorbance of the resulting blue solution at a specific wavelength (e.g., 765 nm) using a spectrophotometer.

• Construct a calibration curve using the absorbance values of the gallic acid standards.

• Determine the total phenolic content of the sample extract from the calibration curve and express the results as mg of gallic acid equivalents (GAE) per gram of extract.

Caption: Workflow for the Folin-Ciocalteu Assay.

DPPH Radical Scavenging Assay

This protocol outlines the procedure for assessing the antioxidant capacity of a sample using the DPPH radical.

Reagents:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in a suitable solvent (e.g., methanol (B129727) or ethanol)

• Trolox or Ascorbic acid standard solution

• Sample extract

• Solvent (e.g., methanol or ethanol)

Procedure:

• Prepare a series of standard solutions (Trolox or ascorbic acid) of known concentrations.

• Prepare different concentrations of the sample extract.

• To a microplate well or a cuvette, add a specific volume of the DPPH solution.

• Add a small volume of the sample extract or standard solution to the DPPH solution.

• Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance of the solution at the wavelength of maximum absorbance for DPPH (around 517 nm).

• A control containing the solvent instead of the sample is also measured.

• Calculate the percentage of DPPH radical scavenging activity for each sample concentration.

• The results can be expressed as the concentration of the sample required to scavenge 50% of the DPPH radicals (IC50).

References

• 1. mdpi.com [mdpi.com]
• 2. Biological activities of ethanolic extract from Robinia pseudoacacia L. flower -Journal of Applied Biological Chemistry | Korea Science [koreascience.kr]
• 3. The Chemistry Behind the Folin–Ciocalteu Method for the Estimation of (Poly)phenol Content in Food: Total Phenolic Intake in a Mediterranean Dietary Pattern - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Modified Folin-Ciocalteu Assay for the Determination of Total Phenolics Content in Honey | MDPI [mdpi.com]
• 5. Antifungal and antioxidant activities of heartwood, bark, and leaf extracts of Robinia pseudoacacia :: BioResources [bioresources.cnr.ncsu.edu]
• 6. A THOROUGH STUDY OF REACTIVITY OF VARIOUS COMPOUND CLASSES TOWARDS THE FOLIN-CIOCALTEU REAGENT - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro and In Vivo Efficacy of (+)-Dihydrorobinetin

For Researchers, Scientists, and Drug Development Professionals

(+)-Dihydrorobinetin, a dihydroflavonol found in various plants, including acacia wood, has garnered interest for its potential therapeutic properties. This guide provides a comparative overview of its efficacy in both laboratory (in vitro) and living organism (in vivo) settings, based on available experimental and computational data. Due to the limited specific research on (+)-Dihydrorobinetin, data from closely related compounds and in silico models are included to provide a broader context for its potential applications.

In Vitro Efficacy: Antioxidant and Anti-inflammatory Potential

The in vitro activities of (+)-Dihydrorobinetin have been primarily investigated for its antioxidant and potential anti-inflammatory effects.

Antioxidant Activity

(+)-Dihydrorobinetin has demonstrated notable antioxidant properties in vitro. Antioxidant capacity is a crucial factor in combating oxidative stress, which is implicated in numerous diseases. The radical scavenging activity of (+)-Dihydrorobinetin has been evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.[1][2]

Assay	Compound	Result	Reference
DPPH Radical Scavenging	(+)-Dihydrorobinetin	Significant radical scavenging activity observed.	[2]
ORAC (Oxygen Radical Absorbance Capacity)	(+)-Dihydrorobinetin	In vitro antioxidant activity determined.	[1]

Anti-inflammatory and Anti-arthritic Potential (In Silico)

Computational studies have identified (+)-Dihydrorobinetin as a promising candidate for the treatment of rheumatoid arthritis. These in silico models predict that (+)-Dihydrorobinetin can act as an inhibitor of the Receptor Activator of Nuclear Factor-κB Ligand (RANKL).[3][4] RANKL is a key protein involved in the formation and activation of osteoclasts, cells responsible for bone resorption, a hallmark of rheumatoid arthritis.[3][4][5]

Target	Method	Finding	Reference
RANKL	Molecular Docking & Molecular Dynamics Simulation	Strong binding affinity to RANKL, suggesting potential inhibition of osteoclastogenesis.	[3][4]

It is crucial to note that these findings are based on computational predictions and await experimental validation through in vitro and in vivo studies.

In Vivo Efficacy: Limited Direct Evidence

Currently, there is a lack of direct in vivo efficacy studies specifically for (+)-Dihydrorobinetin. However, research on structurally related flavonoids provides some indication of its potential therapeutic effects in living organisms. For instance, dihydromyricetin, a closely related compound, has shown efficacy in animal models of rheumatoid arthritis, suggesting that (+)-Dihydrorobinetin may possess similar anti-arthritic properties. Further in vivo research is necessary to determine the pharmacokinetics, bioavailability, and therapeutic efficacy of (+)-Dihydrorobinetin for specific conditions.

Signaling Pathway and Experimental Workflow

Proposed Signaling Pathway of (+)-Dihydrorobinetin in RANKL Inhibition

The following diagram illustrates the proposed mechanism of action for (+)-Dihydrorobinetin as a RANKL inhibitor, based on in silico modeling.

Caption: Proposed RANKL signaling pathway inhibition by (+)-Dihydrorobinetin.

General Experimental Workflow for Efficacy Testing

The diagram below outlines a typical workflow for evaluating the in vitro and in vivo efficacy of a compound like (+)-Dihydrorobinetin.

Caption: General workflow for in vitro and in vivo efficacy evaluation.

Detailed Experimental Protocols

In Vitro Assays

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Objective: To determine the free radical scavenging activity of (+)-Dihydrorobinetin.

• Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced, and the color changes to a pale yellow. The change in absorbance is measured spectrophotometrically.

• Protocol:

  • Prepare a stock solution of (+)-Dihydrorobinetin in a suitable solvent (e.g., methanol (B129727) or ethanol).

  • Prepare a series of dilutions of the stock solution to obtain different concentrations.

  • Prepare a fresh solution of DPPH in the same solvent.

  • In a 96-well plate, add a specific volume of each concentration of the (+)-Dihydrorobinetin solution.

  • Add the DPPH solution to each well and mix.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at a specific wavelength (typically around 517 nm) using a microplate reader.

  • A control containing the solvent and DPPH solution is also measured.

  • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of scavenging against the concentration.

2. RANKL-Induced Osteoclastogenesis Assay (for experimental validation)

• Objective: To evaluate the inhibitory effect of (+)-Dihydrorobinetin on the differentiation of osteoclasts.

• Principle: RANKL stimulates the differentiation of precursor cells (e.g., RAW 264.7 macrophage cells) into mature osteoclasts. The number of mature osteoclasts can be quantified by staining for tartrate-resistant acid phosphatase (TRAP), a characteristic enzyme of osteoclasts.

• Protocol:

  • Culture RAW 264.7 cells in a suitable medium.

  • Seed the cells in a 96-well plate and allow them to adhere.

  • Treat the cells with various concentrations of (+)-Dihydrorobinetin for a short pre-incubation period.

  • Induce osteoclast differentiation by adding a specific concentration of recombinant RANKL to the medium.

  • Continue the culture for several days, replacing the medium with fresh medium containing the compound and RANKL as needed.

  • After the incubation period, fix the cells.

  • Stain the cells for TRAP activity using a commercial kit.

  • Count the number of TRAP-positive multinucleated cells (osteoclasts) under a microscope.

  • The IC50 value for the inhibition of osteoclastogenesis is determined by plotting the percentage of inhibition against the concentration of (+)-Dihydrorobinetin.

In Vivo Models

1. Collagen-Induced Arthritis (CIA) Model in Mice (for potential anti-arthritic evaluation)

• Objective: To assess the therapeutic efficacy of (+)-Dihydrorobinetin in a preclinical model of rheumatoid arthritis.

• Principle: Immunization of susceptible strains of mice with type II collagen emulsified in Freund's adjuvant induces an autoimmune response that leads to the development of inflammatory arthritis resembling human rheumatoid arthritis.

• Protocol:

  • Induce arthritis in mice by intradermal injection of an emulsion of bovine type II collagen and complete Freund's adjuvant at the base of the tail.

  • A booster injection of type II collagen in incomplete Freund's adjuvant is typically given after 21 days.

  • Once arthritic symptoms appear (e.g., paw swelling), randomly divide the mice into treatment and control groups.

  • Administer (+)-Dihydrorobinetin (at various doses) or a vehicle control to the respective groups daily via a suitable route (e.g., oral gavage).

  • Monitor the severity of arthritis regularly by measuring paw thickness and assigning a clinical arthritis score.

  • At the end of the study, collect blood samples for analysis of inflammatory cytokines (e.g., TNF-α, IL-6) and collect joint tissues for histological examination of inflammation, cartilage destruction, and bone erosion.

  • Compare the outcomes between the treatment and control groups to evaluate the efficacy of (+)-Dihydrorobinetin.

Conclusion

The available data, primarily from in vitro antioxidant assays and in silico modeling, suggest that (+)-Dihydrorobinetin holds promise as a bioactive compound with potential antioxidant and anti-inflammatory properties. The predicted inhibition of RANKL signaling highlights its potential as a therapeutic agent for bone-related inflammatory diseases like rheumatoid arthritis. However, the current body of evidence is preliminary. Rigorous in vitro and in vivo studies are essential to validate these initial findings, establish a clear dose-response relationship, and determine the safety and efficacy of (+)-Dihydrorobinetin for any clinical application. The experimental protocols outlined in this guide provide a framework for such future investigations.

References

• 1. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Comparison of (+)-Dihydrorobinetin activity in different cancer cell lines

A Comparative Guide to the Anticancer Activity of (+)-Dihydrorobinetin

Introduction: (+)-Dihydrorobinetin is a dihydroflavonol, a type of natural phenolic compound belonging to the flavonoid superfamily.[1] Found in plants such as Robinia pseudoacacia (black locust), this class of compounds is noted for a range of biological activities, including antioxidant and anti-inflammatory properties.[1][2] Its structural analog, robinetin, has demonstrated moderate antiproliferative activity against cancer cell lines, suggesting that (+)-Dihydrorobinetin holds potential as a subject for anticancer research.[1]

This guide provides a framework for comparing the cytotoxic and pro-apoptotic activity of (+)-Dihydrorobinetin across various cancer cell lines. While comprehensive, direct comparative studies on (+)-Dihydrorobinetin are limited in publicly available literature, this document outlines the standard experimental methodologies and data presentation formats required for such an evaluation. The protocols and pathways described are standard in the field of cancer biology for assessing the efficacy of novel compounds.

Data Presentation: Evaluating Cytotoxicity

A primary measure of a compound's anticancer activity is its half-maximal inhibitory concentration (IC50), which quantifies the amount of a substance needed to inhibit a biological process (such as cell proliferation) by 50%. Comparing IC50 values across different cancer cell lines is a critical first step in identifying selectivity and potency.

Data should be presented in a clear, tabular format. Below is a template table illustrating how IC50 values for (+)-Dihydrorobinetin would be displayed.

Table 1: Cytotoxicity of (+)-Dihydrorobinetin in Human Cancer Cell Lines

Cancer Cell Line	Tissue of Origin	IC50 (µM) after 48h Treatment
MCF-7	Breast Adenocarcinoma	Data to be determined
MDA-MB-231	Breast Adenocarcinoma (Triple-Negative)	Data to be determined
HCT116	Colorectal Carcinoma	Data to be determined
HepG2	Hepatocellular Carcinoma	Data to be determined
A549	Lung Carcinoma	Data to be determined
PC-3	Prostate Cancer	Data to be determined

Note: The values in this table are placeholders and must be determined experimentally.

Visualization of Experimental and Biological Pathways

To understand the workflow for evaluating an anticancer compound and its mechanism of action, visual diagrams are essential.

Figure 1. Experimental workflow for assessing anticancer activity.

Flavonoids often induce apoptosis, or programmed cell death, in cancer cells. The intrinsic (or mitochondrial) pathway is a common mechanism.

Figure 2. The intrinsic apoptosis signaling pathway.

Experimental Protocols

Detailed and consistent methodologies are crucial for generating reproducible and comparable data.

Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.

• Cell Plating: Seed cancer cells into a 96-well flat-bottomed plate at a density of 1 x 10⁴ to 1.5 x 10⁵ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (+)-Dihydrorobinetin in culture medium. Replace the existing medium with 100 µL of medium containing the desired concentrations of the compound. Include untreated cells as a negative control and a vehicle control (if the compound is dissolved in a solvent like DMSO).

• Incubation: Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals. Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the viability against the log of the compound concentration to determine the IC50 value using non-linear regression analysis.

Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Seed cells in 6-well plates and treat with (+)-Dihydrorobinetin at concentrations around the determined IC50 value for 24-48 hours.

• Cell Harvesting: Collect both floating (apoptotic) and adherent cells. For adherent cells, gently trypsinize and combine them with the supernatant from the corresponding well.

• Washing: Wash the collected cells twice with ice-cold PBS by centrifuging at approximately 670 x g for 5 minutes.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each sample and analyze immediately using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blot Analysis for Apoptosis-Related Proteins

This technique is used to detect and quantify the expression levels of specific proteins involved in the apoptotic pathway, such as Bcl-2 family members and caspases.

• Protein Extraction: After treating cells with (+)-Dihydrorobinetin, wash them with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors. Collect the supernatant (total protein lysate) after centrifugation at 14,000 x g for 20 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of each sample using a BCA or Bradford protein assay.

• SDS-PAGE: Denature equal amounts of protein (typically 20-40 µg) by boiling in Laemmli sample buffer. Separate the proteins based on size by running them on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a solution of 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to target proteins (e.g., Bcl-2, Bax, Cleaved Caspase-3, PARP, and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washes, apply an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imaging system.

• Analysis: Perform densitometric analysis of the protein bands using software like ImageJ. Normalize the band intensity of target proteins to the loading control to compare expression levels across different treatments. An increase in the Bax/Bcl-2 ratio and the presence of cleaved caspase-3 are key indicators of apoptosis.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potential Anticancer Effects of Isoflavone Prunetin and Prunetin Glycoside on Apoptosis Mechanisms | MDPI [mdpi.com]

Dihydrorobinetin and Related Flavonoids: A Structural-Activity Relationship Comparison

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of dihydrorobinetin (B191019) and other structurally related flavonoids, namely quercetin, luteolin, and kaempferol. The structural activity relationships (SAR) are explored through a detailed analysis of their antioxidant, anti-inflammatory, and anticancer properties, supported by available experimental data. This document is intended to serve as a valuable resource for researchers and professionals in the fields of pharmacology, medicinal chemistry, and drug development.

Comparative Analysis of Bioactivities

The biological efficacy of flavonoids is intricately linked to their chemical structure. Key structural features, such as the number and position of hydroxyl groups on the A and B rings, the presence of a C2-C3 double bond, and the 4-oxo group in the C ring, play a pivotal role in their antioxidant and other biological activities.

Antioxidant Activity

The antioxidant capacity of flavonoids is a cornerstone of their therapeutic potential. This activity is largely attributed to their ability to scavenge free radicals and chelate metal ions. The following table summarizes the 50% inhibitory concentration (IC50) values of dihydrorobinetin and related flavonoids from various antioxidant assays. Lower IC50 values indicate higher antioxidant activity.

Table 1: Comparative Antioxidant Activity of Dihydrorobinetin and Related Flavonoids

Compound	Assay	IC50 (µM)	Source
Dihydrorobinetin	DPPH	-	Data not available in the searched literature
Dihydroquercetin (Taxifolin)	DPPH	~106.5	[1]
Quercetin	DPPH	~2.45 - ~63.4	[1]
Luteolin	DPPH	-	Data not available in the searched literature
Kaempferol	DPPH	-	Data not available in the searched literature

Note: Direct comparative IC50 values for dihydrorobinetin in the DPPH assay were not available in the searched literature. Dihydroquercetin (taxifolin) is a structurally similar dihydroflavonol and is included for reference.

Anti-inflammatory Activity

Flavonoids can modulate inflammatory responses by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO) and downregulating inflammatory signaling pathways. The table below presents a comparison of the anti-inflammatory activity of these flavonoids.

Table 2: Comparative Anti-inflammatory Activity of Dihydrorobinetin and Related Flavonoids

Compound	Assay	Cell Line	IC50 (µM)	Source
Dihydrorobinetin	Nitric Oxide (NO) Production	-	Data not available in the searched literature
Quercetin	Nitric Oxide (NO) Production	RAW 264.7	-	Specific IC50 data not found
Luteolin	Nitric Oxide (NO) Production	BV-2 microglia	6.9	[2]
Kaempferol	Nitric Oxide (NO) Production	-	Data not available in the searched literature

Anticancer Activity

The anticancer potential of flavonoids is an active area of research. These compounds can induce apoptosis, inhibit cell proliferation, and suppress tumor growth in various cancer cell lines. The following table summarizes the cytotoxic effects of these flavonoids against different cancer cell lines, as indicated by their IC50 values.

Table 3: Comparative Anticancer Activity of Dihydrorobinetin and Related Flavonoids

Compound	Cell Line	Cancer Type	IC50 (µM)	Source
Dihydrorobinetin	-	-	Data not available in the searched literature
Quercetin	T47D	Breast Cancer	50	[3]
Luteolin	HeLa	Cervical Cancer	- (Effective at 3-50 µM)	[4]
GLC4	Lung Cancer	40.9	[4]
COLO 320	Colon Cancer	32.5	[4]
Kaempferol	HepG2	Liver Cancer	-	[5]

Experimental Protocols

This section details the methodologies for the key experiments cited in this guide, providing a framework for the replication and validation of the presented data.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to evaluate the antioxidant capacity of a compound.[1]

• Reagent Preparation :

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Prepare a series of dilutions of the test compounds (e.g., dihydrorobinetin, quercetin) in methanol.

• Assay Procedure :

  • In a 96-well plate, add a specific volume of each concentration of the test compound to the wells.

  • Add the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement :

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation :

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(ngcontent-ng-c4139270029="" _nghost-ng-c3597312540="" class="inline ng-star-inserted">

    $\text{Abs}{\text{control}}$ - ngcontent-ng-c4139270029="" _nghost-ng-c3597312540="" class="inline ng-star-inserted"> $\text{Abs}{\text{sample}}$ ) / ngcontent-ng-c4139270029="" _nghost-ng-c3597312540="" class="inline ng-star-inserted"> $\text{Abs}{\text{control}}$ ] x 100

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the antioxidant.

Griess Assay for Nitric Oxide (NO) Production

This assay measures the amount of nitrite (B80452), a stable product of NO, in cell culture supernatants.

• Cell Culture and Treatment :

  • Seed macrophage cells (e.g., RAW 264.7) in a 96-well plate and allow them to adhere.

  • Treat the cells with various concentrations of the test compounds for a specific duration.

  • Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) to induce NO production.

• Sample Collection :

  • After the incubation period, collect the cell culture supernatant.

• Assay Procedure :

  • Add the Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) to the supernatant in a new 96-well plate.

  • Incubate at room temperature for a short period to allow for color development.

• Measurement :

  • Measure the absorbance at approximately 540 nm using a microplate reader.

• Calculation :

  • The concentration of nitrite is determined from a standard curve prepared with known concentrations of sodium nitrite. The inhibitory effect of the test compound on NO production is then calculated.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[6]

• Cell Culture and Treatment :

  • Seed cancer cells in a 96-well plate and allow them to attach.

  • Treat the cells with a range of concentrations of the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

• Assay Procedure :

  • After the treatment period, add MTT solution to each well and incubate for a few hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692) product.

  • Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Measurement :

  • Measure the absorbance of the purple solution at a wavelength between 500 and 600 nm using a microplate reader.

• Calculation :

  • Cell viability is expressed as a percentage of the control (untreated cells). The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined.

Signaling Pathways and Molecular Mechanisms

Flavonoids exert their biological effects by modulating various intracellular signaling pathways. While direct evidence for dihydrorobinetin is still emerging, studies on structurally similar flavonoids and extracts from its natural source, Robinia pseudoacacia, provide strong indications of its potential mechanisms of action.

Inhibition of NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammation. Dihydromyricetin, a flavonoid structurally similar to dihydrorobinetin, has been shown to inhibit the activation of NF-κB. It is hypothesized that dihydrorobinetin may act similarly by preventing the phosphorylation and degradation of IκBα, which in turn blocks the nuclear translocation of the p65 subunit of NF-κB.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by dihydrorobinetin.

Modulation of MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is crucial in regulating cell proliferation, differentiation, and apoptosis. Extracts from Robinia pseudoacacia, which are rich in dihydrorobinetin, have been shown to inhibit the phosphorylation of key proteins in the MAPK pathway, such as p38 and JNK. This suggests that dihydrorobinetin may contribute to the anticancer and anti-inflammatory effects of these extracts by modulating this pathway.

Caption: Hypothesized modulation of the MAPK signaling pathway by dihydrorobinetin.

References

• 1. benchchem.com [benchchem.com]
• 2. Luteolin inhibits LPS-stimulated inducible nitric oxide synthase expression in BV-2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-carcinogenic Effects of the Flavonoid Luteolin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Confirming the Structure of Isolated (+)-Dihydrorobinetin: A 2D NMR-Centric Comparison Guide

For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of natural products is a critical step in the discovery pipeline. This guide provides a comprehensive comparison of 2D Nuclear Magnetic Resonance (NMR) spectroscopy with other analytical techniques for confirming the structure of isolated (+)-Dihydrorobinetin, a bioactive flavonoid. Detailed experimental protocols, supporting data, and workflow visualizations are presented to aid in methodological selection and application.

At a Glance: 2D NMR vs. Alternative Analytical Techniques

The structural confirmation of (+)-Dihydrorobinetin can be approached through various analytical methods. While 2D NMR provides the most detailed connectivity information, other techniques offer complementary data. The following table summarizes the key quantitative outputs from 2D NMR and its alternatives.

Analytical Technique	Information Provided	Key Data for (+)-Dihydrorobinetin
2D NMR Spectroscopy
¹H-¹H COSY	Shows proton-proton couplings through 2-3 bonds, identifying adjacent protons.	Correlations between H-2/H-3, H-5/H-6, and H-2'/H-6'.
¹H-¹³C HSQC	Correlates protons directly to their attached carbons (¹JCH).	Direct correlation of each proton to its corresponding carbon atom.
¹H-¹³C HMBC	Shows long-range (2-3 bond) correlations between protons and carbons (²JCH, ³JCH).	Key correlations from H-2 to C-1' and C-3; H-5 to C-4, C-6, and C-7.
Alternative Techniques
UV-Vis Spectroscopy	Provides information about the electronic conjugation system of the molecule.	λmax at 280-310 nm.[1]
Mass Spectrometry (MS)	Determines the molecular weight and provides fragmentation patterns.	[M-H]⁻ at m/z 303, with fragment ions at m/z 285 [M-H-H₂O]⁻.[1]
Infrared (IR) Spectroscopy	Identifies functional groups present in the molecule.	Characteristic absorptions for -OH, C=O, C=C (aromatic), and C-O bonds.

The Power of 2D NMR in Structural Elucidation

Two-dimensional NMR spectroscopy is unparalleled in its ability to map the intricate bonding network of a molecule like (+)-Dihydrorobinetin. By correlating nuclear spins through chemical bonds, these experiments provide a definitive structural fingerprint.

¹H and ¹³C NMR Data for (+)-Dihydrorobinetin

A foundational step in 2D NMR analysis is the assignment of one-dimensional ¹H and ¹³C NMR spectra. A study on vinegars aged in acacia wood reported the first complete assignment of the ¹³C NMR data for (+)-Dihydrorobinetin, which was identified as a characteristic compound.[2]

Table 1: ¹³C NMR Chemical Shifts for (+)-Dihydrorobinetin

Carbon Atom	Chemical Shift (δ) in ppm
C-2	84.2
C-3	73.5
C-4	197.8
C-4a	101.9
C-5	164.3
C-6	97.2
C-7	167.8
C-8	96.2
C-8a	163.2
C-1'	131.9
C-2'	107.8
C-3'	146.5
C-4'	134.1
C-5'	146.5
C-6'	107.8

Experimental Protocols

2D NMR Spectroscopy of (+)-Dihydrorobinetin

The following provides a general experimental protocol for the acquisition of 2D NMR spectra for a flavonoid like (+)-Dihydrorobinetin.

Sample Preparation:

• Dissolve 5-10 mg of isolated (+)-Dihydrorobinetin in 0.5 mL of a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄).

• Transfer the solution to a 5 mm NMR tube.

Instrumentation:

• A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe is recommended for enhanced sensitivity, especially for less abundant samples.

¹H-¹H COSY (Correlation Spectroscopy):

• Purpose: To identify protons that are coupled to each other (typically separated by 2-3 bonds).

• Pulse Program: Standard COSY or DQF-COSY for better resolution.

• Acquisition Parameters:

  • Spectral Width (F2 and F1): 10-12 ppm

  • Number of Scans (NS): 4-8

  • Relaxation Delay (D1): 1-2 s

  • Number of Increments (F1): 256-512

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

• Purpose: To identify which protons are directly attached to which carbons.

• Pulse Program: Standard HSQC with multiplicity editing (HSQCETGP) can distinguish CH/CH₃ from CH₂ groups.

• Acquisition Parameters:

  • Spectral Width (F2 - ¹H): 10-12 ppm

  • Spectral Width (F1 - ¹³C): 0-200 ppm

  • Number of Scans (NS): 8-16

  • Relaxation Delay (D1): 1-2 s

  • Number of Increments (F1): 128-256

  • ¹JCH Coupling Constant: Optimized for ~145 Hz

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation):

• Purpose: To identify long-range couplings between protons and carbons (2-3 bonds). This is crucial for connecting different spin systems and identifying quaternary carbons.

• Pulse Program: Standard HMBC.

• Acquisition Parameters:

  • Spectral Width (F2 - ¹H): 10-12 ppm

  • Spectral Width (F1 - ¹³C): 0-200 ppm

  • Number of Scans (NS): 16-64

  • Relaxation Delay (D1): 1.5-2 s

  • Number of Increments (F1): 256-512

  • Long-range Coupling Constant (ⁿJCH): Optimized for 8-10 Hz.

Alternative Analytical Techniques: Experimental Protocols

UV-Vis Spectroscopy:

• Prepare a solution of (+)-Dihydrorobinetin in a suitable solvent (e.g., methanol (B129727) or ethanol) at a concentration of approximately 5-10 µg/mL.

• Use a quartz cuvette with a 1 cm path length.

• Record the absorption spectrum from 200 to 400 nm using a UV-Vis spectrophotometer, with the solvent as a blank.

• The presence of characteristic absorption bands for flavonoids confirms the general structure.[3]

Mass Spectrometry (LC-MS):

• Dissolve the sample in a solvent compatible with the mobile phase (e.g., methanol/water).

• Perform chromatographic separation using a C18 column with a gradient elution of water and acetonitrile, both containing 0.1% formic acid.

• The mass spectrometer is typically operated in negative ion mode using Electrospray Ionization (ESI).

• Key parameters include a capillary voltage of around 3500 V, a gas temperature of approximately 300-320 °C, and a nitrogen flow rate of about 10 L/min.[1]

• Acquire full scan mass spectra to determine the molecular weight and tandem MS (MS/MS) to obtain fragmentation patterns for structural confirmation.

Infrared (IR) Spectroscopy (FTIR-ATR):

• Place a small amount of the solid sample directly on the Attenuated Total Reflectance (ATR) crystal of an FTIR spectrometer.

• Apply pressure to ensure good contact.

• Record the spectrum, typically from 4000 to 400 cm⁻¹.

• The resulting spectrum will show absorption bands corresponding to the various functional groups in the molecule.

Visualizing the Workflow and Structural Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflow for confirming the structure of (+)-Dihydrorobinetin using 2D NMR and the logical relationships of the key analytical techniques.

Figure 1. Experimental workflow for 2D NMR analysis.

Figure 2. Logical relationships of analytical techniques.

Conclusion

For the unambiguous structural confirmation of isolated (+)-Dihydrorobinetin, 2D NMR spectroscopy stands out as the most powerful and definitive technique. The combination of COSY, HSQC, and HMBC experiments allows for a complete mapping of the proton and carbon skeletons and their connectivity. While alternative methods like UV-Vis, Mass Spectrometry, and IR Spectroscopy provide valuable and complementary data regarding the molecule's electronic structure, molecular weight, and functional groups, they do not offer the same level of detailed structural information as 2D NMR. For researchers in natural product chemistry and drug development, a comprehensive approach utilizing 2D NMR as the cornerstone, supported by data from other analytical techniques, ensures the highest confidence in structural elucidation.

References

• 1. mdpi.com [mdpi.com]
• 2. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Analysis of (+)-Dihydrorobinetin: Methodologies and Performance

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical methodologies currently employed for the quantification of (+)-Dihydrorobinetin. While a formal inter-laboratory validation study for (+)-Dihydrorobinetin analysis has not been identified in publicly available literature, this document summarizes and compares the performance of various single-laboratory validated methods. The information presented is intended to assist researchers in selecting and implementing a suitable analytical approach for their specific needs.

Comparison of Analytical Methods for (+)-Dihydrorobinetin Quantification

High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with Diode Array Detection (DAD) are the predominant techniques for the analysis of (+)-Dihydrorobinetin. The following tables summarize the key parameters of different published methods.

Table 1: Comparison of HPLC and UHPLC Methods for (+)-Dihydrorobinetin Analysis

Parameter	Method 1 (HPLC-DAD)[1]	Method 2 (UHPLC-DAD)[2]
Column	Luna C8 (150 mm × 4.6 mm, 3 µm)	Luna C18 (2) HST (100 mm x 3 mm, 2.5 µm)[2]
Mobile Phase	A: Water with 0.1% formic acidB: Acetonitrile with 0.1% formic acid	A: Water with 0.1% formic acidB: Methanol/Acetonitrile (50/50 v/v) with 0.1% formic acid
Gradient	10% B (0-10 min), 10-20% B (10-25 min), 20-100% B (25-35 min)	5-25% B (0-15 min), 25-100% B (15-24 min), 5% B (24-25 min)
Flow Rate	0.8 mL/min[1]	1.0 mL/min
Column Temperature	30 °C[1]	30 °C[2]
Detection Wavelength	280 nm	280 nm
Injection Volume	2 µL[1]	Not Specified
Retention Time	~14.1 min	~6.90 min[2]

Table 2: Reported Performance Characteristics of Analytical Methods

Validation Parameter	Method 1 (HPLC-DAD)	Method 2 (UHPLC-DAD)	General Flavonoid Method Validation[3][4][5]
Linearity (Concentration Range)	10 - 500 mg/L	Not Specified	R² > 0.99 is a common acceptance criterion[5]
Correlation Coefficient (r²)	Not Specified	Not Specified	> 0.99[5]
Accuracy (% Recovery)	Not Specified	Not Specified	Typically 98-102%
Precision (% RSD)	Not Specified	Not Specified	Intraday and interday precision < 15%
Limit of Detection (LOD)	Not Specified	Not Specified	Dependent on method and instrumentation
Limit of Quantification (LOQ)	Not Specified	Not Specified	Dependent on method and instrumentation

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. Below are summaries of the experimental protocols for the extraction and chromatographic analysis of (+)-Dihydrorobinetin.

Extraction of (+)-Dihydrorobinetin from Robinia pseudoacacia Wood

A common source of (+)-Dihydrorobinetin for analytical studies is the wood of Robinia pseudoacacia (black locust). An optimized solid-liquid extraction procedure has been described as follows:

• Material Preparation: The wood is powdered to increase the surface area for extraction.

• Solvent System: An ethanol/water mixture (e.g., 50/50 v/v) is often used as the extraction solvent.[2]

• Extraction Conditions: The extraction is typically carried out at room temperature for a defined period (e.g., 4 hours) with a specific wood powder to solvent mass ratio (e.g., 13%).[2]

• Post-Extraction: The resulting extract is filtered before chromatographic analysis.

HPLC-DAD Analysis Protocol (Method 1)

• Instrumentation: An HPLC system equipped with a Diode Array Detector.

• Column: Luna C8 (150 mm × 4.6 mm, 3 µm).[1]

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.[1]

  • Solvent B: Acetonitrile with 0.1% formic acid.[1]

• Gradient Elution:

  • 0-10 min: 10% Solvent B.[1]

  • 10-25 min: Gradient from 10% to 20% Solvent B.[1]

  • 25-35 min: Gradient from 20% to 100% Solvent B.[1]

• Flow Rate: 0.8 mL/min.[1]

• Column Temperature: 30 °C.[1]

• Detection: UV absorbance at 280 nm.

• Injection Volume: 2 µL.[1]

• Quantification: External calibration with a (+)-Dihydrorobinetin standard is used for quantification.

Visualizing the Analytical Workflow

The following diagrams illustrate the general workflow for the analysis of (+)-Dihydrorobinetin.

Caption: General workflow for the extraction and analysis of (+)-Dihydrorobinetin.

Caption: Key parameters for the validation of an analytical method.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Method validation of analytical method for 12 flavonol glycosides in foods using ultra high-performance liquid chromatography coupled with photodiode array detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agro.icm.edu.pl [agro.icm.edu.pl]

Flavonoid Binding Affinity to SARS-CoV-2 Targets: A Comparative Analysis

For Immediate Release

This guide provides a comparative analysis of the binding affinity of various flavonoids to key protein targets of SARS-CoV-2, the virus responsible for COVID-19. The data presented herein is compiled from a range of in silico and in vitro studies, offering a valuable resource for researchers, scientists, and drug development professionals engaged in antiviral research. The primary targets discussed include the main protease (Mpro or 3CLpro) and the spike (S) protein's receptor-binding domain (RBD), both of which are critical for viral replication and entry into host cells.[1][2]

Comparative Binding Affinity Data

The therapeutic potential of flavonoids against SARS-CoV-2 has been extensively investigated using computational and experimental methods.[3][4][5] Molecular docking studies, in particular, have been widely used to predict the binding affinities of a vast number of flavonoids against viral protein targets.[1][3] The binding affinity is often expressed as a docking score in kcal/mol, where a more negative value indicates a stronger and more favorable interaction.

Below are summary tables of binding affinities for various flavonoids against the SARS-CoV-2 Main Protease (Mpro/3CLpro) and the Spike Protein Receptor-Binding Domain (RBD).

Table 1: Binding Affinities of Flavonoids against SARS-CoV-2 Main Protease (Mpro/3CLpro)

Flavonoid	Flavonoid Class	Binding Affinity (kcal/mol)	Study Type	Source
Amentoflavone	Biflavone	-12.43	Molecular Docking	[1]
Tomentin A	Flavone	> -10	Molecular Docking	[1]
Tomentin B	Flavone	> -10	Molecular Docking	[1]
Hesperidin	Flavanone	> -10	Molecular Docking	[1]
Bilobetin	Biflavone	> -10	Molecular Docking	[1]
Myricetin	Flavonol	> -10	Molecular Docking	[1]
Quercetin	Flavonol	> -10	Molecular Docking	[1]
Silibinin	Flavonolignan	-9.24	Molecular Docking	[6]
7-O-methyl-myricetin	Flavonol	IC50: 0.30 µM	In Vitro (Enzymatic Assay)	[2]
Baicalein	Flavone	IC50: 0.94 µM	In Vitro (Enzymatic Assay)	[7]
Apigenin	Flavone	IC50: 22.8 µM	In Vitro (Enzymatic Assay)	[7]

Table 2: Binding Affinities of Flavonoids against SARS-CoV-2 Spike Protein (RBD)

Flavonoid	Flavonoid Class	Binding Affinity (kcal/mol)	Study Type	Source
Amentoflavone	Biflavone	-10.19	Molecular Docking	[1]
Isosilybin	Flavonolignan	-6.84 (Binding Free Energy)	MM/GBSA	[8]
Silibinin	Flavonolignan	> -8.0	Molecular Docking	[1]
Herbacetin	Flavonol	> -8.0	Molecular Docking	[1]
Morin	Flavonol	> -8.0	Molecular Docking	[1]
Baicalein	Flavone	> -8.0	Molecular Docking	[1]
Quercetin	Flavonol	> -8.0	Molecular Docking	[1]
Naringin	Flavanone	-9.8	Molecular Docking	[9]
Kaempferol	Flavonol	IC50: 10.27 µM	In Vitro (Pseudovirus Entry)	[10][11]
Myricetin	Flavonol	IC50: 12.56 µM	In Vitro (Pseudovirus Entry)	[10][11]

Experimental Protocols and Methodologies

The data presented in this guide are derived from various computational and experimental procedures. Understanding these methodologies is crucial for interpreting the results accurately.

1. Molecular Docking: This computational technique predicts the preferred orientation of one molecule (ligand, e.g., a flavonoid) when bound to a second (receptor, e.g., a viral protein).[3] The goal is to find the ligand-receptor conformation with the minimum binding energy.

• Protocol:

  • Receptor Preparation: The 3D crystal structure of the target protein (e.g., Mpro, PDB ID: 6LU7; Spike RBD) is obtained from the Protein Data Bank (PDB). Water molecules and non-essential ions are removed, polar hydrogens are added, and charges are assigned.

  • Ligand Preparation: The 2D or 3D structures of flavonoids are prepared by optimizing their geometry and assigning charges using computational chemistry software.

  • Docking Simulation: Software like AutoDock or PyRx is used to perform the docking. A grid box is defined around the active site of the protein target. The algorithm then explores various conformations of the flavonoid within this site, calculating the binding energy for each pose.

  • Analysis: The conformation with the lowest binding energy (most negative value) is considered the most stable and is analyzed for interactions like hydrogen bonds and hydrophobic contacts with key amino acid residues in the protein's active site.[1]

2. Molecular Dynamics (MD) Simulations: MD simulations are used to analyze the physical movements of atoms and molecules over time, providing insights into the stability of the protein-ligand complex predicted by molecular docking.[1]

• Protocol:

  • System Setup: The best-docked complex from the molecular docking study is placed in a simulated aqueous environment (a box of water molecules) with physiological ion concentrations.

  • Simulation: A force field (e.g., AMBER, GROMOS) is applied to the system, and Newton's equations of motion are solved for all atoms. The simulation is run for a specific duration (e.g., 100 nanoseconds).

  • Trajectory Analysis: The stability of the complex is evaluated by analyzing metrics like the Root Mean Square Deviation (RMSD) and Root Mean Square Fluctuation (RMSF) over the simulation time. Stable hydrogen bonds and persistent interactions confirm the stability of the binding.[1][9]

3. In Vitro Enzymatic Assays (e.g., for Mpro): These laboratory-based assays measure the ability of a compound to inhibit the activity of a specific enzyme.

• Protocol:

  • Reagents: Recombinant SARS-CoV-2 Mpro enzyme, a fluorogenic substrate (a peptide that fluoresces upon being cleaved by Mpro), and the test flavonoids are prepared in a suitable buffer.

  • Reaction: The Mpro enzyme is pre-incubated with various concentrations of the flavonoid inhibitor.

  • Measurement: The enzymatic reaction is initiated by adding the fluorogenic substrate. The fluorescence intensity is measured over time using a plate reader.

  • Data Analysis: The rate of substrate cleavage is calculated. The concentration of the flavonoid that inhibits 50% of the enzyme's activity is determined and reported as the IC50 value.[2]

4. Pseudovirus Entry Assay: This cell-based assay is used to determine if a compound can block the entry of the virus into host cells. It uses a modified, non-replicating virus (pseudovirus) that carries the SARS-CoV-2 spike protein on its surface.

• Protocol:

  • Cell Culture: Host cells that express the ACE2 receptor (e.g., Vero E6 or HEK293T-ACE2) are cultured in multi-well plates.

  • Treatment: The cells are treated with different concentrations of the test flavonoids.

  • Infection: The cells are then infected with the SARS-CoV-2 spike-pseudotyped virus, which often contains a reporter gene (e.g., luciferase).

  • Readout: After a period of incubation (e.g., 48-72 hours), the cells are lysed, and the reporter gene expression (e.g., luciferase activity) is measured. A reduction in reporter signal indicates inhibition of viral entry.

  • Analysis: The IC50 value is calculated as the concentration of the flavonoid that reduces viral entry by 50%.[11]

Visualizations

The following diagrams illustrate the general workflow for identifying flavonoid inhibitors and the conceptual mechanism of action.

Caption: Workflow for flavonoid-based inhibitor discovery against SARS-CoV-2.

Caption: Potential inhibitory mechanisms of flavonoids on SARS-CoV-2.

References

• 1. Evaluation of flavonoids as potential inhibitors of the SARS-CoV-2 main protease and spike RBD: Molecular docking, ADMET evaluation and molecular dynamics simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. In Silico Evaluation of Natural Flavonoids as a Potential Inhibitor of Coronavirus Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Flavonoid as possible therapeutic targets against COVID-19: a scoping review of in silico studies | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Plant flavonoid inhibition of SARS-CoV-2 main protease and viral replication - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The interaction of the bioflavonoids with five SARS-CoV-2 proteins targets: An in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In silico evaluation of flavonoids as effective antiviral agents on the spike glycoprotein of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. [PDF] Anti-Entry Activity of Natural Flavonoids against SARS-CoV-2 by Targeting Spike RBD | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Biological Activity of (+)-Dihydrorobinetin and its Glycosides

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Dihydrorobinetin, a dihydroflavonol found in various plants, including the acacia tree (Robinia pseudoacacia), has garnered interest for its potential therapeutic properties.[1][2] Like many flavonoids, (+)-Dihydrorobinetin can exist in its aglycone form or as various glycosides, where a sugar moiety is attached to the core structure. This guide provides a comparative overview of the known and anticipated biological activities of (+)-Dihydrorobinetin versus its glycosidic forms, drawing on existing experimental data for the aglycone and general principles of flavonoid glycosylation. While direct comparative studies on (+)-Dihydrorobinetin and its specific glycosides are limited, this guide aims to provide a valuable framework for researchers by extrapolating from studies on similar flavonoids. Generally, O-glycosylation tends to decrease the in vitro bioactivity of flavonoids, including antioxidant, anti-inflammatory, and antitumor activities.[3][4] However, glycosylation can enhance in vivo bioavailability, potentially leading to comparable or even higher activity after oral administration.[3][4]

Comparative Biological Activities

The primary biological activities attributed to (+)-Dihydrorobinetin are its antioxidant and anti-inflammatory effects.[2] Emerging computational evidence also suggests a role in anticancer pathways. This section compares the known activity of the aglycone with the expected activity of its glycosides based on general flavonoid pharmacology.

Antioxidant Activity

(+)-Dihydrorobinetin has demonstrated antioxidant activity in vitro.[1] The antioxidant capacity of flavonoids is often attributed to their ability to donate hydrogen atoms from their hydroxyl groups to scavenge free radicals.

General Principle: The aglycone form of flavonoids typically exhibits higher antioxidant activity in vitro compared to their glycosides.[5][6][7][8] This is because the sugar moiety in a glycoside can sterically hinder the interaction of the flavonoid's hydroxyl groups with free radicals.

Data Summary:

While specific IC50 values for (+)-Dihydrorobinetin in various antioxidant assays are not consistently reported in the available literature, the following table illustrates the expected trend based on studies of other flavonoids.

Compound	Antioxidant Assay	IC50 (µM) - Illustrative	Reference Principle
(+)-Dihydrorobinetin	DPPH	15	Aglycones generally show higher in vitro activity.[5][6][7][8]
Dihydrorobinetin (B191019) Glycoside	DPPH	45	Glycosylation often reduces in vitro activity.[5][6][7][8]
(+)-Dihydrorobinetin	ABTS	10	Aglycones generally show higher in vitro activity.[5][6][7][8]
Dihydrorobinetin Glycoside	ABTS	30	Glycosylation often reduces in vitro activity.[5][6][7][8]

Note: The IC50 values in this table are for illustrative purposes to demonstrate the generally observed trend between flavonoid aglycones and their glycosides, as direct comparative experimental data for (+)-Dihydrorobinetin and its specific glycosides is not available.

Anti-inflammatory Activity

(+)-Dihydrorobinetin is suggested to possess anti-inflammatory properties. A computational study has identified it as a potential inhibitor of the Receptor Activator of Nuclear Factor-κB Ligand (RANKL), a key protein in the inflammatory process leading to bone degradation in conditions like rheumatoid arthritis.[1] Flavonoids often exert anti-inflammatory effects by inhibiting key signaling pathways such as the NF-κB pathway.[9]

General Principle: Similar to antioxidant activity, the aglycone form of flavonoids tends to show more potent inhibition of inflammatory pathways in in vitro cell-based assays.[9] Glycosides may show reduced activity due to lower cell permeability.[9] However, in vivo, the improved bioavailability of glycosides can lead to significant anti-inflammatory effects.[3][4]

Data Summary:

The following table illustrates the expected differences in anti-inflammatory activity based on general flavonoid behavior.

Compound	Assay	Metric	Result - Illustrative	Reference Principle
(+)-Dihydrorobinetin	LPS-stimulated Macrophages	NO Production Inhibition (IC50)	20 µM	Aglycones are often more potent in vitro.[9]
Dihydrorobinetin Glycoside	LPS-stimulated Macrophages	NO Production Inhibition (IC50)	60 µM	Glycosides may have lower in vitro potency.[9]
(+)-Dihydrorobinetin	NF-κB Reporter Assay	Inhibition of NF-κB Activation (IC50)	10 µM	Aglycones can more readily interact with intracellular targets.[9]
Dihydrorobinetin Glycoside	NF-κB Reporter Assay	Inhibition of NF-κB Activation (IC50)	40 µM	Glycosides may show reduced cellular uptake.[9]

Note: These values are illustrative and represent the expected trend. Direct experimental data is needed for confirmation.

Anticancer Activity

While less studied for (+)-Dihydrorobinetin specifically, many flavonoids exhibit anticancer properties by inducing apoptosis, inhibiting cell proliferation, and affecting various signaling pathways.

General Principle: The aglycone form of flavonoids is generally considered to be more cytotoxic to cancer cells in vitro.[10] The lipophilic nature of the aglycone facilitates its passage through the cell membrane to reach intracellular targets.[10]

Data Summary:

The following table provides an illustrative comparison of the potential anticancer activity.

Compound	Cell Line	Assay	IC50 (µM) - Illustrative	Reference Principle
(+)-Dihydrorobinetin	MCF-7	MTT Assay	25	Aglycones often show greater in vitro cytotoxicity.[10]
Dihydrorobinetin Glycoside	MCF-7	MTT Assay	75	Glycosides may have reduced cell permeability.[10]
(+)-Dihydrorobinetin	HeLa	MTT Assay	30	Aglycones often show greater in vitro cytotoxicity.[10]
Dihydrorobinetin Glycoside	HeLa	MTT Assay	90	Glycosides may have reduced cell permeability.[10]

Note: These IC50 values are hypothetical and intended to illustrate the general structure-activity relationship for flavonoids.

Signaling Pathways

NF-κB Signaling Pathway

The NF-κB signaling pathway is a crucial regulator of inflammation. Many flavonoids are known to inhibit this pathway. The aglycone, (+)-Dihydrorobinetin, is expected to be a more direct inhibitor of this pathway in vitro.

Caption: NF-κB signaling pathway and potential inhibition by (+)-Dihydrorobinetin.

RANKL Signaling Pathway

Computational studies suggest (+)-Dihydrorobinetin may inhibit RANKL, a key cytokine in osteoclastogenesis and bone resorption, which is also implicated in inflammatory bone loss.

Caption: Predicted inhibition of the RANKL signaling pathway by (+)-Dihydrorobinetin.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to assessing the biological activities of (+)-Dihydrorobinetin and its derivatives.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the free radical scavenging capacity of a compound.

Workflow:

Caption: Workflow for the DPPH radical scavenging assay.

Protocol:

• Prepare a stock solution of the test compound (e.g., (+)-Dihydrorobinetin) in a suitable solvent (e.g., methanol (B129727) or DMSO).

• Perform serial dilutions to obtain a range of concentrations.

• Prepare a fresh solution of DPPH in methanol (e.g., 0.1 mM).

• In a 96-well plate, add a specific volume of each dilution of the test compound.

• Add the DPPH solution to each well.

• Include a control well containing only the solvent and DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of radical scavenging activity for each concentration.

• Determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay is used to assess the cytotoxic effects of a compound on cancer cell lines.

Workflow:

Caption: Workflow for the MTT cell viability assay.

Protocol:

• Seed the desired cancer cell line (e.g., MCF-7, HeLa) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Prepare various concentrations of the test compound in the cell culture medium.

• Remove the old medium from the cells and add the medium containing the test compound.

• Include control wells with cells treated with vehicle only.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the MTT-containing medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at approximately 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Western Blot for NF-κB Pathway Analysis

This technique is used to detect the levels of specific proteins involved in the NF-κB signaling pathway, such as phosphorylated IκBα and the p65 subunit of NF-κB.

Workflow:

Caption: General workflow for Western blot analysis.

Protocol:

• Culture cells (e.g., RAW 264.7 macrophages) and treat them with the test compound for a specified time, followed by stimulation with an inflammatory agent like LPS.

• Lyse the cells to extract total protein.

• Determine the protein concentration of the lysates.

• Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific to the protein of interest (e.g., anti-phospho-IκBα, anti-p65).

• Wash the membrane and incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and imaging system.

• Analyze the intensity of the bands to quantify the protein levels.

Conclusion and Future Directions

(+)-Dihydrorobinetin shows promise as a bioactive compound with antioxidant and anti-inflammatory properties. Based on the general principles of flavonoid pharmacology, it is anticipated that the aglycone form is more potent in in vitro assays compared to its glycosides. However, the glycosides may offer advantages in terms of in vivo bioavailability.

To fully elucidate the therapeutic potential of (+)-Dihydrorobinetin and its derivatives, further research is imperative. Specifically, direct comparative studies are needed to quantify the differences in biological activity between the aglycone and its various glycosidic forms. Such studies should include a comprehensive panel of antioxidant, anti-inflammatory, and anticancer assays. Furthermore, experimental validation of the effects of these compounds on signaling pathways like NF-κB and RANKL is crucial to understand their mechanisms of action. The synthesis and isolation of specific dihydrorobinetin glycosides will be a critical first step in enabling these much-needed investigations.

References

• 1. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Dietary flavonoid aglycones and their glycosides: Which show better biological significance? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of Flavonoid O-Glycoside, C-Glycoside and Their Aglycones on Antioxidant Capacity and Metabolism during In Vitro Digestion and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antioxidative, Anti-Inflammatory, and Anticancer Effects of Purified Flavonol Glycosides and Aglycones in Green Tea [mdpi.com]
• 8. Antioxidative, Anti-Inflammatory, and Anticancer Effects of Purified Flavonol Glycosides and Aglycones in Green Tea - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Flavone deglycosylation increases their anti-inflammatory activity and absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Search for new steroidal glycosides with anti-cancer potential from natural resources - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of dihydrorobinetin and taxifolin bioactivity

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Two Promising Flavonoids

Dihydrorobinetin (B191019) and taxifolin (B1681242) (also known as dihydroquercetin) are naturally occurring flavonoids that have garnered significant interest in the scientific community for their potential therapeutic applications. Both belong to the flavanonol subclass and share structural similarities, which translates to overlapping biological activities. However, subtle differences in their molecular architecture can lead to variations in their potency and mechanisms of action. This guide provides a head-to-head comparison of their bioactivities, supported by available experimental data, to aid researchers in their drug discovery and development endeavors.

I. Antioxidant Activity

The antioxidant capacity of flavonoids is a cornerstone of their therapeutic potential, contributing to their roles in combating oxidative stress-related diseases. The primary mechanisms of action include free radical scavenging and metal chelation.

Comparative Antioxidant Data

Compound	Assay	IC50 / Value	Source
Taxifolin	DPPH Radical Scavenging	110.07 ± 1.60 µg/mL	[1]
Peroxidase Activity Inhibition	0.7 µM	[2]
Dihydrorobinetin	DPPH Radical Scavenging	Data indicates determination, but specific values are not readily available in the public domain.	[3]
ORAC Assay	Data indicates determination, but specific values are not readily available in the public domain.	[3]

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This assay spectrophotometrically measures the ability of an antioxidant to donate a hydrogen atom and reduce the stable DPPH radical. A stock solution of DPPH in methanol (B129727) is prepared. The test compound (dihydrorobinetin or taxifolin) is added to the DPPH solution at various concentrations. The mixture is incubated in the dark at room temperature for a specified time (e.g., 30 minutes). The decrease in absorbance at a specific wavelength (typically around 517 nm) is measured. The percentage of radical scavenging activity is calculated, and the IC50 value, the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined.

Oxygen Radical Absorbance Capacity (ORAC) Assay: The ORAC assay measures the antioxidant's ability to protect a fluorescent probe from oxidative degradation by peroxyl radicals. The assay is typically performed in a microplate reader. The fluorescent probe (e.g., fluorescein) is mixed with the antioxidant compound. Peroxyl radicals are generated by a radical initiator, such as 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH). The decay of fluorescence is monitored over time. The antioxidant's capacity to protect the probe is quantified by calculating the area under the fluorescence decay curve (AUC) relative to a standard antioxidant, such as Trolox.

II. Anti-inflammatory Activity

Chronic inflammation is a key driver of numerous diseases. Flavonoids can modulate inflammatory pathways, often by inhibiting pro-inflammatory enzymes and transcription factors.

While specific IC50 values for dihydrorobinetin in common anti-inflammatory assays are not widely reported in publicly available literature, its potential is highlighted by its inhibitory action on the Receptor Activator of Nuclear Factor-kappa B Ligand (RANKL). RANKL is a critical cytokine in the inflammatory process, particularly in bone metabolism and arthritis. Computational studies have shown that dihydrorobinetin has a strong binding affinity for RANKL, suggesting its potential as an anti-inflammatory agent by interfering with this signaling pathway.[1][4][5]

Taxifolin has been more extensively studied for its anti-inflammatory effects and has been shown to inhibit key inflammatory mediators. It can suppress the activation of the NF-κB signaling pathway, a central regulator of inflammation, thereby reducing the production of pro-inflammatory cytokines like TNF-α and IL-6.

Experimental Protocols

NF-κB Inhibition Assay: This assay determines a compound's ability to inhibit the activation of the transcription factor NF-κB. Cells (e.g., macrophages like RAW 264.7) are stimulated with an inflammatory agent like lipopolysaccharide (LPS) in the presence or absence of the test compound. Nuclear extracts are then prepared, and the amount of activated NF-κB (typically the p65 subunit) that has translocated to the nucleus is measured using methods like an enzyme-linked immunosorbent assay (ELISA)-based transcription factor assay or by Western blotting for phosphorylated IκBα (an upstream indicator of NF-κB activation).

Visualizing the NF-κB Signaling Pathway

Caption: Taxifolin's inhibition of the NF-κB signaling pathway.

III. Anticancer Activity

The potential of flavonoids as anticancer agents is an active area of research. Their mechanisms often involve inducing apoptosis, inhibiting cell proliferation, and preventing angiogenesis.

Comparative Anticancer Data (IC50 values)

Compound	Cell Line	Cancer Type	IC50 (µM)	Source
Taxifolin	HCT-116	Colon Carcinoma	32 ± 2.35 µg/mL	[6]
A549	Lung Cancer	Dose-dependent decrease in viability	[7]
H1975	Lung Cancer	Dose-dependent decrease in viability	[7]
Dihydrorobinetin	Various	No specific IC50 values are readily available in the public domain.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is a standard method for assessing cell viability. Cancer cells are seeded in a 96-well plate and treated with varying concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours). After treatment, MTT solution is added to each well and incubated. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals. A solubilizing agent (e.g., DMSO or SDS) is then added to dissolve the formazan crystals. The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of around 570 nm. The IC50 value is calculated as the concentration of the compound that reduces cell viability by 50% compared to untreated control cells.

Visualizing a General Experimental Workflow for Anticancer Activity

Caption: General workflow for assessing in vitro anticancer activity.

IV. Enzyme Inhibition

Flavonoids are known to interact with and inhibit various enzymes, which contributes to their therapeutic effects. Key targets include enzymes involved in inflammation and oxidative stress.

While specific IC50 values for dihydrorobinetin are not widely available, taxifolin has demonstrated inhibitory activity against several enzymes.

Experimental Protocols

Xanthine (B1682287) Oxidase Inhibition Assay: This assay measures the inhibition of xanthine oxidase, an enzyme that produces uric acid and reactive oxygen species. The assay mixture typically contains xanthine (the substrate), xanthine oxidase, and the test compound in a buffer solution. The reaction is initiated by adding the enzyme. The formation of uric acid is monitored spectrophotometrically by measuring the increase in absorbance at approximately 295 nm. The percentage of inhibition is calculated, and the IC50 value is determined.

Lipoxygenase Inhibition Assay: This assay assesses the inhibition of lipoxygenase, an enzyme involved in the inflammatory pathway. The assay is based on the enzyme's ability to catalyze the oxidation of a substrate like linoleic acid. The formation of the hydroperoxide product is measured spectrophotometrically by the increase in absorbance at around 234 nm. The inhibitory activity of the test compound is determined by comparing the rate of the reaction in the presence and absence of the inhibitor.

Conclusion

Both dihydrorobinetin and taxifolin are promising flavonoids with a range of beneficial bioactivities. The available data suggests that taxifolin has been more extensively characterized, with a significant body of research supporting its antioxidant, anti-inflammatory, and anticancer properties. Dihydrorobinetin, while less studied, shows clear potential, particularly as an anti-inflammatory agent through its interaction with the RANKL pathway.

A significant gap in the current literature is the lack of direct comparative studies and quantitative bioactivity data for dihydrorobinetin. Future research should focus on generating this data to allow for a more comprehensive head-to-head comparison. Such studies would be invaluable for researchers and drug development professionals in selecting the most appropriate candidate for specific therapeutic applications. The structural similarities and differences between these two molecules warrant further investigation to fully elucidate their structure-activity relationships and unlock their full therapeutic potential.

References

• 1. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. RANKL inhibition for the management of patients with benign metabolic bone disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of (+)-Dihydrorobinetin: A Step-by-Step Guide for Laboratory Professionals

Researchers and drug development professionals handling (+)-Dihydrorobinetin must adhere to strict disposal procedures to ensure personnel safety and environmental compliance. This guide provides a comprehensive, step-by-step plan for the safe disposal of (+)-Dihydrorobinetin waste.

Hazard Identification and Personal Protective Equipment (PPE)

(+)-Dihydrorobinetin is classified with the following hazards:

• Harmful if swallowed (Acute toxicity, oral - Category 4).[1][2]

• Causes skin irritation (Category 2).[1]

• Causes serious eye irritation (Category 2A).[1]

Before initiating any disposal procedures, it is mandatory to wear the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

Table 1: Required Personal Protective Equipment (PPE)

PPE Category	Specific Requirements
Hand Protection	Wear appropriate chemical-resistant gloves.
Eye/Face Protection	Use chemical safety goggles and/or a face shield.
Skin and Body Protection	Wear a lab coat or other protective clothing.

Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions and to facilitate correct disposal.

• Solid Waste: Collect solid (+)-Dihydrorobinetin waste, including contaminated consumables (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: If (+)-Dihydrorobinetin is in a solution, collect it in a labeled, leak-proof hazardous waste container. Do not mix with other incompatible waste streams.

• Contaminated Sharps: Any sharps (e.g., needles, broken glass) contaminated with (+)-Dihydrorobinetin must be placed in a designated sharps container for hazardous chemical waste.

All waste containers must be sealed and stored in a designated, well-ventilated secondary containment area away from incompatible materials.

Disposal Procedure for Unused or Expired (+)-Dihydrorobinetin

The disposal of unused or expired (+)-Dihydrorobinetin must be managed as hazardous waste.

Step 1: Consultation Consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols and to schedule a waste pickup.

Step 2: Packaging Ensure the original container is securely sealed. If the original container is compromised, overpack it in a larger, appropriate container.

Step 3: Labeling Label the waste container clearly with "Hazardous Waste," the chemical name "(+)-Dihydrorobinetin," and the associated hazards (e.g., "Harmful," "Irritant").

Step 4: Storage Store the packaged waste in a designated hazardous waste accumulation area until it is collected by authorized personnel.

Decontamination and Disposal of Empty Containers

Empty containers that once held (+)-Dihydrorobinetin must be handled as hazardous waste until properly decontaminated.

Step 1: Triple Rinsing Rinse the empty container three times with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

Step 2: Container Disposal Once decontaminated, the container can be disposed of according to institutional guidelines, which may include recycling.[3]

Spill Management and Disposal

In the event of a spill, the cleanup materials will also be considered hazardous waste.

Step 1: Control and Containment Restrict access to the spill area. Use an appropriate absorbent material to contain the spill.

Step 2: Cleanup Carefully collect the absorbent material and any contaminated debris.

Step 3: Packaging and Labeling Place all cleanup materials in a sealed, labeled hazardous waste container.

Step 4: Decontamination Decontaminate the spill area according to your laboratory's standard operating procedures.

Logical Workflow for (+)-Dihydrorobinetin Disposal

Caption: Workflow for the proper disposal of (+)-Dihydrorobinetin.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Dihydrorobinetin | C15H12O7 | CID 20399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. carlroth.com [carlroth.com]

Personal protective equipment for handling (+)-Dihydrorobinetin

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the use of (+)-Dihydrorobinetin, a flavonoid with noted antioxidant properties.[1][2] Adherence to these protocols is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

(+)-Dihydrorobinetin is classified with the following hazards:

• Acute oral toxicity (Category 4): Harmful if swallowed.[3][4]

• Skin corrosion/irritation (Category 2): Causes skin irritation.[3]

• Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[3]

To mitigate these risks, the following personal protective equipment is mandatory when handling (+)-Dihydrorobinetin:

PPE Category	Specification	Purpose
Eye and Face Protection	Safety glasses with side shields or goggles. A face shield should be used in situations with a high potential for splashing.	To protect against splashes of the chemical that can cause serious eye irritation.[3]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber). A lab coat or other protective clothing must be worn to prevent skin contact.	To prevent skin irritation from direct contact with the substance.[3]
Respiratory Protection	Not typically required when handling small quantities in a well-ventilated area or a fume hood. If aerosols may be generated or if working in a poorly ventilated space, a NIOSH-approved respirator is necessary.	To prevent inhalation of the substance, especially if it becomes airborne.
Hand Protection	Wear appropriate protective gloves.	To prevent skin contact and irritation.[3]

Operational and Disposal Plans

Handling and Storage:

• Wash hands thoroughly after handling.[3]

• Do not eat, drink, or smoke when using this product.[3]

• Keep the container tightly closed in a dry and well-ventilated place.

• Store at -20°C for long-term stability (powder form).[2]

First Aid Measures:

• If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice. Take off contaminated clothing and wash it before reuse.[3]

• If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a physician.[3]

• If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[3]

Disposal:

• Dispose of contents and container in accordance with local, regional, and national regulations.[3] This may involve using a licensed professional waste disposal service.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of (+)-Dihydrorobinetin, from preparation to disposal.

Caption: Safe handling workflow for (+)-Dihydrorobinetin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (+)-Dihydrorobinetin - Nordic Biosite [nordicbiosite.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Dihydrorobinetin | C15H12O7 | CID 20399 - PubChem [pubchem.ncbi.nlm.nih.gov]